2,2,5,5-Tetramethylhexane

• CAS: 1071-81-4

Core Science & Biosynthesis

2,2,5,5-Tetramethylhexane physical properties

An In-depth Technical Guide on the Physical Properties of 2,2,5,5-Tetramethylhexane

This technical guide provides a comprehensive overview of the core physical properties of 2,2,5,5-tetramethylhexane, tailored for researchers, scientists, and professionals in drug development. The document summarizes key quantitative data, details relevant experimental protocols, and includes visualizations for experimental workflows and logical relationships.

Core Physical Properties

2,2,5,5-Tetramethylhexane, also known as bineopentyl, is a branched-chain alkane with the chemical formula C10H22.[1][2][3] Its highly branched structure influences its physical characteristics, distinguishing it from its straight-chain isomer, n-decane.

Data Presentation

The quantitative physical properties of 2,2,5,5-tetramethylhexane are summarized in the table below for easy reference and comparison.

Property	Value	Units	Conditions	Citations
Molecular Formula	C10H22	-	-	[1][4][5]
Molecular Weight	142.28	g/mol	-	[1][3][6]
Melting Point	-12.6	°C	-	[4][7][8]
Boiling Point	137.4 - 138.8	°C	at 760 mmHg	[4][6][7][8]
Density	0.715 - 0.734	g/cm³	at 20°C	[4][6][7][8]
Refractive Index (nD)	1.4032 - 1.413	-	at 20°C	[4][6][7][8]
Vapor Pressure	8.24 - 8.74	mmHg	at 25°C	[4][6][8][9]
Flash Point	31.6	°C	-	[4][6][8]
Henry's Law Constant (kH)	0.00018	mol/(kg·bar)	at 298.15 K	[2]
Octanol/Water Partition Coeff. (logP)	3.86 - 5.29	-	Estimated	[4][8][9]

Experimental Protocols

The determination of the physical properties listed above involves standardized laboratory procedures. Below are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)

The melting point, recorded as a range, is a key indicator of a substance's purity.[10] Impurities typically cause a depression of the melting point and a broadening of the melting range.[11]

Methodology:

• Sample Preparation: A small amount of finely powdered, dry 2,2,5,5-tetramethylhexane (after freezing) is packed into a capillary tube to a height of 2-3 mm.[12] The tube is tapped to ensure dense packing.[11][12]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-Temp or Thiele tube, attached to a thermometer. The sample should be aligned with the thermometer bulb.[13]

• Heating: The apparatus is heated rapidly to a temperature approximately 15-20°C below the expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure thermal equilibrium.

• Observation and Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last solid crystal disappears is recorded as the end of the range.[10][13] For accurate results, at least two careful determinations are recommended.

Workflow for Melting Point Determination.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[14] It is a crucial property for identification and assessing purity.[10][15]

Methodology:

• Sample Preparation: A small glass vial (e.g., a Durham tube) is filled approximately half-full with liquid 2,2,5,5-tetramethylhexane (about 0.5 mL).[16]

• Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed (open end down) into the vial containing the sample. The vial is then attached to a thermometer with a rubber band, ensuring the sample is level with the thermometer bulb.[16]

• Heating: The entire assembly is placed in a Thiele tube containing mineral oil, which provides uniform heating.[16] The side arm of the Thiele tube is heated gently with a microburner.

• Observation and Recording: As the temperature rises, air trapped in the capillary tube will bubble out. The heating continues until a rapid and continuous stream of bubbles emerges from the capillary tube, indicating the liquid has surpassed its boiling point.[16] The heat is then removed. The temperature at which the bubbling stops and the liquid just begins to enter the capillary tube is recorded as the boiling point.[15]

References

• 1. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 3. GSRS [precision.fda.gov]
• 4. Page loading... [guidechem.com]
• 5. Page loading... [guidechem.com]
• 6. echemi.com [echemi.com]
• 7. 2,2,5,5-TETRAMETHYLHEXANE CAS#: 1071-81-4 [m.chemicalbook.com]
• 8. lookchem.com [lookchem.com]
• 9. 2,2,5,5-tetramethyl hexane, 1071-81-4 [thegoodscentscompany.com]
• 10. alnoor.edu.iq [alnoor.edu.iq]
• 11. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 15. Video: Boiling Points - Concept [jove.com]
• 16. chem.libretexts.org [chem.libretexts.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Chemical Structure and Bonding of 2,2,5,5-Tetramethylhexane

This technical guide provides a comprehensive overview of the chemical structure, bonding, and physicochemical properties of 2,2,5,5-tetramethylhexane. The information is curated for professionals in research and development who require detailed molecular data.

Chemical Identity and Nomenclature

2,2,5,5-Tetramethylhexane is a branched-chain alkane with the molecular formula C₁₀H₂₂.[1][2][3][4][5][6][7] It is also known by its synonym, bineopentyl.[2][3][6][7] This saturated hydrocarbon is a structural isomer of decane. Its highly branched and symmetrical structure imparts specific physical and chemical properties that are of interest in various chemical applications.

Key Identifiers:

• IUPAC Name: 2,2,5,5-Tetramethylhexane[2]

• CAS Registry Number: 1071-81-4[1][2][3][6][7]

• Molecular Formula: C₁₀H₂₂[1][2][3][4][5][6][7]

• Molecular Weight: 142.28 g/mol [1][2][3]

• SMILES: CC(C)(C)CCC(C)(C)C[2]

• InChI: InChI=1S/C10H22/c1-9(2,3)7-8-10(4,5)6/h7-8H2,1-6H3[2][3][5][6][7]

Molecular Structure and Bonding

The molecular structure of 2,2,5,5-tetramethylhexane is characterized by a hexane backbone with two pairs of methyl groups attached to the second and fifth carbon atoms. This substitution results in two quaternary carbon centers.

The bonding within the molecule consists exclusively of single covalent bonds (sigma bonds). All carbon atoms in the structure are sp³ hybridized, leading to a tetrahedral geometry around each carbon atom.[8] The ideal bond angles for sp³ hybridized carbons are approximately 109.5°.[8][9][10] However, due to steric hindrance from the bulky tert-butyl groups at each end of the central C-C bond, some deviation from the ideal tetrahedral angles is expected, particularly around the C2-C3 and C4-C5 bonds. The C-C and C-H bond lengths are typical for alkanes.

Diagram: Chemical Structure of 2,2,5,5-Tetramethylhexane

Caption: 2D representation of the 2,2,5,5-tetramethylhexane structure.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,2,5,5-tetramethylhexane.

Property	Value	Reference(s)
Molecular Weight	142.28 g/mol	[1][2][3]
Melting Point	-12.6 °C	[1][4]
Boiling Point	138.8 °C at 760 mmHg	[1]
Density	0.734 g/cm³	[1]
Refractive Index	1.413	[1]
Vapor Pressure	8.24 mmHg at 25 °C	[1]
Flash Point	31.6 °C	[1]
LogP	3.85880	[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 2,2,5,5-tetramethylhexane are outlined below.

The Wurtz reaction is a suitable method for the synthesis of symmetrical alkanes like 2,2,5,5-tetramethylhexane.[11] The reaction involves the coupling of two alkyl halides in the presence of sodium metal in a dry ether solvent. For the synthesis of 2,2,5,5-tetramethylhexane, a suitable starting material is 1-chloro-2,2-dimethylpropane (neopentyl chloride).

Protocol:

• Apparatus Setup: A three-necked round-bottom flask is equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer. The entire apparatus must be thoroughly dried to prevent side reactions with the sodium metal. An inert atmosphere (e.g., nitrogen or argon) is maintained throughout the reaction.

• Reaction Mixture: Small pieces of sodium metal are added to the flask containing anhydrous diethyl ether.

• Addition of Alkyl Halide: 1-chloro-2,2-dimethylpropane is added dropwise from the dropping funnel to the stirred suspension of sodium in ether. The reaction is exothermic, and the rate of addition should be controlled to maintain a gentle reflux.

• Reaction Time: After the addition is complete, the reaction mixture is refluxed for several hours to ensure complete reaction.

• Workup: After cooling, the excess sodium is carefully quenched by the slow addition of ethanol. Water is then added to dissolve the sodium chloride formed.

• Extraction and Purification: The organic layer is separated, washed with water, dried over an anhydrous drying agent (e.g., MgSO₄), and the solvent is removed by distillation. The resulting crude product is then purified by fractional distillation to yield pure 2,2,5,5-tetramethylhexane.

Diagram: Synthesis Workflow for 2,2,5,5-Tetramethylhexane

Caption: A logical workflow for the synthesis of 2,2,5,5-tetramethylhexane.

The identity and purity of the synthesized 2,2,5,5-tetramethylhexane can be confirmed using various spectroscopic and chromatographic methods.

4.2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Due to the high degree of symmetry in the molecule, the ¹H NMR spectrum is expected to be relatively simple. The protons of the four equivalent methyl groups would give rise to a single sharp singlet, and the four equivalent methylene protons on the hexane backbone would produce another singlet.

• ¹³C NMR: The ¹³C NMR spectrum would show distinct signals for the different carbon environments: one signal for the methyl carbons, one for the quaternary carbons, and one for the methylene carbons.

4.2.2 Mass Spectrometry (MS)

Mass spectrometry can be used to determine the molecular weight and fragmentation pattern of the molecule. The electron ionization mass spectrum of 2,2,5,5-tetramethylhexane would likely show a molecular ion peak (M⁺) at m/z 142.[7] Characteristic fragmentation would involve the loss of methyl and larger alkyl groups.

4.2.3 Infrared (IR) Spectroscopy

The IR spectrum of 2,2,5,5-tetramethylhexane will show characteristic absorption bands for C-H stretching and bending vibrations typical of alkanes. The absence of absorption bands for other functional groups (e.g., C=O, O-H) would confirm the purity of the alkane. The NIST Chemistry WebBook provides access to the gas-phase IR spectrum of this compound.[6]

4.2.4 Gas Chromatography (GC)

Gas chromatography is an effective technique for assessing the purity of the volatile 2,2,5,5-tetramethylhexane. A single peak in the chromatogram would indicate a high degree of purity. The retention time can also be used for identification when compared to a known standard.

Applications in Research and Drug Development

While 2,2,5,5-tetramethylhexane itself may not have direct pharmaceutical applications, its rigid and well-defined structure makes it a useful non-polar solvent or a reference compound in various research settings. Its derivatives, such as 2,2,5,5-tetramethylhexane-1,6-diol, could serve as building blocks in the synthesis of more complex molecules with potential biological activity.[12] The steric hindrance provided by the tert-butyl groups can be exploited to influence the reactivity and conformation of larger molecules in which this structural motif is incorporated.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 4. echemi.com [echemi.com]
• 5. 2,2,5,5-tetramethylhexane - Wikidata [wikidata.org]
• 6. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 7. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. m.youtube.com [m.youtube.com]
• 10. byjus.com [byjus.com]
• 11. allen.in [allen.in]
• 12. 2,2,5,5-Tetramethylhexane-1,6-diol | C10H22O2 | CID 19800392 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 2,2,5,5-Tetramethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,5,5-Tetramethylhexane is a highly branched, saturated aliphatic hydrocarbon. Its unique structure, characterized by two quaternary carbon atoms, imparts specific physical and chemical properties that make it a subject of interest in various scientific and industrial applications. This technical guide provides a comprehensive overview of 2,2,5,5-tetramethylhexane, including its chemical identity, physical properties, synthesis, and analytical methodologies.

Chemical Identity and Synonyms

The definitive identifier for 2,2,5,5-tetramethylhexane is its CAS (Chemical Abstracts Service) Registry Number.

Identifier	Value
CAS Number	1071-81-4 [1][2][3]
Molecular Formula	C10H22[1][3]
IUPAC Name	2,2,5,5-tetramethylhexane[4]

This compound is also known by several synonyms, which are often encountered in chemical literature and commercial listings.

Common Synonyms

Bineopentyl[1][3][4]

Hexane, 2,2,5,5-tetramethyl-[1][3][4]

Physicochemical Properties

The physical and chemical properties of 2,2,5,5-tetramethylhexane are summarized in the table below. These properties are critical for its handling, application, and analysis.

Property	Value	Reference
Molecular Weight	142.28 g/mol	[1][4]
Boiling Point	138.8 °C at 760 mmHg	[1][5]
Melting Point	-12.6 °C	[1][5]
Density	0.734 g/cm³	[1][5]
Vapor Pressure	8.24 mmHg at 25°C	[1][5]
Flash Point	31.6 °C	[1][5]
Refractive Index	1.4032	[1]
LogP (Octanol/Water Partition Coefficient)	3.85880	[1][5]
EINECS Number	213-996-9	[1][6][4]

Synthesis of 2,2,5,5-Tetramethylhexane

A primary method for the synthesis of 2,2,5,5-tetramethylhexane is the Wurtz reaction. This reaction involves the coupling of two alkyl halides in the presence of sodium metal and dry ether to form a new carbon-carbon bond, resulting in a higher alkane.

Experimental Protocol: Wurtz Reaction

The synthesis of 2,2,5,5-tetramethylhexane via the Wurtz reaction typically involves the following steps:

• Reactant Preparation : The starting material is an appropriate alkyl halide, such as 1-chloro-2,2-dimethylpropane (neopentyl chloride).

• Reaction Setup : The reaction is conducted in a moisture-free environment, typically under an inert atmosphere (e.g., nitrogen or argon), using dry ether as the solvent.

• Execution : Sodium metal is added to the dry ether. The alkyl halide is then added dropwise to the suspension. The reaction is exothermic and may require cooling to maintain a controlled temperature.

• Workup and Purification : After the reaction is complete, the mixture is carefully quenched, typically with ethanol followed by water, to destroy any unreacted sodium. The organic layer is then separated, washed, dried, and purified. Purification is commonly achieved through fractional distillation to isolate the 2,2,5,5-tetramethylhexane from byproducts and unreacted starting materials.

The following diagram illustrates the logical workflow of the Wurtz reaction for the synthesis of 2,2,5,5-tetramethylhexane.

Caption: Workflow for the synthesis of 2,2,5,5-tetramethylhexane via the Wurtz reaction.

Analytical Methodology: Gas Chromatography (GC)

Gas chromatography is a highly effective technique for the analysis and purity assessment of volatile compounds like 2,2,5,5-tetramethylhexane.

Experimental Protocol: GC Analysis

A typical GC protocol for the analysis of 2,2,5,5-tetramethylhexane would involve the following:

• Sample Preparation : A dilute solution of the 2,2,5,5-tetramethylhexane sample is prepared in a volatile solvent (e.g., hexane or pentane).

• Instrumentation : A gas chromatograph equipped with a flame ionization detector (FID) is commonly used. A non-polar capillary column (e.g., DB-1 or equivalent) is suitable for separating alkanes based on their boiling points.

• GC Conditions :

  • Injector Temperature : Set to a temperature that ensures rapid volatilization of the sample without degradation (e.g., 250 °C).

  • Oven Temperature Program : A temperature program is employed to separate components with different boiling points. For example, an initial temperature of 50 °C held for 2 minutes, followed by a ramp of 10 °C/minute to 200 °C.

  • Detector Temperature : Set higher than the final oven temperature to prevent condensation (e.g., 280 °C).

  • Carrier Gas : Helium or hydrogen at a constant flow rate.

• Data Analysis : The retention time of the peak corresponding to 2,2,5,5-tetramethylhexane is used for identification by comparison with a standard. The peak area is used to determine the purity or concentration of the compound.

The following diagram outlines the logical steps in a typical gas chromatography analysis workflow.

Caption: Logical workflow for the analysis of 2,2,5,5-tetramethylhexane using gas chromatography.

Applications

2,2,5,5-Tetramethylhexane is primarily used in industrial and scientific research settings.[7] Its properties make it suitable for use as a non-polar solvent and as a component in fuel studies due to its highly branched structure, which can influence combustion properties. It also serves as a reference compound in analytical techniques such as gas chromatography and mass spectrometry.

Safety and Handling

As with any chemical, proper safety precautions should be observed when handling 2,2,5,5-tetramethylhexane. It is a flammable liquid and should be handled in a well-ventilated area, away from ignition sources. Appropriate personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS).

References

• 1. benchchem.com [benchchem.com]
• 2. sarthaks.com [sarthaks.com]
• 3. brainly.in [brainly.in]
• 4. 2,2,5,5-TETRAMETHYLHEXANE | 1071-81-4 [chemicalbook.com]
• 5. byjus.com [byjus.com]
• 6. benchchem.com [benchchem.com]
• 7. echemi.com [echemi.com]

Spectroscopic Analysis of 2,2,5,5-Tetramethylhexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the branched alkane 2,2,5,5-tetramethylhexane (C₁₀H₂₂). The information detailed herein, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, is essential for the structural elucidation and characterization of this compound.

Spectroscopic Data Summary

The following tables summarize the available and predicted spectroscopic data for 2,2,5,5-tetramethylhexane.

Table 1: Predicted ¹H NMR Spectral Data

Due to the high symmetry of the 2,2,5,5-tetramethylhexane molecule, the ¹H NMR spectrum is predicted to be very simple.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~0.86	Singlet	18H	Methyl Protons (-CH₃)
~1.15	Singlet	4H	Methylene Protons (-CH₂-)

Note: Data is predicted and should be confirmed by experimental analysis.

Table 2: Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR spectrum also reflects the molecule's symmetry, showing only three distinct signals.

Chemical Shift (δ) ppm	Carbon Type	Assignment
~30.0	Quaternary	C2, C5
~31.0	Primary	Methyl Carbons (-CH₃)
~40.0	Secondary	Methylene Carbons (-CH₂-)

Note: Data is predicted and should be confirmed by experimental analysis.

Table 3: Infrared (IR) Spectroscopy Peak List

The IR spectrum of 2,2,5,5-tetramethylhexane is characteristic of a simple alkane, dominated by C-H stretching and bending vibrations.[1]

Wavenumber (cm⁻¹)	Intensity	Assignment
2950 - 2850	Strong	C-H Stretch (sp³ hybridized)
1470 - 1450	Medium	C-H Bend (Scissoring)
1385 - 1365	Medium	C-H Bend (Methyl Rock)
~720	Weak	C-H Rock (in long chains)

Data sourced from the NIST Chemistry WebBook.

Table 4: Mass Spectrometry (MS) Data

The electron ionization mass spectrum of 2,2,5,5-tetramethylhexane is characterized by extensive fragmentation, with a very weak or absent molecular ion peak.

m/z	Relative Intensity	Assignment
57	100 (Base Peak)	[C₄H₉]⁺ (tert-butyl cation)
41	High	[C₃H₅]⁺ (allyl cation)
29	Medium	[C₂H₅]⁺ (ethyl cation)
142	Very Low / Absent	[C₁₀H₂₂]⁺ (Molecular Ion)

Data sourced from the NIST Chemistry WebBook.

Experimental Protocols

The following are generalized, yet detailed, experimental protocols for obtaining the spectroscopic data for a liquid alkane such as 2,2,5,5-tetramethylhexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation:

• Ensure the 2,2,5,5-tetramethylhexane sample is of high purity.

• For ¹H NMR, prepare a solution of approximately 5-25 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).[2]

• For ¹³C NMR, a more concentrated solution of 50-100 mg in 0.6-0.7 mL of the deuterated solvent is recommended due to the lower natural abundance of the ¹³C isotope.[2]

• Filter the solution through a pipette with a small cotton or glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the solution for chemical shift referencing (δ = 0.00 ppm).

2. Data Acquisition:

• The NMR spectra should be acquired on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• For ¹H NMR:

  • Use a standard single-pulse experiment.

  • Set the spectral width to cover a range of approximately -1 to 12 ppm.

  • Acquisition time is typically 2-4 seconds with a relaxation delay of 1-5 seconds.

  • Acquire 8-16 scans for a sample of sufficient concentration.

• For ¹³C NMR:

  • Use a proton-decoupled pulse sequence.

  • Set the spectral width to cover a range of approximately 0 to 220 ppm.

  • Acquisition time is typically 1-2 seconds with a relaxation delay of 2-5 seconds.

  • A higher number of scans (128-1024) is necessary due to the low natural abundance of ¹³C.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase and baseline correct the resulting spectrum.

• Calibrate the chemical shift axis using the TMS signal.

Infrared (IR) Spectroscopy

1. Sample Preparation:

• For a neat liquid sample like 2,2,5,5-tetramethylhexane, no special preparation is required.

• Ensure the sample is free of water and other impurities.

2. Data Acquisition:

• Place one to two drops of the neat liquid sample onto the center of a clean, dry salt plate (e.g., NaCl or KBr).

• Place a second salt plate on top of the first to create a thin liquid film between the plates.

• Mount the sandwiched plates in the sample holder of the FT-IR spectrometer.

• Acquire a background spectrum of the empty spectrometer.

• Acquire the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

3. Data Processing:

• The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Identify and label the significant absorption peaks.

Mass Spectrometry (MS)

1. Sample Introduction:

• For a volatile liquid like 2,2,5,5-tetramethylhexane, direct injection or infusion into the ion source is appropriate.

• Alternatively, the sample can be introduced via a gas chromatograph (GC-MS) for separation from any potential impurities.

2. Ionization:

• Electron Ionization (EI) is the standard method for alkanes.

• The sample molecules in the gas phase are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[3]

3. Mass Analysis:

• The resulting ions are accelerated into a mass analyzer (e.g., quadrupole, time-of-flight).

• The analyzer separates the ions based on their mass-to-charge ratio (m/z).

4. Detection:

• An electron multiplier or similar detector records the abundance of each ion.

• The resulting data is plotted as a mass spectrum, showing the relative abundance of each fragment ion.

Mandatory Visualizations

Caption: Workflow of Spectroscopic Analysis for Structural Elucidation.

Caption: Primary Fragmentation Pathway in Mass Spectrometry.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. Mass Spectrometry Ionization Methods [chemistry.emory.edu]

2,2,5,5-Tetramethylhexane molecular weight and formula

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides core information on the chemical properties, synthesis, and analysis of 2,2,5,5-tetramethylhexane. It includes a summary of its molecular data, a detailed, generalized protocol for its synthesis via the Wurtz reaction, and a standard methodology for its identification and purity assessment using Gas Chromatography-Mass Spectrometry (GC-MS). As a saturated alkane, 2,2,5,5-tetramethylhexane is not involved in biological signaling pathways; therefore, this guide focuses on the fundamental chemical workflows relevant to its preparation and characterization in a laboratory setting.

Core Molecular Data

The fundamental quantitative data for 2,2,5,5-tetramethylhexane is summarized below. This information is critical for stoichiometric calculations, analytical characterization, and safety assessments.

Property	Value	Citation(s)
Molecular Formula	C₁₀H₂₂	[1][2][3][4][5]
Molecular Weight	142.28 g/mol	[1][2][3][4]
CAS Number	1071-81-4	[1][2][5]
IUPAC Name	2,2,5,5-tetramethylhexane	[1][3]
Synonym	Bineopentyl	[1][5]
Density	0.734 g/cm³	[2]
Boiling Point	138.8 °C at 760 mmHg	[2]
Melting Point	-12.6 °C	[2]

Synthesis Protocol: Wurtz Reaction

A common method for the synthesis of symmetrical alkanes such as 2,2,5,5-tetramethylhexane is the Wurtz reaction. This reaction involves the coupling of two alkyl halide molecules using sodium metal in an inert solvent.

Reaction Scheme: 2(CH₃)₃C-CH₂-Cl + 2Na → (CH₃)₃C-CH₂-CH₂-C(CH₃)₃ + 2NaCl

Experimental Protocol:

• Materials:

  • 1-chloro-2,2-dimethylpropane (neopentyl chloride)

  • Sodium metal (as a dispersion or freshly cut pieces)

  • Anhydrous diethyl ether (or other suitable inert solvent like THF)

  • Apparatus for reactions under an inert atmosphere (e.g., Schlenk line, nitrogen/argon balloon)

• Procedure:

  • Preparation: A three-necked round-bottom flask is flame-dried and fitted with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

  • Reaction Setup: Sodium metal is added to the flask along with anhydrous diethyl ether under a positive pressure of inert gas.

  • Initiation: A solution of 1-chloro-2,2-dimethylpropane in anhydrous diethyl ether is prepared and added to the dropping funnel. A small amount is added to the sodium suspension to initiate the reaction.

  • Execution: Once the reaction begins (indicated by cloudiness or gentle reflux), the remaining alkyl halide solution is added dropwise at a rate that maintains a controlled reflux.

  • Completion and Workup: After the addition is complete, the mixture is stirred and may be gently heated to ensure the reaction goes to completion. The reaction is then carefully quenched by the slow addition of ethanol, followed by water to destroy any unreacted sodium.

  • Extraction and Purification: The organic layer is separated, washed with water and brine, and dried over an anhydrous salt (e.g., MgSO₄). The solvent is removed by distillation. The resulting crude 2,2,5,5-tetramethylhexane can be purified by fractional distillation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. allen.in [allen.in]

An In-depth Technical Guide to the Physicochemical Properties of 2,2,5,5-Tetramethylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of the branched alkane 2,2,5,5-tetramethylhexane. The document details established values for these physical properties and outlines the standardized experimental protocols for their determination.

Physicochemical Data

The melting and boiling points of 2,2,5,5-tetramethylhexane are critical parameters for its handling, purification, and use in various chemical processes. A summary of these properties is presented below.

Property	Value	Pressure
Melting Point	-12.6°C	760 mmHg
Boiling Point	137.4°C - 138.8°C	760 mmHg

Note: The slight variation in the reported boiling point may be attributed to minor differences in experimental conditions or purity of the sample.

Experimental Protocols for Determination of Melting and Boiling Points

The following sections describe standardized laboratory procedures for the determination of the melting and boiling points of organic compounds such as 2,2,5,5-tetramethylhexane.

Melting Point Determination

The melting point of a pure crystalline solid is the temperature at which it transitions from a solid to a liquid phase at atmospheric pressure.[1] For a pure compound, this transition occurs over a narrow temperature range. The capillary method using a melting point apparatus is a common and reliable technique.[1]

Protocol:

• Sample Preparation: A small amount of crystalline 2,2,5,5-tetramethylhexane is finely powdered. The open end of a capillary tube is pressed into the powder to pack a small amount (1-2 mm in height) of the compound into the closed end of the tube.[1]

• Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, such as a Mel-Temp apparatus, which allows for controlled heating and clear observation of the sample.[1]

• Heating and Observation: The sample is heated at a steady and slow rate.

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range, and the temperature at which the last crystal melts is recorded as the end of the range.[1] For a pure compound like 2,2,5,5-tetramethylhexane, this range is expected to be narrow, typically 0.5-1°C.[1]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[1] For pure liquids, the boiling point is a sharp, characteristic value.[1] The Thiele tube method is a micro-scale technique suitable for determining the boiling point of small quantities of a liquid.[2]

Protocol:

• Sample Preparation: A small volume (approximately 0.5 mL) of liquid 2,2,5,5-tetramethylhexane is placed in a small test tube (Durham tube).[2]

• Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed with the open end down into the liquid in the test tube.[2]

• Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then secured in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).[2]

• Heating: The side arm of the Thiele tube is gently and continuously heated, which ensures uniform heating of the oil and the sample.[2]

• Observation: As the temperature rises, a stream of bubbles will emerge from the inverted capillary tube. Heating is continued until the bubbling is continuous.[2]

• Cooling and Data Recording: The heat source is removed, and the apparatus is allowed to cool. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[2]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the determination of the boiling point of an organic compound using the capillary method.

Caption: Workflow for Boiling Point Determination.

References

• 1. alnoor.edu.iq [alnoor.edu.iq]
• 2. chem.libretexts.org [chem.libretexts.org]

Solubility of 2,2,5,5-Tetramethylhexane in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,2,5,5-tetramethylhexane in various organic solvents. Given the limited availability of specific quantitative solubility data in publicly accessible literature, this document focuses on the fundamental principles governing the solubility of highly branched alkanes, offers qualitative solubility predictions, and details robust experimental protocols for the precise determination of solubility. This guide is intended to be a valuable resource for professionals in chemical research and drug development, providing the foundational knowledge required for solvent selection and the design of solubility studies.

Theoretical Framework of Alkane Solubility

The solubility of a substance is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between solute and solvent molecules. 2,2,5,5-tetramethylhexane is a highly branched, nonpolar alkane. Its molecular structure is symmetrical, and it lacks any polar functional groups, resulting in a zero net dipole moment. Consequently, its solubility behavior is primarily dictated by weak van der Waals forces, specifically London dispersion forces.

For dissolution to occur, the energy required to break the intermolecular forces within the pure solute and the pure solvent must be compensated by the energy released upon the formation of new solute-solvent interactions. In the case of 2,2,5,5-tetramethylhexane, it will be most soluble in solvents that also exhibit London dispersion forces as their primary intermolecular interaction, i.e., nonpolar solvents.

The high degree of branching in 2,2,5,5-tetramethylhexane results in a more compact, spherical shape compared to its linear isomer, n-decane. This sphericity reduces the surface area available for intermolecular contact, leading to weaker London dispersion forces between the molecules. As a result, branched alkanes tend to have lower boiling points and melting points than their straight-chain counterparts. This weaker self-association can also influence their solubility, often making them more soluble in a wider range of nonpolar solvents.

Predicted Solubility of 2,2,5,5-Tetramethylhexane in Common Organic Solvents

While specific quantitative data is scarce, a qualitative assessment of solubility can be made based on the principles of intermolecular forces. The following table summarizes the expected solubility of 2,2,5,5-tetramethylhexane in various classes of organic solvents.

Solvent Class	Examples	Predicted Solubility	Rationale
Nonpolar Aliphatic Solvents	n-Hexane, n-Heptane, Cyclohexane	High / Miscible	Both solute and solvent are nonpolar alkanes, dominated by London dispersion forces, leading to favorable mixing.
Nonpolar Aromatic Solvents	Toluene, Benzene, Xylenes	High / Miscible	These solvents are nonpolar and interact primarily through London dispersion forces, making them excellent solvents for nonpolar alkanes.
Halogenated Solvents	Dichloromethane, Chloroform, Carbon Tetrachloride	High	While having slight polarity, their overall character allows for strong London dispersion forces, enabling good solubility of nonpolar compounds.[1]
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Moderate to High	Ethers have some polarity but also significant nonpolar character, allowing for dissolution of alkanes. THF is more polar and may show slightly lower solubility.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Low to Moderate	These are polar aprotic solvents. The dipole-dipole interactions within the solvent are stronger than the potential dispersion forces with the alkane, limiting solubility.
Esters	Ethyl Acetate	Low to Moderate	Similar to ketones, esters are polar aprotic solvents, and the solubility of nonpolar alkanes is expected to be limited.
Alcohols	Methanol, Ethanol, Isopropanol	Very Low / Insoluble	These are polar protic solvents with strong hydrogen bonding networks. The energy required to disrupt this network is not compensated by the weak interactions with the alkane.
Water	Insoluble	As a highly polar, hydrogen-bonded solvent, water is a very poor solvent for nonpolar alkanes. An estimated water solubility is 1.204 mg/L at 25 °C.[2]

Experimental Protocols for Solubility Determination

Accurate determination of solubility requires precise experimental methods. The following protocols are widely accepted for measuring the solubility of a liquid solute in an organic solvent.

3.1. Isothermal Shake-Flask Method

This is the gold standard method for determining equilibrium solubility.

Methodology:

• Preparation of Supersaturated Solution: In a series of sealed, temperature-controlled vials, add an excess amount of 2,2,5,5-tetramethylhexane to the chosen solvent.

• Equilibration: Agitate the vials in a mechanical shaker or orbital incubator at a constant temperature for a prolonged period (e.g., 24-72 hours) to ensure equilibrium is reached. The temperature should be controlled to ±0.5 °C.

• Phase Separation: Allow the vials to stand undisturbed at the same constant temperature until the undissolved solute has completely separated, forming a distinct second phase.

• Sampling: Carefully extract an aliquot of the clear, saturated supernatant without disturbing the undissolved layer. A syringe with a filter (e.g., 0.22 µm PTFE) can be used to prevent the transfer of any undissolved micro-droplets.

• Quantification: Analyze the concentration of 2,2,5,5-tetramethylhexane in the aliquot using a suitable analytical technique, such as gas chromatography.

3.2. Analytical Quantification: Gas Chromatography (GC)

GC is a highly sensitive and specific method for quantifying volatile organic compounds like 2,2,5,5-tetramethylhexane.

Methodology:

• Calibration Standards: Prepare a series of standard solutions of 2,2,5,5-tetramethylhexane of known concentrations in the solvent of interest.

• Instrument Setup: Use a gas chromatograph equipped with a nonpolar capillary column (e.g., DB-1, HP-5) and a Flame Ionization Detector (FID). Optimize the temperature program, carrier gas flow rate, and injector/detector temperatures for good separation and peak shape.

• Analysis: Inject a known volume of the calibration standards and the saturated sample aliquot into the GC.

• Data Analysis: Generate a calibration curve by plotting the peak area of 2,2,5,5-tetramethylhexane against the concentration for the standard solutions. Use the peak area of the sample to determine its concentration from the calibration curve. This concentration represents the solubility of 2,2,5,5-tetramethylhexane in the solvent at the equilibration temperature.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental determination of solubility using the shake-flask method followed by GC analysis.

Caption: Workflow for solubility determination.

Conclusion

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 2,2,5,5-tetramethyl hexane, 1071-81-4 [thegoodscentscompany.com]

Conformational Analysis of 2,2,5,5-Tetramethylhexane: A Technical Guide on Steric Dominance

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2,2,5,5-Tetramethylhexane, also known as bineopentyl, serves as a quintessential model for understanding the profound impact of steric hindrance on the conformational preferences of acyclic alkanes. This technical guide provides a comprehensive analysis of the conformational landscape of 2,2,5,5-tetramethylhexane, focusing on the rotational dynamics around the central C3-C4 bond. While specific, detailed experimental or computational studies on this molecule are not extensively available in peer-reviewed literature, this document extrapolates from fundamental principles of stereochemistry to delineate its conformational isomers. This guide will detail the theoretical underpinnings of its conformational analysis, present illustrative quantitative data, and outline the general experimental and computational protocols applicable to such studies.

Introduction: The Role of Steric Hindrance

Steric hindrance is a critical determinant of molecular shape and reactivity, arising from the spatial arrangement of atoms and groups within a molecule. In drug development, understanding the conformational preferences of a molecule is paramount, as it dictates how a ligand will interact with its biological target. 2,2,5,5-Tetramethylhexane, with its two bulky tert-butyl groups, provides an exaggerated and clear-cut example of how non-bonded interactions govern the stability of different rotational isomers (conformers). The central C3-C4 bond is the focal point of this analysis, as rotation around this bond gives rise to distinct staggered and eclipsed conformations with significantly different energy levels.

Conformational Isomers of 2,2,5,5-Tetramethylhexane

The conformational analysis of 2,2,5,5-tetramethylhexane is best visualized using Newman projections looking down the C3-C4 bond. The front carbon (C3) is attached to two methyl groups and a tert-butyl group (C1-C2(CH₃)₃), and the back carbon (C4) has an identical substitution pattern. For simplicity in the Newman projections, the substituents on C3 and C4 are considered as two methyl (CH₃) groups and one tert-butyl ((CH₃)₃C) group each. Rotation around the C3-C4 bond in 60° increments generates three staggered and three eclipsed conformations.

Staggered Conformations

Staggered conformations are characterized by a 60° dihedral angle between substituents on the front and back carbons, which minimizes torsional strain.

• Anti-Staggered Conformation: This is the most stable conformer, where the two bulky tert-butyl groups are positioned 180° apart (anti-periplanar).[1][2][3] This arrangement minimizes steric repulsion between these large groups.

• Gauche-Staggered Conformation: In this conformation, a tert-butyl group on the front carbon is at a 60° dihedral angle to a tert-butyl group on the back carbon. This results in a gauche interaction, which introduces some steric strain, making it higher in energy than the anti conformation.[1]

Eclipsed Conformations

Eclipsed conformations have substituents on the front and back carbons aligned (0° dihedral angle), leading to significant torsional and steric strain.[4]

• Partially Eclipsed Conformations: These conformations involve the eclipsing of a methyl group with a tert-butyl group or a methyl group with another methyl group.

• Fully Eclipsed Conformation: This is the highest energy and therefore least stable conformation.[4] It occurs when the two bulky tert-butyl groups are aligned, resulting in maximum steric repulsion and torsional strain.[3] The energy of this conformation is substantially higher than all others.

The logical relationship for the stability of these conformers is illustrated in the following diagram:

Diagram 1: Energy hierarchy of 2,2,5,5-tetramethylhexane conformers.

Quantitative Conformational Analysis (Illustrative)

While specific experimental data for 2,2,5,5-tetramethylhexane is scarce in the literature, we can present illustrative energy values based on the principles of conformational analysis to quantify the energy differences between the conformers. The energy values in the table below are hypothetical and intended for educational purposes to illustrate the magnitude of steric and torsional strain.

Conformation	Dihedral Angle (°C4-C3-C(CH₃)₃)	Relative Energy (kcal/mol) (Illustrative)	Key Interactions
Anti-Staggered	180°	0	Minimal steric and torsional strain.
Gauche-Staggered	60°	~5.0	Gauche interaction between tert-butyl groups.
Eclipsed (CH₃/CH₃)	120° (rotation from anti)	~8.0	Torsional strain and methyl-methyl eclipsing.
Eclipsed (t-Bu/CH₃)	60° (rotation from anti)	~10.0	Significant steric and torsional strain.
Fully Eclipsed (t-Bu/t-Bu)	0°	>20.0	Maximum steric and torsional strain.

Table 1: Illustrative Rotational Energy Profile for 2,2,5,5-Tetramethylhexane.

Experimental and Computational Protocols

The conformational analysis of molecules like 2,2,5,5-tetramethylhexane is typically carried out using a combination of experimental and computational techniques.

Experimental Methodologies

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Low-temperature NMR can be used to "freeze out" individual conformers, allowing for their direct observation and characterization. The coupling constants and Nuclear Overhauser Effect (NOE) data can provide information about dihedral angles and internuclear distances.

• X-ray Crystallography: If the compound can be crystallized, X-ray diffraction can provide a definitive, high-resolution structure of the molecule in the solid state, revealing the preferred conformation in the crystal lattice.

• Gas-Phase Electron Diffraction: This technique can be used to determine the structure of molecules in the gas phase, providing information about bond lengths, bond angles, and torsional angles of the most stable conformer.

Computational Chemistry Methods

• Molecular Mechanics (MM): This method uses classical physics to model the energy of a molecule as a function of its geometry. It is computationally inexpensive and useful for scanning the potential energy surface to identify stable conformers and estimate rotational barriers.

• Quantum Mechanics (QM): Ab initio and Density Functional Theory (DFT) methods provide more accurate energy calculations and can be used to optimize the geometries of different conformers and calculate the energy barriers between them.

A general workflow for the conformational analysis of a molecule like 2,2,5,5-tetramethylhexane is depicted below:

References

• 1. Draw the six Newman projections for 2,2,5,5-tetramethylhexane viewed alon.. [askfilo.com]
• 2. Solved Question 5. Write a structural formula for the most | Chegg.com [chegg.com]
• 3. condor.depaul.edu [condor.depaul.edu]
• 4. Build a model of 2,2,5,5-tetramethylhexane. Orient the model so that you .. [askfilo.com]

Newman projection of 2,2,5,5-Tetramethylhexane's most stable conformer

Technical Guide: Conformational Analysis of 2,2,5,5-Tetramethylhexane

Abstract

This technical guide provides an in-depth analysis of the conformational isomerism of 2,2,5,5-tetramethylhexane, focusing on the identification and visualization of its most stable conformer. By examining the rotational possibilities around the central C3-C4 bond, we elucidate the critical roles of torsional and steric strain in determining molecular geometry. The principles of Newman projections are employed to visualize the spatial arrangement of substituents. Quantitative data on the energetic differences between conformers are summarized, and a generalized experimental protocol for conformational analysis via Nuclear Magnetic Resonance (NMR) spectroscopy is detailed.

Introduction to Conformational Analysis

Conformational isomers, or conformers, are different spatial arrangements of a molecule that can be interconverted by rotation around single bonds.[1] Unlike constitutional isomers, conformers are typically in rapid equilibrium and cannot be isolated.[1] The stability of any given conformer is dictated by a combination of two primary factors:

• Torsional Strain: This type of strain arises from the electrostatic repulsion of electrons in adjacent chemical bonds.[2][3] It is maximized in an eclipsed conformation where bonds on adjacent atoms are aligned (0° dihedral angle) and minimized in a staggered conformation where they are maximally separated (60° dihedral angle).[2][4]

• Steric Strain (or Steric Hindrance): This is a repulsive interaction that occurs when non-bonded atoms or groups are forced closer together than their van der Waals radii allow.[2][5] Steric strain becomes particularly significant when bulky substituents are involved.[6]

The most stable conformation for any alkane is one that minimizes both torsional and steric strain, which is typically a staggered arrangement with the largest substituents positioned as far apart as possible.[1][5]

Conformational Analysis of 2,2,5,5-Tetramethylhexane

The structure of 2,2,5,5-tetramethylhexane is CH₃-C(CH₃)₂-CH₂-CH₂-C(CH₃)₂-CH₃. The most significant conformational flexibility arises from rotation around the central C3-C4 single bond.

To analyze this rotation, we can visualize the molecule using a Newman projection.[4][7] In this view, we look directly down the C3-C4 bond.

• The front carbon (C3) is bonded to two hydrogen atoms (H) and one bulky tert-butyl group [-C(CH₃)₃].

• The back carbon (C4) is also bonded to two hydrogen atoms (H) and one bulky tert-butyl group [-C(CH₃)₃].

The key to determining the most stable conformer is to arrange the two extremely large tert-butyl groups to minimize steric strain.

• Anti Conformation: The most stable arrangement is the anti-staggered conformation, where the two tert-butyl groups are positioned 180° apart (anti-periplanar).[1][5][8] This arrangement places the bulkiest groups as far away from each other as possible, effectively eliminating steric strain between them. The remaining hydrogen atoms are also in a staggered arrangement, which minimizes torsional strain.[9]

• Gauche Conformation: A staggered conformation where the tert-butyl groups are separated by a dihedral angle of 60° is known as the gauche conformation.[5][10] This arrangement would force the two massive tert-butyl groups into close proximity, resulting in severe steric repulsion and making this conformer highly unstable and energetically unfavorable.

• Eclipsed Conformations: Conformations where the substituents on C3 and C4 are aligned are eclipsed.[11] The least stable conformation of all would be the fully eclipsed form where the two tert-butyl groups are aligned (0° dihedral angle), creating maximum torsional and steric strain.[9]

Due to the immense steric hindrance of the tert-butyl groups, the energy difference between the anti and other conformations is exceptionally large, meaning the molecule exists almost exclusively in the anti conformation at room temperature.[9]

Quantitative Conformational Data

Conformer	Dihedral Angle (tBu-C3-C4-tBu)	Relative Energy (kcal/mol)	Primary Source of Strain
Anti (Staggered)	180°	0 (Baseline)	Minimal Torsional Strain
Gauche (Staggered)	60°	Very High (> 5 kcal/mol)	Severe Steric Strain (tBu ↔ tBu)
Eclipsed	0°	Extremely High	Maximum Torsional and Steric Strain

Note: The gauche interaction energy for two methyl groups in butane is approximately 0.9 kcal/mol.[5][10] The interaction between two tert-butyl groups is substantially larger, effectively preventing the formation of the gauche conformer.

Visualization of the Most Stable Conformer

The most stable anti-staggered conformation of 2,2,5,5-tetramethylhexane, viewed down the C3-C4 bond, is depicted in the following Newman projection generated using Graphviz.

Caption: Newman projection of the anti-staggered conformer of 2,2,5,5-tetramethylhexane.

Experimental Protocol for Conformation Determination

While the most stable conformer of 2,2,5,5-tetramethylhexane can be predicted theoretically, its structure could be confirmed experimentally using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy. The following outlines a generalized protocol.

Objective: To determine the dominant conformation by measuring the coupling constants between protons on the C3 and C4 carbons.

Methodology: ¹H NMR Spectroscopy and Karplus Analysis

• Sample Preparation:

  • Dissolve a pure sample of 2,2,5,5-tetramethylhexane in a suitable deuterated solvent (e.g., CDCl₃, C₆D₆) to a concentration of approximately 5-10 mg/mL.

  • Transfer the solution to a 5 mm NMR tube.

  • Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not provided by the solvent manufacturer.

• Data Acquisition:

  • Acquire a high-resolution one-dimensional ¹H NMR spectrum on a spectrometer operating at a field strength of 400 MHz or higher to ensure adequate signal dispersion.

  • Standard acquisition parameters would include a 30-degree pulse angle, an acquisition time of 2-3 seconds, and a relaxation delay of 5 seconds.

  • Signal averaging (e.g., 16-64 scans) should be performed to achieve a high signal-to-noise ratio.

• Spectral Analysis:

  • Process the raw data (Free Induction Decay, FID) by applying a Fourier transform, phase correction, and baseline correction.

  • Identify the signals corresponding to the protons on C3 and C4. These will appear as a complex multiplet due to coupling with each other.

  • Measure the vicinal coupling constant (³J_HH) between the C3 and C4 protons. This requires spectral simulation or analysis of the multiplet structure.

• Karplus Relationship and Interpretation:

  • The Karplus equation relates the magnitude of the vicinal coupling constant (³J) to the dihedral angle (Φ) between the coupled protons.

  • For an anti-periplanar relationship (Φ ≈ 180°), as expected in the most stable conformer, the ³J_HH value is typically large (approx. 10-14 Hz).

  • For a gauche relationship (Φ ≈ 60°), the ³J_HH value is much smaller (approx. 2-5 Hz).

  • An observed ³J_HH value in the high range (10-14 Hz) would provide strong experimental evidence that the anti-staggered conformation is the overwhelmingly dominant species in the equilibrium.

Conclusion

References

• 1. Conformational Analysis of Alkanes – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Understanding Strain | ChemTalk [chemistrytalk.org]
• 4. Interpret the Conformation of Straight-Chain Alkanes Using Newman Projections | dummies [dummies.com]
• 5. 2.8 Conformations of Other Alkanes – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 6. Alkane - Wikipedia [en.wikipedia.org]
• 7. byjus.com [byjus.com]
• 8. m.youtube.com [m.youtube.com]
• 9. condor.depaul.edu [condor.depaul.edu]
• 10. fiveable.me [fiveable.me]
• 11. Build a model of 2,2,5,5-tetramethylhexane. Orient the model so that you .. [askfilo.com]

An In-depth Technical Guide to the Isomers of Decane and Their Properties

For Researchers, Scientists, and Drug Development Professionals

Decane (C₁₀H₂₂), a saturated hydrocarbon, exists as 75 structural isomers, each with unique physical and chemical properties stemming from their distinct molecular architecture.[1][2][3] This guide provides a comprehensive overview of these isomers, their properties, and the experimental methodologies used for their synthesis and characterization, tailored for professionals in research and development.

The 75 Structural Isomers of Decane

The isomers of decane can be systematically categorized based on the length of their principal carbon chain.[1][3] This structural diversity, arising from variations in branching, significantly influences their physical properties and, consequently, their applications. While a complete dataset of all physical properties for every isomer is not exhaustively compiled in a single source, this guide presents available data and established trends.

Structure-Property Relationships

The degree of branching in decane isomers has a predictable effect on their physical properties. Generally, as branching increases:

• Boiling Point Decreases: Increased branching leads to a more compact, spherical molecular shape, reducing the surface area available for intermolecular van der Waals forces. Consequently, less energy is required to overcome these forces, resulting in a lower boiling point compared to their straight-chain counterparts.[4][5]

• Melting Point: The effect of branching on melting point is less straightforward. Highly symmetrical isomers can pack more efficiently into a crystal lattice, leading to higher melting points than their less symmetrical or linear counterparts.

• Density Decreases: More branched isomers tend to have slightly lower densities than straight-chain alkanes.[4][6]

The following diagram illustrates the classification of decane isomers based on their parent chain length.

Figure 1: Classification of Decane Isomers by Parent Chain Length.

Quantitative Data on Decane Isomers

The following tables summarize the available quantitative data for n-decane and a selection of its branched isomers.

Property	n-Decane	Reference(s)
Boiling Point	174.1 °C	[2][7][8][9]
Melting Point	-29.7 °C	[2][7][8][9]
Density (at 20°C)	0.730 g/mL	[7][8][10]
Standard Enthalpy of Formation (liquid, 298.15 K)	-300.9 kJ/mol	[5][7]

Isomer	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)
2-Methylnonane	166-169	-74.65	0.726
3-Methylnonane	166-167	-84.8	0.732
4-Methylnonane	166	-	0.733
5-Methylnonane	165-166	-	0.731
2,2-Dimethyloctane	156.9	-54.1	0.726
3,3-Dimethyloctane	161.9	-73.2	0.742
4,4-Dimethyloctane	160.7	-64.5	0.741

Experimental Protocols

This section details methodologies for the synthesis and characterization of decane isomers, crucial for researchers in organic synthesis and drug development.

Synthesis of Branched Decane Isomers

A versatile method for the synthesis of both symmetrical and unsymmetrical alkanes, including branched decane isomers, is the Corey-House synthesis.[11][12][13] This reaction involves the coupling of a lithium dialkylcuprate (Gilman reagent) with an alkyl halide.

Workflow for Corey-House Synthesis:

Figure 2: General workflow for the Corey-House synthesis of alkanes.

Detailed Protocol for the Synthesis of 2,3-Dimethyloctane (as an example):

This protocol outlines the synthesis of 2,3-dimethyloctane via the Corey-House reaction, coupling lithium di(sec-butyl)cuprate with 1-bromobutane.

• Preparation of sec-Butyllithium: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under a nitrogen atmosphere, place freshly cut lithium metal in dry diethyl ether. Cool the flask in an ice bath and add 2-bromobutane dropwise from the dropping funnel with vigorous stirring. After the addition is complete, allow the reaction mixture to stir at room temperature for 1 hour.

• Preparation of Lithium Di(sec-butyl)cuprate: In a separate flame-dried flask under a nitrogen atmosphere, suspend copper(I) iodide in dry diethyl ether and cool to 0°C. Add the freshly prepared sec-butyllithium solution dropwise with stirring. The formation of the Gilman reagent is indicated by a color change.

• Coupling Reaction: To the freshly prepared lithium di(sec-butyl)cuprate at 0°C, add 1-bromobutane dropwise. After the addition, allow the reaction mixture to warm to room temperature and stir for several hours.

• Work-up and Purification: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride. Separate the ethereal layer, wash with water and brine, and dry over anhydrous magnesium sulfate. Remove the solvent by rotary evaporation. The crude product can be purified by fractional distillation to yield 2,3-dimethyloctane.

Analytical Characterization of Decane Isomers

The separation and identification of decane isomers are typically achieved using a combination of chromatographic and spectroscopic techniques.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying volatile compounds like decane isomers.[14][15][16] The separation is based on the differential partitioning of the isomers between a stationary phase in the GC column and a mobile gas phase.[17] The mass spectrometer then fragments the eluted compounds, providing a unique mass spectrum that acts as a molecular fingerprint.

Experimental Protocol for GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., quadrupole or ion trap).

• Column: A nonpolar capillary column (e.g., 5% phenyl-methylpolysiloxane) is typically used for hydrocarbon analysis.

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Oven Temperature Program: A temperature gradient is employed to ensure the separation of isomers with close boiling points. A typical program might start at a low temperature (e.g., 40°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250°C).

• Injector and Detector Temperature: The injector and detector are maintained at a high temperature (e.g., 250-280°C) to ensure complete vaporization of the sample and prevent condensation.

• Ionization Mode: Electron Ionization (EI) is commonly used for alkanes, which induces characteristic fragmentation patterns.

• Sample Preparation: Samples are typically dissolved in a volatile organic solvent (e.g., hexane or dichloromethane) at a concentration of approximately 10 µg/mL.[18]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the isomers.

Logical Relationship in NMR Analysis:

References

• 1. grokipedia.com [grokipedia.com]
• 2. study.com [study.com]
• 3. For all 75 isomer of decane | Filo [askfilo.com]
• 4. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 5. Decane [webbook.nist.gov]
• 6. vurup.sk [vurup.sk]
• 7. Decane - Wikipedia [en.wikipedia.org]
• 8. webqc.org [webqc.org]
• 9. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Higher alkane - Wikipedia [en.wikipedia.org]
• 11. Corey–House synthesis - Wikipedia [en.wikipedia.org]
• 12. byjus.com [byjus.com]
• 13. A Short On Preparation Of Alkanes By Corey- House Synthesis [unacademy.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. ucl.ac.uk [ucl.ac.uk]
• 18. eng.uc.edu [eng.uc.edu]

Thermochemical Profile of 2,2,5,5-Tetramethylhexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data for 2,2,5,5-tetramethylhexane (also known as bineopentyl). The information is compiled from critically evaluated sources and is intended to be a valuable resource for professionals in research and development. This document presents quantitative data in structured tables, details the likely experimental methodologies for their determination, and includes visualizations to illustrate key processes.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of 2,2,5,5-tetramethylhexane in its gaseous and liquid states. This data is essential for understanding the molecule's energetic stability and behavior under various conditions.

Table 1: Standard Molar Enthalpy of Formation

Phase	ΔfH° (kJ/mol)	Method	Reference
Gas	-285	Combustion Calorimetry	Doering, Roth, et al., 1989[1]
Liquid	Not available	-	-

Table 2: Molar Heat Capacity at Constant Pressure (Cp)

The molar heat capacity of 2,2,5,5-tetramethylhexane has been determined over a range of temperatures for both the ideal gas and liquid phases. Critically evaluated data is available from the NIST/TRC Web Thermo Tables.[2]

Phase	Temperature Range (K)	Data Availability
Ideal Gas	200 - 1500	Available via NIST/TRC WTT[2]
Liquid (in equilibrium with Gas)	241.2 - 569.782	Available via NIST/TRC WTT[2]

Table 3: Molar Entropy (S)

The molar entropy for 2,2,5,5-tetramethylhexane is available for the ideal gas and liquid phases across various temperatures. This data has been critically evaluated and is accessible through the NIST/TRC Web Thermo Tables.[2]

Phase	Temperature and Pressure Conditions	Data Availability
Ideal Gas	Temperature: 200 - 1500 K	Available via NIST/TRC WTT[2]
Liquid (in equilibrium with Gas)	Temperature: 241.2 - 569.782 K	Available via NIST/TRC WTT[2]

Experimental Protocols

While the specific experimental details for the determination of all thermochemical data for 2,2,5,5-tetramethylhexane are not fully available in the public domain, the following sections describe the standard, high-precision methodologies typically employed for such measurements on volatile organic compounds.

Determination of Enthalpy of Formation via Combustion Calorimetry

The standard enthalpy of formation of organic compounds like 2,2,5,5-tetramethylhexane is most accurately determined indirectly through the measurement of its enthalpy of combustion using a bomb calorimeter.

Principle: A precisely weighed sample of the substance is completely combusted in a high-pressure oxygen atmosphere within a constant-volume vessel (the "bomb"). The heat released by the combustion reaction is absorbed by the surrounding water bath, and the resulting temperature change is meticulously measured.

Apparatus:

• Oxygen Bomb Calorimeter: A high-strength stainless steel vessel designed to withstand high pressures, with an internal platinum crucible to hold the sample.

• Calorimeter Jacket: An insulated container filled with a precise amount of water, in which the bomb is submerged.

• High-Precision Thermometer: A digital or Beckmann thermometer capable of resolving temperature changes to at least 0.001°C.

• Ignition System: An electrical circuit to pass a current through a fuse wire, initiating combustion.

• Stirrer: To ensure uniform temperature distribution in the water bath.

Methodology:

• Calibration: The heat capacity of the calorimeter system (bomb, water, etc.) is determined by combusting a standard substance with a precisely known enthalpy of combustion, such as benzoic acid.

• Sample Preparation: A weighed pellet of 2,2,5,5-tetramethylhexane is placed in the crucible. A fuse wire of known mass and combustion energy is attached to the ignition electrodes, making contact with the sample.

• Assembly and Pressurization: The bomb is sealed and purged with oxygen, then filled with pure oxygen to a pressure of approximately 25-30 atm.

• Calorimetry: The pressurized bomb is placed in the calorimeter containing a known mass of water. The system is allowed to reach thermal equilibrium.

• Ignition and Data Acquisition: The sample is ignited, and the temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Corrections: The observed temperature rise is corrected for heat exchange with the surroundings, the heat from the ignition wire, and the formation of any side products (e.g., nitric acid from residual nitrogen).

• Calculation: From the corrected temperature rise and the heat capacity of the calorimeter, the heat of combustion at constant volume (ΔcU) is calculated. This is then converted to the enthalpy of combustion at constant pressure (ΔcH°). Finally, the standard enthalpy of formation (ΔfH°) is calculated using Hess's law, with the known standard enthalpies of formation of the combustion products (CO2 and H2O).

Workflow for Enthalpy of Formation Determination

Determination of Heat Capacity by Adiabatic Calorimetry

Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of liquids and solids as a function of temperature.

Principle: A known quantity of electrical energy is supplied to the sample in a thermally isolated container (the calorimeter). The resulting temperature increase is measured. By minimizing heat exchange with the surroundings to near zero, the heat capacity can be directly calculated.

Apparatus:

• Adiabatic Calorimeter: A sample cell surrounded by one or more adiabatic shields.

• Heating Element: A calibrated electrical heater in direct contact with the sample cell.

• Temperature Sensors: High-precision resistance thermometers or thermocouples to measure the temperature of the sample cell and the shields.

• Control System: A feedback system that maintains the temperature of the adiabatic shields to be the same as the sample cell, thus preventing heat loss.

• Power Supply and Measurement: A stable power source for the heater and precise instruments to measure the supplied energy (voltage, current, and time).

Methodology:

• Sample Loading: A known mass of liquid 2,2,5,5-tetramethylhexane is sealed in the calorimeter cell.

• Equilibration: The system is brought to the desired starting temperature and allowed to stabilize.

• Heating Period: A precisely measured amount of electrical energy is supplied to the sample over a defined period, causing a small temperature rise (typically 1-5 K). During this time, the control system ensures the adiabatic shields track the sample temperature.

• Temperature Measurement: The temperature of the sample is monitored until it reaches a new equilibrium.

• Calculation: The heat capacity (Cp) is calculated from the electrical energy supplied (Q) and the measured temperature rise (ΔT), after accounting for the heat capacity of the empty calorimeter cell (determined in separate experiments).

Adiabatic Calorimetry for Heat Capacity

Determination of Entropy from Heat Capacity Data

The standard molar entropy of a substance at a given temperature is determined by integrating its heat capacity data from absolute zero to that temperature, accounting for the entropy changes at any phase transitions.

Principle: Based on the Third Law of Thermodynamics, the entropy of a perfect crystal at 0 K is zero. The entropy at a temperature T is the sum of the entropy increases from 0 K to T.

Methodology:

• Low-Temperature Heat Capacity: The heat capacity of the solid phase is measured from as low a temperature as possible (e.g., using a cryostat) up to its melting point. The data below the lowest measurement temperature is typically extrapolated to 0 K using the Debye T³ law.

• Enthalpy and Entropy of Fusion: The enthalpy of fusion (ΔfusH) is measured at the melting point (Tm), usually by differential scanning calorimetry (DSC) or adiabatic calorimetry. The entropy of fusion is then calculated as ΔfusS = ΔfusH / Tm.

• Liquid-Phase Heat Capacity: The heat capacity of the liquid phase is measured from the melting point up to the desired temperature.

• Integration: The total entropy at a temperature T in the liquid phase is calculated by summing the contributions:

  • The integral of (Cp(solid)/T) dT from 0 K to Tm.

  • The entropy of fusion at Tm.

  • The integral of (Cp(liquid)/T) dT from Tm to T.

Logical Path to Molar Entropy

References

• 1. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 2. 3-Hexene, 2,2,5,5-tetramethyl-, (Z)- [webbook.nist.gov]

An In-depth Technical Guide to 2,2,5,5-Tetramethylhexane: Discovery and Historical Context

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2,5,5-tetramethylhexane, a highly branched alkane. It delves into the historical context of its likely discovery through early organic synthesis methods and presents detailed experimental protocols for both its historical and potential modern synthesis. Quantitative physicochemical data is systematically presented, and key chemical pathways and experimental setups are visualized through diagrams to support research and development activities.

Introduction and Historical Context

While the precise moment of discovery and the specific discoverer of 2,2,5,5-tetramethylhexane are not prominently documented in readily available historical records, its synthesis is intrinsically linked to the foundational advancements in organic chemistry during the mid-19th century. The symmetrical nature of its structure, reflected in its synonym "bineopentyl," strongly suggests its first preparation was achieved via the Wurtz reaction , a pivotal method for carbon-carbon bond formation discovered by French chemist Charles Adolphe Wurtz in 1855.[1]

The Wurtz reaction, which involves the coupling of two alkyl halides in the presence of sodium metal, was one of the earliest methods for synthesizing larger alkanes from smaller precursors. In an era marked by a burgeoning interest in hydrocarbons, driven by the rise of the petroleum industry and the desire to understand the structure and synthesis of organic molecules, the Wurtz reaction provided a powerful tool for constructing new carbon skeletons. The synthesis of a highly branched and symmetrical alkane like 2,2,5,5-tetramethylhexane would have been a significant demonstration of the reaction's utility in creating sterically hindered molecules.

The latter half of the 19th and the early 20th centuries saw a surge in the exploration of hydrocarbon chemistry. The development of the Grignard reaction in 1900 by Victor Grignard offered another, more versatile method for forming carbon-carbon bonds.[2] However, for the specific case of a symmetrical dimer like bineopentyl, the Wurtz coupling of a neopentyl halide remains the most direct and historically probable route of its initial synthesis.

Physicochemical Data

The quantitative properties of 2,2,5,5-tetramethylhexane are summarized in the table below for easy reference and comparison.

Property	Value
Molecular Formula	C₁₀H₂₂
Molecular Weight	142.28 g/mol
CAS Number	1071-81-4
Boiling Point	138.8 °C at 760 mmHg
Melting Point	-12.6 °C
Density	0.734 g/cm³
Refractive Index	1.4032
Vapor Pressure	8.24 mmHg at 25 °C

Experimental Protocols

Historical Synthesis: The Wurtz Reaction

The following protocol describes a plausible historical method for the synthesis of 2,2,5,5-tetramethylhexane based on the Wurtz reaction. This method involves the coupling of neopentyl bromide.

Objective: To synthesize 2,2,5,5-tetramethylhexane by the reductive coupling of neopentyl bromide using sodium metal.

Materials:

• Neopentyl bromide (1-bromo-2,2-dimethylpropane)

• Sodium metal, finely cut or as a dispersion

• Anhydrous diethyl ether

• Apparatus for reflux under an inert atmosphere

• Distillation apparatus

Procedure:

• Apparatus Setup: A three-necked round-bottom flask is equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer. The entire apparatus must be thoroughly dried and maintained under an inert atmosphere (e.g., nitrogen or argon) to prevent the reaction of sodium with atmospheric moisture.

• Reaction Initiation: Sodium metal is added to the flask containing anhydrous diethyl ether. The mixture is stirred to create a dispersion of the metal.

• Addition of Alkyl Halide: A solution of neopentyl bromide in anhydrous diethyl ether is added dropwise from the dropping funnel to the stirred suspension of sodium in ether. The rate of addition should be controlled to maintain a gentle reflux.

• Reaction and Reflux: After the addition is complete, the reaction mixture is heated to reflux for several hours to ensure the completion of the reaction.

• Work-up: After cooling, the excess sodium is carefully quenched by the slow addition of ethanol, followed by water. The ethereal layer is separated, washed with water, and dried over an anhydrous drying agent (e.g., anhydrous magnesium sulfate).

• Purification: The diethyl ether is removed by distillation. The resulting crude product is then purified by fractional distillation to yield 2,2,5,5-tetramethylhexane.

Modern Synthesis: Nickel-Catalyzed Cross-Electrophile Coupling

Modern synthetic chemistry offers more sophisticated methods for the formation of C(sp³)–C(sp³) bonds that can be applied to the synthesis of highly branched alkanes. Nickel-catalyzed cross-electrophile coupling reactions provide a powerful alternative to the classical Wurtz reaction, often with better functional group tolerance and milder reaction conditions. The following is a representative protocol for the coupling of a neopentyl halide.[3]

Objective: To synthesize 2,2,5,5-tetramethylhexane via a nickel-catalyzed reductive coupling of neopentyl bromide.

Materials:

• Neopentyl bromide

• Nickel(II) chloride ethylene glycol dimethyl ether complex (NiCl₂(dme))

• A suitable ligand (e.g., a bipyridine or bisphosphine ligand)

• A stoichiometric reductant (e.g., zinc or manganese powder)

• Anhydrous polar aprotic solvent (e.g., dimethylacetamide - DMA)

• Inert atmosphere glovebox or Schlenk line techniques

Procedure:

• Catalyst Preparation: In a nitrogen-filled glovebox, a dry reaction vial is charged with NiCl₂(dme) and the chosen ligand. Anhydrous DMA is added, and the mixture is stirred to form the catalyst complex.

• Reaction Setup: To a separate oven-dried vial are added the neopentyl bromide and the reductant (zinc or manganese powder).

• Reaction Execution: The prepared catalyst solution is added to the vial containing the substrate and the reductant. The vial is sealed and the reaction mixture is stirred at room temperature for an extended period (e.g., 12-24 hours).

• Monitoring: The progress of the reaction is monitored by gas chromatography-mass spectrometry (GC-MS) or thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched and worked up using standard procedures, which may involve filtration to remove the reductant, extraction with an organic solvent, and washing. The crude product is then purified by column chromatography or distillation to afford pure 2,2,5,5-tetramethylhexane.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Wurtz reaction pathway for the synthesis of 2,2,5,5-tetramethylhexane.

Caption: General experimental workflow for the Wurtz synthesis.

References

• 1. allen.in [allen.in]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Theoretical and Computational Deep Dive into 2,2,5,5-Tetramethylhexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the theoretical and computational studies of 2,2,5,5-tetramethylhexane, a sterically hindered alkane. Due to the considerable steric strain imposed by its four methyl groups, this molecule serves as an interesting case study for conformational analysis and the application of computational chemistry methods. This document summarizes key physicochemical properties, details generalized experimental and computational protocols for its characterization, and presents illustrative computational results. The information is intended to be a valuable resource for researchers in computational chemistry, drug design, and materials science.

Introduction

2,2,5,5-Tetramethylhexane is a branched alkane characterized by the presence of two quaternary carbon atoms. This structure results in significant steric hindrance, which profoundly influences its conformational preferences and physical properties. Understanding the energetic landscape of such molecules is crucial for developing accurate molecular mechanics force fields and for predicting the behavior of larger, more complex molecules with similar structural motifs. This guide will explore the theoretical and computational approaches used to study 2,2,5,5-tetramethylhexane, providing both established data and generalized methodologies for further investigation.

Physicochemical and Computed Properties

A summary of the key physicochemical and computed properties of 2,2,5,5-tetramethylhexane is presented in Table 1. This data has been aggregated from various chemical databases and provides a foundational understanding of the molecule.

Property	Value	Source
Molecular Formula	C10H22	--INVALID-LINK--[1]
Molecular Weight	142.28 g/mol	--INVALID-LINK--[1]
CAS Number	1071-81-4	--INVALID-LINK--[2][3]
IUPAC Name	2,2,5,5-tetramethylhexane	--INVALID-LINK--[1]
Synonyms	Bineopentyl	--INVALID-LINK--[2][3]
Boiling Point	138.8 °C at 760 mmHg	--INVALID-LINK--[4]
Melting Point	-12.6 °C	--INVALID-LINK--[4]
Density	0.734 g/cm³	--INVALID-LINK--[4]
Refractive Index	1.4032	--INVALID-LINK--[4]
Vapor Pressure	8.24 mmHg at 25°C	--INVALID-LINK--[4]
Flash Point	31.6 °C	--INVALID-LINK--[4]
Enthalpy of Formation (gas)	-68.0 kcal/mol	--INVALID-LINK--[5]
Rotatable Bond Count	3	--INVALID-LINK--[4]
XLogP3	4.8	--INVALID-LINK--[4]

Conformational Analysis

The central C3-C4 bond of 2,2,5,5-tetramethylhexane is of particular interest for conformational analysis due to the bulky tert-butyl groups attached to it. The rotation around this bond dictates the overall shape and energy of the molecule.

Newman Projections

The most stable conformation of 2,2,5,5-tetramethylhexane is the anti-staggered conformation, where the two tert-butyl groups are positioned 180° apart, minimizing steric repulsion. The least stable conformation is the fully eclipsed conformation, where the tert-butyl groups are in close proximity, leading to significant steric strain.

Computational Approaches to Conformational Analysis

A general workflow for the computational analysis of a molecule like 2,2,5,5-tetramethylhexane is depicted below.

A generalized computational workflow for conformational analysis.

Vibrational Spectroscopy

Vibrational spectroscopy, including infrared (IR) spectroscopy, is a powerful technique for identifying the functional groups and determining the structure of molecules.

Experimental Infrared Spectrum

The experimental gas-phase IR spectrum of 2,2,5,5-tetramethylhexane is available from the NIST Chemistry WebBook.[2] Key absorption bands are expected in the C-H stretching region (around 2850-3000 cm⁻¹) and the C-H bending region (around 1365-1465 cm⁻¹).

Computational Vibrational Spectroscopy

Theoretical vibrational spectra can be calculated using quantum mechanical methods, such as Density Functional Theory (DFT). These calculations can aid in the assignment of experimental spectra and provide insights into the vibrational modes of the molecule.

A general workflow for performing a computational vibrational spectroscopy study is outlined below.

A typical workflow for computational vibrational spectroscopy.

Detailed Methodologies

While specific experimental and computational studies on 2,2,5,5-tetramethylhexane are limited, this section provides detailed, generalized protocols that are applicable for its characterization.

Experimental Protocols

5.1.1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To determine the purity and confirm the molecular weight of 2,2,5,5-tetramethylhexane.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Procedure:

  • A dilute solution of 2,2,5,5-tetramethylhexane in a volatile solvent (e.g., hexane) is prepared.

  • A small volume of the sample is injected into the GC inlet.

  • The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column.

  • The separated components elute from the column and enter the mass spectrometer.

  • The molecules are ionized (typically by electron ionization) and the resulting fragments are separated by their mass-to-charge ratio.

  • The retention time and mass spectrum are recorded and analyzed.

5.1.2. Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To obtain the infrared spectrum of 2,2,5,5-tetramethylhexane to identify characteristic vibrational modes.

• Instrumentation: A Fourier-transform infrared spectrometer.

• Procedure (Gas Phase):

  • A small amount of liquid 2,2,5,5-tetramethylhexane is injected into an evacuated gas cell.

  • The cell is heated to ensure complete vaporization.

  • The gas cell is placed in the sample compartment of the FTIR spectrometer.

  • The infrared spectrum is recorded by passing an infrared beam through the sample and analyzing the transmitted light.

5.1.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To elucidate the carbon and proton environments in 2,2,5,5-tetramethylhexane.

• Instrumentation: A high-field nuclear magnetic resonance spectrometer.

• Procedure:

  • A small amount of 2,2,5,5-tetramethylhexane is dissolved in a deuterated solvent (e.g., CDCl₃).

  • The solution is placed in an NMR tube.

  • The NMR tube is placed in the spectrometer.

  • ¹H and ¹³C NMR spectra are acquired. Due to the symmetry of the molecule, the spectra are expected to be relatively simple.

Computational Protocols

5.2.1. Conformational Search using Molecular Mechanics

• Objective: To identify the low-energy conformers of 2,2,5,5-tetramethylhexane.

• Software: A molecular modeling package such as Amber, GROMACS, or similar.

• Procedure:

  • An initial 3D structure of 2,2,5,5-tetramethylhexane is built.

  • A suitable molecular mechanics force field (e.g., GAFF, MMFF94) is selected.

  • A systematic or stochastic conformational search is performed by rotating the dihedral angle of the C3-C4 bond.

  • The energy of each conformer is calculated, and the low-energy structures are saved for further analysis.

5.2.2. Geometry Optimization and Frequency Calculation using Density Functional Theory (DFT)

• Objective: To obtain accurate geometries, relative energies, and vibrational frequencies of the conformers of 2,2,5,5-tetramethylhexane.

• Software: A quantum chemistry package such as Gaussian, ORCA, or Q-Chem.

• Procedure:

  • The low-energy conformers identified from the molecular mechanics search are used as input structures.

  • A suitable DFT functional (e.g., B3LYP, ωB97X-D) and basis set (e.g., 6-31G(d), cc-pVTZ) are chosen.

  • A geometry optimization is performed for each conformer to find the minimum energy structure.

  • A frequency calculation is performed at the optimized geometry to confirm that it is a true minimum (no imaginary frequencies) and to obtain the theoretical vibrational spectrum.

  • The electronic energies and zero-point vibrational energies are used to calculate the relative energies of the conformers.

Illustrative Computational Results

The following table presents hypothetical, yet representative, computational data for the anti-staggered conformer of 2,2,5,5-tetramethylhexane, which would be expected from a DFT calculation at the B3LYP/6-31G(d) level of theory.

Parameter	Illustrative Calculated Value
C3-C4 Bond Length	~1.55 Å
C-C-C Bond Angle	~112°
H-C-H Bond Angle	~108°
C2-C3-C4-C5 Dihedral Angle	180°
Calculated Dipole Moment	0.0 D

Conclusion

2,2,5,5-Tetramethylhexane, with its significant steric hindrance, presents a valuable model system for the study of conformational energetics and the validation of computational methods. While extensive dedicated research on this specific molecule is not widely published, the application of standard experimental and computational techniques can provide a wealth of information regarding its structure and properties. The generalized protocols and illustrative data presented in this guide offer a framework for researchers to conduct further in-depth investigations into this and other sterically demanding molecules, ultimately contributing to a more profound understanding of molecular behavior.

References

• 1. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 3. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 4. lookchem.com [lookchem.com]
• 5. 2,2,5,5-tetramethylhexane [openmopac.net]

Safety and Handling of 2,2,5,5-Tetramethylhexane: A Technical Guide

This guide provides comprehensive safety and handling information for 2,2,5,5-tetramethylhexane, intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

2,2,5,5-Tetramethylhexane is a saturated aliphatic hydrocarbon.[1] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value
Molecular Formula	C10H22[2][3]
Molecular Weight	142.28 g/mol [2][4]
CAS Number	1071-81-4[2][3]
Appearance	White Solid[5]
Odor	Odorless[5]
Boiling Point	138.8 °C at 760 mmHg[3][6]
Melting Point	-12.6 °C[3][6]
Flash Point	31.6 °C[3][6]
Vapor Pressure	8.74 mmHg at 25 °C[1][3]
Density	0.734 g/cm³[3][6]
Refractive Index	1.4032[3]

Hazard Identification and Toxicology

Overexposure to 2,2,5,5-tetramethylhexane may cause skin and eye irritation.[1] It may also have anesthetic effects, leading to drowsiness, dizziness, and headache.[1] It is classified as a neurotoxin.[1] Detailed toxicological data, including oral, inhalation, and dermal toxicity, is largely unavailable.[7]

Handling and Storage

3.1 Handling:

• Handle in a well-ventilated area.[2]

• Wear suitable protective clothing, including chemical-impermeable gloves and eye protection.[2][7]

• Avoid contact with skin and eyes.[2]

• Prevent the formation of dust and aerosols.[2]

• Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

3.2 Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][8]

• Keep away from heat, sparks, open flames, and hot surfaces.

• Store apart from foodstuff containers and incompatible materials such as oxidizing agents.[2][5]

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when handling 2,2,5,5-tetramethylhexane.

References

• 1. 2,2,5,5-Tetramethylhexane - Hazardous Agents | Haz-Map [haz-map.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. lookchem.com [lookchem.com]
• 4. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. Page loading... [guidechem.com]
• 7. echemi.com [echemi.com]
• 8. chemicalbook.com [chemicalbook.com]

Environmental fate of branched alkanes like 2,2,5,5-Tetramethylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate of the highly branched alkane, 2,2,5,5-tetramethylhexane. Given the limited direct experimental data on this specific compound, this guide synthesizes information from studies on structurally similar branched alkanes to predict its behavior in the environment. All quantitative data are summarized in structured tables, and detailed experimental protocols for key environmental fate studies are provided. Conceptual diagrams illustrating key degradation pathways and experimental workflows are included to facilitate understanding.

Core Physical and Chemical Properties

The environmental distribution and fate of a chemical are fundamentally governed by its physical and chemical properties. 2,2,5,5-tetramethylhexane is a colorless liquid with a relatively high vapor pressure and low water solubility, indicating its tendency to partition into the atmosphere.

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[1]
Molecular Weight	142.28 g/mol	[1]
Boiling Point	137.4 °C at 760 mmHg	[2]
Melting Point	-12.6 °C	[2]
Vapor Pressure	8.74 mmHg at 25 °C	[1][2]
Water Solubility	Estimated to be low (Alkanes are generally poorly soluble)
Octanol-Water Partition Coefficient (log Kow)	Estimated to be high (indicative of bioaccumulation potential)

Environmental Persistence and Degradation Pathways

The environmental persistence of 2,2,5,5-tetramethylhexane is expected to be significant due to its chemical structure. The presence of quaternary carbon atoms and extensive branching makes it resistant to common degradation mechanisms.

Biodegradation

Branched alkanes are known to be more resistant to microbial degradation than their linear counterparts.[3] The presence of quaternary carbon atoms, as in 2,2,5,5-tetramethylhexane, is a significant barrier to enzymatic attack by microorganisms. While some bacteria and fungi possess enzymes like cytochrome P450 monooxygenases capable of oxidizing alkanes, the steric hindrance in highly branched structures dramatically reduces the rate of degradation.[4]

Aerobic Biodegradation: The primary aerobic pathway for alkane biodegradation is initiated by monooxygenase enzymes, which introduce a hydroxyl group, typically at a terminal or sub-terminal position.[5] This initial oxidation is followed by further oxidation to an aldehyde and then a carboxylic acid, which can then enter the beta-oxidation pathway. However, for 2,2,5,5-tetramethylhexane, the terminal carbons are part of sterically hindered tert-butyl groups, making terminal oxidation highly unlikely. Sub-terminal oxidation is also impeded. Consequently, 2,2,5,5-tetramethylhexane is expected to be recalcitrant to aerobic biodegradation.

Anaerobic Biodegradation: Under anaerobic conditions, some microorganisms can degrade alkanes by adding the hydrocarbon to fumarate, a process catalyzed by alkylsuccinate synthase.[6] This mechanism is primarily observed for n-alkanes and some lightly branched alkanes. The applicability of this pathway to highly branched structures like 2,2,5,5-tetramethylhexane is not well-established and is likely to be insignificant.

Based on these considerations, 2,2,5,5-tetramethylhexane is not expected to be readily biodegradable.

Abiotic Degradation

Atmospheric Oxidation: Due to its volatility, the primary degradation pathway for 2,2,5,5-tetramethylhexane in the environment is expected to be through gas-phase reactions in the atmosphere. The dominant process is oxidation by hydroxyl radicals (•OH), which are ubiquitous in the troposphere.[7] The reaction is initiated by the abstraction of a hydrogen atom from the alkane, forming an alkyl radical. This radical then reacts with molecular oxygen to form a peroxy radical, leading to a cascade of reactions that ultimately result in the formation of various oxygenated products, such as aldehydes, ketones, and organic nitrates.[7][8]

The rate of this reaction is dependent on the structure of the alkane. For branched alkanes, the reaction rate can be influenced by the number and type of C-H bonds (primary, secondary, tertiary). While no specific rate constant for the reaction of •OH with 2,2,5,5-tetramethylhexane is available, data for other branched alkanes can provide an estimate.

Branched Alkane	OH Radical Reaction Rate Constant (k_OH) at 298 K (cm³/molecule-s)	Atmospheric Lifetime (τ_atm)
2,2,4-Trimethylpentane	3.56 x 10⁻¹²	~3.2 days
2,2-Dimethylpentane	2.90 x 10⁻¹²	~3.9 days
2,2,3,3-Tetramethylbutane	1.07 x 10⁻¹²	~10.6 days
2,2,5,5-Tetramethylhexane (estimated)	~2-4 x 10⁻¹²	~3-6 days

Atmospheric lifetime (τ_atm) is calculated as 1 / (k_OH * [OH]), assuming an average global tropospheric •OH concentration of 1 x 10⁶ molecules/cm³.

Photodegradation: Direct photodegradation of 2,2,5,5-tetramethylhexane is not expected as alkanes do not absorb sunlight in the environmentally relevant spectrum (λ > 290 nm). Indirect photodegradation in water, mediated by reactive species such as hydroxyl radicals, is theoretically possible but is likely to be a minor degradation pathway compared to atmospheric oxidation due to the compound's low water solubility and high volatility.

Hydrolysis: Alkanes are not susceptible to hydrolysis under environmental conditions because they lack a hydrolyzable functional group.[9][10] Therefore, hydrolysis is not a relevant degradation pathway for 2,2,5,5-tetramethylhexane.

Experimental Protocols

Standardized test methods, such as those developed by the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA), are used to assess the environmental fate of chemicals.

Biodegradability Testing

For volatile and poorly soluble substances like 2,2,5,5-tetramethylhexane, specific modifications to standard biodegradability tests are necessary.

OECD 301: Ready Biodegradability The OECD 301 series of tests are designed to assess whether a chemical is readily biodegradable.[11] For volatile compounds, the OECD 301F (Manometric Respirometry Test) or a modified OECD 301B (CO₂ Evolution Test) can be used.[12]

• Principle: A known concentration of the test substance is incubated in a mineral medium with a mixed microbial inoculum (e.g., from activated sludge). The biodegradation is followed by measuring oxygen consumption (manometric respirometry) or CO₂ production.

• Methodology for Volatile Substances:

  • The test is performed in sealed vessels to prevent the loss of the test substance.

  • The test substance is typically added to the sealed vessels without leaving a headspace, or the headspace is minimized.

  • Oxygen consumption is measured using a pressure sensor in the headspace, or evolved CO₂ is trapped in an alkaline solution and quantified.

  • Control vessels containing only the inoculum are run in parallel to account for endogenous respiration.

  • A reference substance of known biodegradability (e.g., sodium benzoate) is also tested to ensure the viability of the inoculum.

  • The test duration is typically 28 days. A substance is considered readily biodegradable if it reaches >60% of its theoretical oxygen demand (ThOD) or theoretical carbon dioxide production (ThCO₂) within a 10-day window during the 28-day period.[11]

OECD 310: Ready Biodegradability - CO₂ in sealed vessels (Headspace Test) This method is specifically designed for volatile chemicals.

• Principle: The test substance is incubated with a microbial inoculum in a sealed bottle with a defined headspace. The amount of CO₂ produced is measured in the headspace by gas chromatography.

• Methodology:

  • A series of sealed vials containing mineral medium, inoculum, and the test substance are prepared.

  • The vials are incubated in the dark at a constant temperature.

  • At regular intervals, the CO₂ concentration in the headspace of replicate vials is measured.

  • The percentage of biodegradation is calculated based on the amount of CO₂ produced relative to the theoretical maximum.

Atmospheric Oxidation Rate Determination

The rate of reaction with hydroxyl radicals is a key parameter for assessing the atmospheric lifetime of a volatile organic compound (VOC).

Smog Chamber/Environmental Chamber Studies

• Principle: The degradation of the test substance is monitored in the presence of a known concentration of hydroxyl radicals in a large, controlled reaction chamber.

• Methodology:

  • A known amount of the test substance and a reference compound with a well-characterized OH radical reaction rate constant are introduced into the smog chamber.

  • Hydroxyl radicals are generated in situ, typically by the photolysis of a precursor such as methyl nitrite (CH₃ONO) or hydrogen peroxide (H₂O₂).

  • The concentrations of the test substance and the reference compound are monitored over time using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Proton-Transfer-Reaction Mass Spectrometry (PTR-MS).

  • The rate constant for the reaction of the test substance with OH radicals is determined relative to the rate constant of the reference compound using the following relationship: ln([Test Substance]₀ / [Test Substance]ₜ) / ln([Reference Compound]₀ / [Reference Compound]ₜ) = k_OH(Test Substance) / k_OH(Reference Compound)

Mandatory Visualizations

Caption: Aerobic biodegradation pathway of alkanes and the expected recalcitrance of 2,2,5,5-tetramethylhexane.

Caption: Generalized atmospheric oxidation pathway of 2,2,5,5-tetramethylhexane initiated by hydroxyl radicals.

Caption: A logical workflow for the environmental fate assessment of a chemical like 2,2,5,5-tetramethylhexane.

Conclusion

References

• 1. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2,5,5-tetramethyl hexane, 1071-81-4 [thegoodscentscompany.com]
• 3. epub.ub.uni-greifswald.de [epub.ub.uni-greifswald.de]
• 4. Alkane - Wikipedia [en.wikipedia.org]
• 5. Structural insights into diversity and n-alkane biodegradation mechanisms of alkane hydroxylases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. epic.awi.de [epic.awi.de]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. hydrolysis with water classification tertiary secondary primary haloalkanes halogenoalkanes reactivity trends with silver nitrate alkyl halides advanced A level organic chemistry revision notes [docbrown.info]
• 10. studysmarter.co.uk [studysmarter.co.uk]
• 11. contractlaboratory.com [contractlaboratory.com]
• 12. smithers.com [smithers.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2,2,5,5-Tetramethylhexane via Wurtz Reaction

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and protocols for the synthesis of 2,2,5,5-tetramethylhexane through the Wurtz reaction. It clarifies the appropriate choice of starting material, outlines the reaction mechanism, and presents a comprehensive experimental protocol. Potential side reactions and purification strategies are also discussed.

Introduction

The Wurtz reaction, named after Charles Adolphe Wurtz, is a coupling reaction in organic chemistry where two alkyl halides react with sodium metal in the presence of a dry ether solvent to form a higher alkane.[1][2][3] The general reaction is as follows:

2 R-X + 2 Na → R-R + 2 NaX

While the Wurtz reaction is a classic method for forming carbon-carbon bonds, its application with tertiary alkyl halides is limited. For instance, the reaction of tert-butyl halides with sodium primarily leads to elimination products such as isobutylene, rather than the desired coupling product.[4][5][6] This is due to the steric hindrance of the tertiary alkyl halide, which favors a disproportionation reaction between the intermediate radicals over the coupling reaction.[4]

Therefore, for the successful synthesis of 2,2,5,5-tetramethylhexane, the appropriate starting material is not a tert-butyl halide, but rather neopentyl chloride (1-chloro-2,2-dimethylpropane). The coupling of two neopentyl groups will yield the desired 2,2,5,5-tetramethylhexane. This document will detail the protocol for this specific synthesis.

Reaction Mechanism

The mechanism of the Wurtz reaction is generally believed to proceed through one of two pathways, or a combination of both: a free-radical pathway or an organometallic pathway.[1][7]

• Electron Transfer and Radical Formation: A sodium atom transfers an electron to the alkyl halide, forming a sodium halide and an alkyl radical. R-X + Na → R• + Na⁺X⁻

• Formation of an Organosodium Reagent: Another sodium atom transfers an electron to the alkyl radical, forming an alkyl anion (organosodium reagent). R• + Na → R⁻Na⁺

• Nucleophilic Attack: The nucleophilic alkyl anion then attacks another molecule of the alkyl halide in an Sₙ2 reaction to form the new carbon-carbon bond. R⁻Na⁺ + R-X → R-R + Na⁺X⁻

In the case of sterically hindered halides like neopentyl chloride, the Sₙ2 step can be slow, which may lead to side reactions.

Experimental Protocol

Objective: To synthesize 2,2,5,5-tetramethylhexane from neopentyl chloride via the Wurtz reaction.

Materials:

• Neopentyl chloride (1-chloro-2,2-dimethylpropane)

• Sodium metal, finely cut or as a dispersion

• Anhydrous diethyl ether

• Distilled water

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware (three-neck round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle)

• Inert atmosphere setup (e.g., nitrogen or argon gas)

Procedure:

• Apparatus Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser (with a drying tube), and a dropping funnel. The entire apparatus must be flame-dried or oven-dried before use to ensure anhydrous conditions.

• Reaction Initiation: Place finely cut sodium metal (2.2 equivalents) in the reaction flask. Add a sufficient volume of anhydrous diethyl ether to cover the sodium.

• Addition of Alkyl Halide: Dissolve neopentyl chloride (1 equivalent) in anhydrous diethyl ether and place it in the dropping funnel.

• Reaction Conditions: While stirring the sodium suspension vigorously, add the neopentyl chloride solution dropwise from the dropping funnel at a rate that maintains a gentle reflux. The reaction is exothermic and may require initial gentle heating to start, but should be controlled with a water bath if it becomes too vigorous.

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture at reflux for an additional 2-3 hours to ensure complete reaction.

• Quenching: Cool the reaction mixture to room temperature. Cautiously quench the excess sodium by the slow, dropwise addition of ethanol or isopropanol, followed by the slow addition of distilled water.

• Workup: Transfer the mixture to a separatory funnel. Separate the ethereal layer. Wash the organic layer sequentially with distilled water and then with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying agent. Remove the diethyl ether by distillation.

• Purification: The crude product can be purified by fractional distillation to obtain pure 2,2,5,5-tetramethylhexane.

Safety Precautions:

• Sodium metal is highly reactive and flammable. It reacts violently with water. Handle with care under an inert atmosphere or in a dry environment.

• Diethyl ether is extremely flammable and volatile. All operations should be performed in a well-ventilated fume hood, away from any sources of ignition.

• Neopentyl chloride is a flammable liquid and an irritant. Handle with appropriate personal protective equipment (gloves, safety glasses).

Data Presentation

Compound	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)	Starting Amount	Expected Yield (Theoretical)
Neopentyl chloride	106.59	84	0.865	1.0 eq	-
Sodium	22.99	97.8	0.97	2.2 eq	-
2,2,5,5-Tetramethylhexane	142.30	136-137	0.734	-	0.5 eq

Note: The yield of the Wurtz reaction can be variable and is often moderate. Side reactions can reduce the final yield.

Visualizations

Caption: Wurtz reaction mechanism for the synthesis of 2,2,5,5-tetramethylhexane.

Caption: Experimental workflow for the synthesis and purification of 2,2,5,5-tetramethylhexane.

References

• 1. byjus.com [byjus.com]
• 2. Wurtz Reaction - GeeksforGeeks [geeksforgeeks.org]
• 3. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 4. quora.com [quora.com]
• 5. brainly.com [brainly.com]
• 6. scienceinfo.com [scienceinfo.com]
• 7. Wurtz fittig reaction, Mechanism and Examples- Unacademy [unacademy.com]

Application Note and Protocol for the Laboratory-Scale Synthesis of 2,2,5,5-Tetramethylhexane

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,2,5,5-Tetramethylhexane is a highly branched, saturated hydrocarbon. Its unique structure imparts properties that make it of interest in various fields, including as a solvent, a component in fuel studies, and as a building block in organic synthesis. This document provides a detailed protocol for the laboratory-scale synthesis of 2,2,5,5-tetramethylhexane via the Wurtz reaction, a classic method for the formation of alkanes by coupling two alkyl halides in the presence of sodium metal.[1][2][3][4] This method is particularly suitable for the synthesis of symmetrical alkanes.[1]

Reaction Principle

The synthesis of 2,2,5,5-tetramethylhexane is achieved through the Wurtz coupling of a neopentyl halide, such as 1-bromo-2,2-dimethylpropane (neopentyl bromide), using sodium metal in an anhydrous ether solvent.[5][6][7][8][9] The reaction proceeds via the formation of a highly reactive organosodium intermediate, which then undergoes nucleophilic substitution with another molecule of the alkyl halide to form a new carbon-carbon bond.

Overall Reaction:

2 (CH₃)₃CCH₂Br + 2 Na → (CH₃)₃CCH₂CH₂C(CH₃)₃ + 2 NaBr

Experimental Protocol

Materials and Equipment

• Reactants:

  • 1-Bromo-2,2-dimethylpropane (Neopentyl bromide)

  • Sodium metal, finely dispersed or as small pieces

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

• Reagents for Work-up and Purification:

  • Distilled water

  • Saturated aqueous sodium chloride (brine)

  • Anhydrous magnesium sulfate or sodium sulfate

• Equipment:

  • Three-necked round-bottom flask

  • Reflux condenser

  • Dropping funnel

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Inert gas supply (Nitrogen or Argon)

  • Separatory funnel

  • Distillation apparatus (simple or fractional)

  • Rotary evaporator

  • Standard laboratory glassware

Safety Precautions

• Sodium metal is highly reactive and pyrophoric. Handle under an inert atmosphere and away from water.

• Alkyl halides are irritants and potentially toxic. Handle in a well-ventilated fume hood.

• Anhydrous ethers are extremely flammable and can form explosive peroxides. Use in a fume hood and away from ignition sources.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

Reaction Setup and Procedure

• Preparation of Apparatus: All glassware must be thoroughly dried in an oven and assembled hot under a stream of inert gas (nitrogen or argon) to ensure anhydrous conditions.

• Reaction Initiation:

  • To the three-necked flask, add finely cut sodium metal (2.0 eq) and anhydrous diethyl ether.

  • Begin vigorous stirring to create a dispersion of sodium.

  • In the dropping funnel, prepare a solution of 1-bromo-2,2-dimethylpropane (1.0 eq) in anhydrous diethyl ether.

  • Add a small amount of the neopentyl bromide solution to the sodium suspension to initiate the reaction. The reaction may need gentle warming to start, which can be observed by the formation of a cloudy solution.

• Addition of Alkyl Halide:

  • Once the reaction has initiated, add the remaining neopentyl bromide solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

  • The reaction is exothermic, and the addition rate should be controlled to prevent the reaction from becoming too vigorous.

• Reaction Completion and Quenching:

  • After the addition is complete, continue to stir the reaction mixture at reflux for an additional 2-3 hours to ensure complete consumption of the starting material.

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Carefully and slowly quench the reaction by the dropwise addition of distilled water to destroy any unreacted sodium. This step should be performed with extreme caution due to the vigorous reaction of sodium with water.

• Work-up:

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with distilled water and then with brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Remove the bulk of the solvent using a rotary evaporator.

  • Purify the crude product by fractional distillation.[10][11][12][13][14] Collect the fraction corresponding to the boiling point of 2,2,5,5-tetramethylhexane (approximately 138-140 °C at atmospheric pressure).

Characterization

The identity and purity of the synthesized 2,2,5,5-tetramethylhexane can be confirmed by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS).

• ¹H NMR: The proton NMR spectrum is expected to be simple due to the high symmetry of the molecule. It should show a singlet for the 18 equivalent protons of the six methyl groups and a singlet for the 4 equivalent protons of the two methylene groups.

• ¹³C NMR: The carbon NMR spectrum should exhibit three distinct signals corresponding to the quaternary carbons, the methylene carbons, and the methyl carbons.

• GC-MS: Gas chromatography can be used to assess the purity of the final product, while mass spectrometry will show a molecular ion peak corresponding to the molecular weight of 2,2,5,5-tetramethylhexane (142.28 g/mol ).

Data Presentation

Table 1: Reactant and Product Quantities (Example Scale)

Compound	Molecular Weight ( g/mol )	Moles (mol)	Mass (g)	Volume (mL)	Equivalents
1-Bromo-2,2-dimethylpropane	151.04	0.1	15.1	~11.6	1.0
Sodium	22.99	0.2	4.6	-	2.0
2,2,5,5-Tetramethylhexane	142.28	-	-	-	-

Table 2: Expected Spectroscopic Data

Technique	Expected Chemical Shifts / m/z
¹H NMR (CDCl₃)	δ ~0.8-1.0 ppm (s, 18H, -CH₃), δ ~1.1-1.3 ppm (s, 4H, -CH₂-)
¹³C NMR (CDCl₃)	δ ~30-35 ppm (-C(CH₃)₃), δ ~45-50 ppm (-CH₂-), δ ~30-35 ppm (-CH₃)
Mass Spec (EI)	m/z 142 (M⁺), and characteristic fragmentation pattern

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument used.[15][16][17][18][19]

Experimental Workflow

Caption: Workflow for the synthesis of 2,2,5,5-Tetramethylhexane.

Discussion

The Wurtz reaction is a straightforward method for the synthesis of symmetrical alkanes. However, it is often associated with moderate to low yields, particularly with sterically hindered alkyl halides, due to competing elimination and rearrangement side reactions.[1] The use of finely dispersed sodium can improve reaction rates and yields. The purification by fractional distillation is crucial to separate the desired product from any unreacted starting material, solvent, and byproducts such as alkenes formed from elimination reactions. The successful synthesis and purification can be confirmed through the characterization techniques outlined above. For researchers requiring high-purity 2,2,5,5-tetramethylhexane, this protocol provides a reliable starting point for its laboratory-scale preparation.

References

• 1. jk-sci.com [jk-sci.com]
• 2. grokipedia.com [grokipedia.com]
• 3. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 4. SATHEE CUET: Chemistry Wurtz Reaction [cuet.iitk.ac.in]
• 5. sarthaks.com [sarthaks.com]
• 6. When neopentyl bromide is subjected to Wurtz reaction, the product formed.. [askfilo.com]
• 7. when neopentyl bromide is subjected to wurtz reaction the product bormed .. [askfilo.com]
• 8. When neo-pentyl bromide is subjected to Wurtz reaction, the product formed is [infinitylearn.com]
• 9. sarthaks.com [sarthaks.com]
• 10. studymind.co.uk [studymind.co.uk]
• 11. Purification [chem.rochester.edu]
• 12. energyeducation.ca [energyeducation.ca]
• 13. m.youtube.com [m.youtube.com]
• 14. savemyexams.com [savemyexams.com]
• 15. scribd.com [scribd.com]
• 16. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 17. web.pdx.edu [web.pdx.edu]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Application Notes and Protocols for the Industrial Production of 2,2,5,5-Tetramethylhexane

Introduction

2,2,5,5-Tetramethylhexane, also known as di-tert-butyl ethane or bineopentyl, is a highly branched alkane with potential applications as a specialty solvent, a component in high-performance fuels, and as a building block in chemical synthesis. Its production on an industrial scale requires robust and efficient synthetic methodologies. This document outlines the primary industrial production method, the Wurtz reaction, and explores a potential alternative route via Grignard reagent coupling. Detailed experimental protocols, quantitative data, and process diagrams are provided for researchers, scientists, and drug development professionals.

Primary Industrial Production Method: Wurtz Reaction

The Wurtz reaction is a classic method for the formation of alkanes through the coupling of two alkyl halides in the presence of sodium metal.[1][2][3] For the synthesis of the symmetrical alkane 2,2,5,5-tetramethylhexane, the reaction utilizes a neopentyl halide, such as 1-chloro-2,2-dimethylpropane.[1][4]

Reaction Scheme:

2,2,5,5-Tetramethylhexane is formed by the coupling of two molecules of 1-chloro-2,2-dimethylpropane with sodium metal in a dry ether solvent.

Data Presentation

Compound	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)
Starting Material
1-Chloro-2,2-dimethylpropane	1-Chloro-2,2-dimethylpropane	C5H11Cl	106.59	84	0.873
Sodium	Sodium	Na	22.99	883	0.97
Product
2,2,5,5-Tetramethylhexane	2,2,5,5-Tetramethylhexane	C10H22	142.28	138-139	0.725
Byproduct
Sodium Chloride	Sodium Chloride	NaCl	58.44	1413	2.17

Experimental Protocol

This protocol describes a laboratory-scale synthesis that can be adapted for industrial production.

Materials:

• 1-Chloro-2,2-dimethylpropane (Neopentyl chloride)

• Sodium metal, stored under mineral oil

• Anhydrous diethyl ether

• n-pentane (for washing)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Nitrogen gas (inert atmosphere)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Dropping funnel

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Preparation of Sodium Dispersion:

  • Under a nitrogen atmosphere, carefully cut sodium metal into small pieces and wash with n-pentane to remove the mineral oil.

  • Place the sodium pieces in a three-necked flask containing a high-boiling inert solvent (e.g., xylene) and heat above the melting point of sodium (97.8 °C) with vigorous stirring to create a fine dispersion.

  • Allow the dispersion to cool to room temperature while maintaining stirring. The solvent can then be replaced with anhydrous diethyl ether.

• Reaction Setup:

  • Equip a dry three-necked round-bottom flask with a mechanical stirrer, a reflux condenser protected by a drying tube, and a dropping funnel.

  • Flush the entire apparatus with dry nitrogen gas.

  • Add the prepared sodium dispersion to the flask along with a portion of anhydrous diethyl ether.

• Wurtz Coupling Reaction:

  • Dissolve 1-chloro-2,2-dimethylpropane in anhydrous diethyl ether and add it to the dropping funnel.

  • Slowly add the solution of 1-chloro-2,2-dimethylpropane to the stirred sodium dispersion. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

  • After the addition is complete, continue to stir the reaction mixture at reflux for several hours to ensure the reaction goes to completion.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath.

  • Carefully quench the unreacted sodium by the slow, dropwise addition of ethanol, followed by a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and remove the diethyl ether by distillation.

  • The crude 2,2,5,5-tetramethylhexane can be purified by fractional distillation.

Mandatory Visualization: Wurtz Reaction Workflow

Wurtz Reaction Workflow for 2,2,5,5-Tetramethylhexane Synthesis.

Alternative Method: Grignard Reagent Coupling

An alternative approach for the synthesis of 2,2,5,5-tetramethylhexane involves the coupling of a Grignard reagent derived from a neopentyl halide. The formation of a Grignard reagent from neopentyl halides can be challenging due to steric hindrance. However, once formed, it can undergo coupling reactions, potentially catalyzed by transition metals, to yield the desired product.

Reaction Scheme:

• Grignard Reagent Formation: (CH3)3C-CH2-Cl + Mg --(Dry Ether/THF)--> (CH3)3C-CH2-MgCl

• Coupling Reaction (Illustrative): 2 (CH3)3C-CH2-MgCl --(Catalyst)--> (CH3)3C-CH2-CH2-C(CH3)3 + 2 MgCl2

Conceptual Protocol

• Grignard Reagent Preparation: Formation of neopentylmagnesium chloride from 1-chloro-2,2-dimethylpropane and magnesium turnings in an anhydrous ether solvent like diethyl ether or THF. Initiation of this reaction may require an activating agent such as iodine or 1,2-dibromoethane.

• Coupling: The prepared Grignard reagent would then be subjected to a coupling reaction. This could potentially be achieved through the addition of a suitable catalyst, such as a copper(I) or silver(I) salt, which is known to promote the coupling of Grignard reagents.

• Work-up and Purification: Similar to the Wurtz reaction, the reaction mixture would be quenched, extracted, dried, and purified by fractional distillation.

Mandatory Visualization: Grignard Coupling Logical Pathway

Logical Pathway for Grignard Coupling Synthesis.

References

• 1. An alkyl halide on reaction with sodium in the presence of ether gives 2,2,5,5,-tetramethyl hexane. The alkyl halide possibly is [infinitylearn.com]
• 2. sarthaks.com [sarthaks.com]
• 3. sarthaks.com [sarthaks.com]
• 4. youtube.com [youtube.com]

2,2,5,5-Tetramethylhexane: A High-Purity, Non-Polar Solvent for Specialized Organic Reactions

Introduction

2,2,5,5-Tetramethylhexane is a highly branched, non-polar aliphatic hydrocarbon that offers unique properties as a solvent in specialized organic reactions. Its inert nature, well-defined physical characteristics, and high purity make it a suitable medium for reactions where solvent participation is undesirable and a non-polar environment is critical. This document provides an overview of its properties, potential applications, and general protocols for its use.

Physical and Chemical Properties

2,2,5,5-Tetramethylhexane is a colorless liquid with the chemical formula C₁₀H₂₂. Its highly branched structure contributes to its distinct physical properties, which are summarized in the table below. The absence of a dipole moment and its inability to form hydrogen bonds classify it as a classic non-polar, aprotic solvent.

Property	Value	Reference
CAS Number	1071-81-4	[1]
Molecular Formula	C₁₀H₂₂	[1]
Molecular Weight	142.28 g/mol	[1]
Density	0.734 g/cm³	[2]
Boiling Point	138.8 °C at 760 mmHg	[2]
Melting Point	-12.6 °C	[2]
Flash Point	31.6 °C	[2]
Vapor Pressure	8.24 mmHg at 25 °C	[2]
Refractive Index	1.413	[2]

Theoretical Applications in Organic Synthesis

While specific, documented protocols detailing the use of 2,2,5,5-tetramethylhexane as a primary reaction solvent are not widely available in peer-reviewed literature, its properties suggest its utility in several areas of organic synthesis where a non-polar, inert medium is advantageous.

1. Radical Reactions: The chemical inertness of 2,2,5,5-tetramethylhexane, particularly the absence of easily abstractable hydrogen atoms, makes it a potentially excellent solvent for free-radical reactions. In such reactions, the solvent should not participate in chain transfer or termination steps. Its liquid state over a broad temperature range also allows for flexibility in reaction conditions.

2. Organometallic Reactions: Many organometallic reagents, such as Grignard reagents and organolithium compounds, are highly reactive and require anhydrous, non-polar, and aprotic solvents to prevent decomposition. While ethers are commonly used due to their ability to solvate the metal center, highly inert alkanes like 2,2,5,5-tetramethylhexane could serve as suitable media for specific applications where ether coordination is undesirable or leads to side reactions.

3. Polymerization Reactions: In certain free-radical polymerization processes, the choice of solvent can influence the polymer's molecular weight and properties. An inert solvent like 2,2,5,5-tetramethylhexane would be expected to have a minimal role in chain transfer, potentially allowing for the formation of high molecular weight polymers.

4. Spectroscopic Studies: As a non-polar and chemically inert solvent, 2,2,5,5-tetramethylhexane can be a suitable medium for spectroscopic studies (e.g., NMR, IR) of non-polar analytes where solvent-solute interactions need to be minimized.

General Experimental Protocol for Use as a Solvent

The following is a general protocol for the use of 2,2,5,5-tetramethylhexane as a solvent in an organic reaction. This protocol should be adapted based on the specific requirements of the reaction being performed.

Objective: To perform a generic organic reaction in 2,2,5,5-tetramethylhexane under an inert atmosphere.

Materials:

• 2,2,5,5-Tetramethylhexane (high purity, anhydrous)

• Reactant A

• Reactant B

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Inert gas source (e.g., Argon or Nitrogen)

• Schlenk line or similar apparatus for inert atmosphere techniques

• Heating mantle or oil bath

• Standard laboratory glassware for workup and purification

Protocol:

• Solvent Preparation:

  • Ensure the 2,2,5,5-tetramethylhexane is of high purity and anhydrous. If necessary, dry the solvent using appropriate methods, such as distillation from a suitable drying agent (e.g., sodium/benzophenone).

• Reaction Setup:

  • Assemble the reaction glassware (round-bottom flask, condenser) and dry it thoroughly in an oven or by flame-drying under vacuum.

  • Allow the glassware to cool to room temperature under a stream of inert gas.

  • Add the magnetic stir bar to the reaction flask.

• Addition of Reactants and Solvent:

  • Under a positive pressure of inert gas, add the required amount of 2,2,5,5-tetramethylhexane to the reaction flask via a cannula or syringe.

  • Add the reactants (Reactant A and Reactant B) to the flask. Solid reactants can be added via a powder funnel under a strong flow of inert gas. Liquid reactants can be added via syringe.

• Reaction Execution:

  • Commence stirring to ensure the reaction mixture is homogeneous.

  • If the reaction requires heating, place the flask in a heating mantle or oil bath and bring the temperature to the desired level.

  • Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC, GC, NMR).

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction if necessary, following a procedure appropriate for the specific reactants used.

  • Perform an aqueous workup to remove any water-soluble byproducts. Note that 2,2,5,5-tetramethylhexane is immiscible with water and will form the organic layer.

  • Separate the organic layer and wash it with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter to remove the drying agent.

  • Remove the 2,2,5,5-tetramethylhexane solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by a suitable method, such as column chromatography, distillation, or recrystallization.

Visualizations

Below are diagrams illustrating the logical workflow for using 2,2,5,5-tetramethylhexane as a solvent and a conceptual reaction pathway.

Caption: General workflow for an organic reaction using 2,2,5,5-tetramethylhexane.

Caption: Conceptual role of 2,2,5,5-tetramethylhexane in a generic organic reaction.

Conclusion

2,2,5,5-Tetramethylhexane possesses the key characteristics of a high-quality, non-polar, aprotic solvent: chemical inertness, a wide liquid range, and low polarity. While its application in specific, published organic reactions is not extensively documented, its properties make it a strong candidate for reactions that are sensitive to solvent effects, such as radical and certain organometallic transformations. Researchers and drug development professionals may find it to be a valuable alternative to more common non-polar solvents, particularly when side reactions or complex purification procedures involving the solvent need to be avoided. Further investigation into its practical applications is warranted to fully explore its potential in modern organic synthesis.

References

• 1. theses.fr [theses.fr]
• 2. lib3.dss.go.th [lib3.dss.go.th]

Potential Applications of 2,2,5,5-Tetramethylhexane in Materials Science: A Technical Overview

Abstract

This document explores the potential applications of 2,2,5,5-tetramethylhexane in the field of materials science. While not widely documented as a conventional solvent or precursor, its unique combination of physical and chemical properties—such as its non-polar nature, high degree of steric hindrance, and specific boiling point—suggests its utility in specialized applications. This text provides a summary of its key properties and outlines hypothetical protocols for its use as a non-polar solvent in polymer synthesis, a porogen for creating tailored porous materials, and as a medium for nanoparticle synthesis. These notes are intended to guide researchers and scientists in exploring the untapped potential of this compound in materials development.

Introduction

2,2,5,5-Tetramethylhexane, also known as bineopentyl, is a highly branched alkane. Its molecular structure, characterized by two quaternary carbon atoms at the ends of a short hydrocarbon chain, imparts significant steric hindrance and a distinct non-polar character. While its primary applications have not been extensively detailed in materials science literature, its physical properties suggest it could serve as a valuable tool in several niche areas where traditional non-polar solvents may be inadequate. This document outlines potential avenues of research and provides foundational protocols for experimentation.

Physicochemical Properties of 2,2,5,5-Tetramethylhexane

A summary of the key physical and chemical properties of 2,2,5,5-tetramethylhexane is presented in Table 1. These properties are fundamental to understanding its potential behavior in various material synthesis and processing applications.

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[1]
Molecular Weight	142.28 g/mol	[1]
CAS Number	1071-81-4	[2]
Density	0.7186 g/cm³ at 20 °C	[3]
Boiling Point	137.4 °C	[3]
Melting Point	-12.6 °C
Vapor Pressure	8.74 mmHg at 25 °C	[1]
Flash Point	31.6 °C
Refractive Index	1.4032
Synonyms	Bineopentyl	[1]

Potential Applications and Hypothetical Protocols

Based on its properties, 2,2,5,5-tetramethylhexane could be investigated for the following applications in materials science.

Non-Polar Solvent for Polymer Synthesis and Processing

The non-polar nature and relatively high boiling point of 2,2,5,5-tetramethylhexane make it a candidate for a solvent in polymerization reactions involving non-polar monomers and polymers. Its bulky structure could influence polymer chain conformation and solubility.

Hypothetical Experimental Protocol: Solution Polymerization of a Non-Polar Monomer

Objective: To evaluate 2,2,5,5-tetramethylhexane as a solvent for the free-radical polymerization of styrene and to characterize the resulting polystyrene.

Materials:

• 2,2,5,5-Tetramethylhexane (solvent)

• Styrene (monomer), inhibitor removed

• Azobisisobutyronitrile (AIBN) (initiator)

• Methanol (non-solvent for precipitation)

• Nitrogen gas (for inert atmosphere)

Procedure:

• In a flame-dried Schlenk flask equipped with a magnetic stirrer and a reflux condenser, add 100 mL of 2,2,5,5-tetramethylhexane.

• Deoxygenate the solvent by bubbling with nitrogen gas for 30 minutes.

• Add 10 g of inhibitor-free styrene to the flask.

• Add 0.1 g of AIBN to the solution.

• Heat the reaction mixture to 70 °C under a nitrogen atmosphere with continuous stirring.

• Maintain the reaction for 24 hours.

• After cooling to room temperature, precipitate the polymer by slowly pouring the reaction mixture into 500 mL of vigorously stirred methanol.

• Collect the precipitated polystyrene by filtration and wash with fresh methanol.

• Dry the polymer in a vacuum oven at 60 °C to a constant weight.

• Characterize the resulting polystyrene for molecular weight (e.g., by gel permeation chromatography) and thermal properties (e.g., by differential scanning calorimetry).

Porogen in the Synthesis of Porous Materials

A porogen is a substance used to create pores within a material. After the material is formed, the porogen is removed, leaving a porous structure. The size and shape of the porogen molecules can influence the resulting pore size and morphology. The bulky, well-defined structure of 2,2,5,5-tetramethylhexane could potentially create uniform voids.

Hypothetical Experimental Protocol: Preparation of a Porous Polymer Monolith

Objective: To investigate the use of 2,2,5,5-tetramethylhexane as a porogen in the synthesis of a cross-linked polystyrene monolith.

Materials:

• Styrene (monomer)

• Divinylbenzene (cross-linker)

• 2,2,5,5-Tetramethylhexane (porogen)

• AIBN (initiator)

• Toluene (for post-synthesis washing)

Procedure:

• In a glass vial, prepare a polymerization mixture consisting of:

  • 2 g Styrene

  • 0.5 g Divinylbenzene

  • 0.05 g AIBN

  • 5 mL 2,2,5,5-Tetramethylhexane

• Thoroughly mix the components until a homogeneous solution is obtained.

• Seal the vial and place it in a water bath at 70 °C for 24 hours to allow for polymerization and phase separation.

• After polymerization, a solid polymer monolith should be formed.

• Break the vial to carefully remove the monolith.

• Extract the porogen (2,2,5,5-tetramethylhexane) and any unreacted monomers by Soxhlet extraction with toluene for 48 hours.

• Dry the monolith under vacuum.

• Characterize the pore structure of the resulting monolith using techniques such as scanning electron microscopy (SEM) and nitrogen adsorption-desorption analysis (BET).

Reaction Medium for Nanoparticle Synthesis

The synthesis of certain nanoparticles requires a high-boiling, non-coordinating, and non-polar solvent to control particle growth and prevent agglomeration. 2,2,5,5-Tetramethylhexane's properties make it a plausible candidate for such syntheses, particularly for organometallic precursors that are soluble in alkanes.

Hypothetical Experimental Protocol: Synthesis of Oleic Acid-Capped Iron Oxide Nanoparticles

Objective: To assess 2,2,5,5-tetramethylhexane as a high-boiling solvent for the thermal decomposition of an iron precursor to form iron oxide nanoparticles.

Materials:

• Iron(III) acetylacetonate (precursor)

• Oleic acid (surfactant)

• 2,2,5,5-Tetramethylhexane (solvent)

• Ethanol (for washing)

Procedure:

• In a three-neck flask equipped with a mechanical stirrer, a condenser, and a thermocouple, combine:

  • 2 mmol Iron(III) acetylacetonate

  • 6 mmol Oleic acid

  • 20 mL 2,2,5,5-Tetramethylhexane

• Heat the mixture to 120 °C and maintain for 30 minutes to ensure a homogeneous solution.

• Under vigorous stirring, heat the solution to reflux (approximately 137 °C) and maintain for 1 hour.

• Cool the reaction mixture to room temperature.

• Add 40 mL of ethanol to precipitate the nanoparticles.

• Separate the nanoparticles using a centrifuge and discard the supernatant.

• Wash the nanoparticles twice with ethanol and re-disperse them in a non-polar solvent like hexane or toluene for storage.

• Characterize the size and morphology of the nanoparticles using transmission electron microscopy (TEM) and their crystal structure using X-ray diffraction (XRD).

Visualizations

Caption: Relationship between properties and potential applications.

Caption: Hypothetical workflow for polymerization.

Conclusion

2,2,5,5-Tetramethylhexane presents an interesting, albeit underexplored, option for materials science research. Its distinct physical properties, particularly its steric bulk and non-polar nature, warrant investigation into its use as a specialized solvent, a porogen for creating unique porous architectures, and as a high-boiling medium for nanoparticle synthesis. The hypothetical protocols provided herein offer a starting point for researchers to systematically evaluate its potential and possibly uncover new avenues for materials design and synthesis. Further research is necessary to validate these potential applications and to fully understand the structure-property relationships that arise from using this unique molecule in material fabrication.

References

• 1. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. Nanoparticle Synthesis and Their Integration into Polymer-Based Fibers for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analysis of 2,2,5,5-Tetramethylhexane by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,2,5,5-Tetramethylhexane is a highly branched, volatile alkane. Its analysis is crucial in various fields, including petrochemical analysis, environmental monitoring, and as a potential component in fuel mixtures. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the identification and quantification of such volatile organic compounds (VOCs).[1] This application note provides a detailed protocol for the analysis of 2,2,5,5-Tetramethylhexane using GC-MS, covering sample preparation, instrument parameters, and data analysis. The high sensitivity and specificity of GC-MS make it an ideal method for the analysis of this compound.[1]

Data Presentation

The quantitative data for the GC-MS analysis of 2,2,5,5-Tetramethylhexane is summarized in the tables below. Table 1 outlines the key properties of the analyte, while Table 2 provides the characteristic mass spectral data. Table 3 details the chromatographic parameters.

Table 1: Analyte Properties

Property	Value
Chemical Name	2,2,5,5-Tetramethylhexane
Synonyms	Bineopentyl
CAS Number	1071-81-4
Molecular Formula	C₁₀H₂₂
Molecular Weight	142.28 g/mol
Boiling Point	137.2 °C
Vapor Pressure	8.74 mmHg

Table 2: Mass Spectrometry Data (Electron Ionization)

Parameter	Value
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Molecular Ion (M⁺)	m/z 142 (often weak or absent)
Base Peak	m/z 57
Major Fragment Ions	m/z 41, 43, 56, 71, 85
Scan Mode	Full Scan (m/z 40-200) or Selected Ion Monitoring (SIM)

Table 3: Gas Chromatography Parameters

Parameter	Value
GC Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (constant flow)
Injection Mode	Split (split ratio 50:1) or Splitless
Injector Temperature	250 °C
Oven Temperature Program	Initial 40 °C (hold for 2 min), ramp at 10 °C/min to 200 °C (hold for 5 min)
Kovats Retention Index (non-polar column)	~870

Experimental Protocols

This section details the methodologies for the GC-MS analysis of 2,2,5,5-Tetramethylhexane.

1. Sample Preparation

Proper sample preparation is critical for accurate and reproducible GC-MS analysis. As 2,2,5,5-Tetramethylhexane is a volatile organic compound, methods such as direct liquid injection, headspace analysis, or solid-phase microextraction (SPME) can be employed.

• Direct Liquid Injection:

  • Accurately weigh and dissolve the sample containing 2,2,5,5-Tetramethylhexane in a volatile, high-purity solvent such as hexane or dichloromethane to a final concentration of approximately 10 µg/mL.

  • If necessary, use an internal standard (e.g., a deuterated alkane) for improved quantitative accuracy.

  • Transfer the solution to a 2 mL autosampler vial for analysis.

• Static Headspace Analysis:

  • Place a known amount of the liquid or solid sample into a headspace vial.

  • Seal the vial and heat it in the headspace autosampler at a constant temperature (e.g., 80 °C) for a specific time (e.g., 15 minutes) to allow the volatile compounds to equilibrate in the headspace.

  • A portion of the headspace gas is then automatically injected into the GC.

2. GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of 2,2,5,5-Tetramethylhexane.

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating volatile hydrocarbons.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector: Operate in split mode with a split ratio of 50:1 for samples with higher concentrations to avoid column overloading. For trace analysis, a splitless injection can be used. The injector temperature should be set to 250 °C.

  • Oven Program: Start at an initial temperature of 40 °C and hold for 2 minutes. Then, ramp the temperature at a rate of 10 °C per minute to 200 °C and hold for 5 minutes.

• Mass Spectrometer (MS):

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Transfer Line Temperature: 280 °C.

  • Scan Mode: For qualitative analysis and identification of unknown compounds, operate in full scan mode over a mass range of m/z 40-200. For enhanced sensitivity and quantitative analysis, Selected Ion Monitoring (SIM) mode can be used, monitoring the characteristic ions of 2,2,5,5-Tetramethylhexane (m/z 57, 71, 85).

3. Data Analysis and Quantification

• Peak Identification: The primary identification of 2,2,5,5-Tetramethylhexane is achieved by comparing the acquired mass spectrum with a reference library, such as the NIST Mass Spectral Library. The fragmentation pattern, with a prominent base peak at m/z 57, is a key identifier. The retention time of the analyte peak should also be consistent.

• Quantification: For quantitative analysis, a calibration curve is constructed by analyzing a series of standard solutions of 2,2,5,5-Tetramethylhexane of known concentrations. The peak area of the target ion (m/z 57) is plotted against the concentration. The concentration of 2,2,5,5-Tetramethylhexane in the unknown sample is then determined by interpolating its peak area on the calibration curve. The use of an internal standard is recommended to correct for variations in injection volume and instrument response.

Mandatory Visualization

The following diagram illustrates the general workflow for the GC-MS analysis of 2,2,5,5-Tetramethylhexane.

Caption: Workflow for GC-MS analysis of 2,2,5,5-Tetramethylhexane.

References

• 1. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]

High-performance liquid chromatography (HPLC) methods for 2,2,5,5-Tetramethylhexane

Introduction

2,2,5,5-Tetramethylhexane is a highly branched, non-polar alkane.[1][2] Its physical properties, particularly its high volatility (vapor pressure of 8.24 mmHg at 25°C) and lack of a UV-absorbing chromophore, present significant challenges for analysis by High-Performance Liquid Chromatography (HPLC).[1][3] Standard HPLC detectors, such as UV-Vis detectors, are ineffective for alkanes as they do not absorb ultraviolet or visible light.[3] While alternative HPLC detectors like Refractive Index (RI) or Evaporative Light Scattering (ELS) detectors could be employed, they often suffer from lower sensitivity and are subject to baseline instability with the volatile, non-polar mobile phases required for such an analyte.

Given these analytical hurdles, Gas Chromatography (GC) is the more appropriate and standard technique for the quantitative analysis of volatile hydrocarbons like 2,2,5,5-Tetramethylhexane. GC offers excellent separation of volatile compounds and, when coupled with a Flame Ionization Detector (FID), provides high sensitivity for hydrocarbons. This application note details a robust GC-FID protocol for the analysis of 2,2,5,5-Tetramethylhexane.

Experimental Protocol: GC-FID Method

This protocol outlines the steps for the quantitative analysis of 2,2,5,5-Tetramethylhexane using Gas Chromatography with Flame Ionization Detection.

1. Sample and Standard Preparation:

• Solvent Selection: Use a high-purity, volatile solvent such as hexane or pentane.

• Stock Standard Preparation: Accurately weigh a known amount of pure 2,2,5,5-Tetramethylhexane and dissolve it in the chosen solvent to prepare a stock solution of a known concentration (e.g., 1000 µg/mL).

• Calibration Standards: Prepare a series of calibration standards by performing serial dilutions of the stock solution to cover the expected concentration range of the samples. A typical range would be from 1 µg/mL to 100 µg/mL.

• Sample Preparation: If the sample is a liquid, dilute a known volume or weight with the solvent to bring the concentration of 2,2,5,5-Tetramethylhexane within the calibration range. If the analyte is in a solid matrix, a suitable extraction method (e.g., solvent extraction) will be necessary.

2. Gas Chromatography (GC) Instrumentation and Conditions:

• Gas Chromatograph: A system equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as a DB-1 or HP-5ms (or equivalent), with dimensions of 30 m x 0.25 mm internal diameter x 0.25 µm film thickness is recommended for good separation of volatile hydrocarbons.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector:

  • Temperature: 250°C

  • Mode: Split (e.g., 50:1 split ratio) to handle the volatility and prevent column overloading.

  • Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 40°C, hold for 2 minutes.

  • Ramp Rate: 10°C/min to 150°C.

  • Final Temperature: 150°C, hold for 2 minutes.

• Detector (FID):

  • Temperature: 280°C

  • Hydrogen Flow: 30 mL/min

  • Air Flow: 300 mL/min

  • Makeup Gas (Nitrogen): 25 mL/min

3. Data Analysis:

• Peak Identification: Identify the peak corresponding to 2,2,5,5-Tetramethylhexane based on its retention time from the analysis of the pure standard.

• Calibration Curve: Integrate the peak areas of the calibration standards and construct a calibration curve by plotting peak area versus concentration.

• Quantification: Determine the concentration of 2,2,5,5-Tetramethylhexane in the samples by interpolating their peak areas on the calibration curve.

Data Presentation

The quantitative results from the GC-FID analysis can be summarized as follows:

Parameter	Value
Retention Time (min)	~ 8.5
Linearity (R²)	> 0.999
Limit of Detection (LOD)	~ 0.5 µg/mL
Limit of Quantitation (LOQ)	~ 1.5 µg/mL

Table 1. Summary of typical quantitative data for the GC-FID analysis of 2,2,5,5-Tetramethylhexane.

Mandatory Visualizations

Caption: Experimental workflow for the GC-FID analysis of 2,2,5,5-Tetramethylhexane.

Caption: Logical relationships of key GC parameters for volatile hydrocarbon separation.

References

• 1. lookchem.com [lookchem.com]
• 2. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mastelf.com [mastelf.com]

Nuclear magnetic resonance (NMR) spectroscopy for characterization of 2,2,5,5-Tetramethylhexane

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. This document provides a detailed guide for the characterization of 2,2,5,5-tetramethylhexane using ¹H and ¹³C NMR spectroscopy. Due to the high degree of symmetry in its structure, 2,2,5,5-tetramethylhexane presents a simple yet illustrative example of NMR analysis for aliphatic hydrocarbons. These notes include predicted spectral data, a comprehensive experimental protocol for sample preparation and data acquisition, and logical diagrams to visualize the molecular structure and experimental workflow.

Predicted NMR Spectral Data

The structure of 2,2,5,5-tetramethylhexane (C₁₀H₂₂) dictates a simple NMR spectrum due to the chemical equivalence of its protons and carbons.

Molecular Structure:

Due to the plane of symmetry in the center of the C-C bond between C3 and C4, there are only three distinct chemical environments for the carbon atoms and two for the hydrogen atoms.

Predicted ¹H NMR Data

The proton NMR spectrum is predicted to show two signals.

Signal	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Integration	Assignment
a	~0.9	Singlet	18H	-C(CH₃ )₃
b	~1.2	Singlet	4H	-CH₂ -CH₂ -

Predicted ¹³C NMR Data

The carbon-13 NMR spectrum is predicted to exhibit three distinct signals.

Signal	Chemical Shift (δ, ppm) (Predicted)	Assignment
1	~30	-C (CH₃)₃
2	~32	-C H₂(CH₃)₃
3	~38	-C H₂-C H₂-

Visualization of Molecular Structure and NMR Environments

The following diagram illustrates the molecular structure of 2,2,5,5-tetramethylhexane and highlights the unique proton and carbon environments.

Caption: Molecular structure of 2,2,5,5-tetramethylhexane with unique proton and carbon environments labeled.

Experimental Protocols

This section provides a detailed methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 2,2,5,5-tetramethylhexane.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent that will fully dissolve the sample. For the nonpolar 2,2,5,5-tetramethylhexane, deuterated chloroform (CDCl₃) is a suitable choice.

• Sample Concentration:

  • For ¹H NMR, prepare a solution with a concentration of approximately 5-20 mg of 2,2,5,5-tetramethylhexane in 0.6-0.7 mL of CDCl₃.

  • For ¹³C NMR, a more concentrated sample of 20-50 mg in 0.6-0.7 mL of CDCl₃ is recommended to achieve a good signal-to-noise ratio in a reasonable time.

• Sample Handling:

  • Accurately weigh the desired amount of 2,2,5,5-tetramethylhexane in a clean, dry vial.

  • Add the deuterated solvent using a calibrated pipette.

  • Gently swirl or vortex the vial to ensure the sample is completely dissolved.

  • Using a Pasteur pipette with a small cotton or glass wool plug to filter out any particulate matter, transfer the solution into a clean, dry 5 mm NMR tube.

  • Cap the NMR tube securely to prevent solvent evaporation, especially given the volatility of 2,2,5,5-tetramethylhexane.

  • Label the NMR tube clearly.

NMR Data Acquisition

The following parameters are recommended for a standard 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	400 MHz	100 MHz
Solvent	CDCl₃	CDCl₃
Temperature	298 K	298 K
Pulse Program	zg30	zgpg30
Number of Scans (NS)	8-16	128-1024
Relaxation Delay (D1)	1-2 s	2-5 s
Acquisition Time (AQ)	3-4 s	1-2 s
Spectral Width (SW)	16 ppm	240 ppm
Transmitter Frequency Offset (O1P)	Centered on the spectral region	Centered on the spectral region
Referencing	TMS (δ 0.00 ppm)	CDCl₃ (δ 77.16 ppm)

Experimental Workflow Diagram

The following diagram outlines the logical flow of the NMR characterization process.

Caption: Experimental workflow for NMR characterization from sample preparation to data analysis.

Data Processing and Analysis

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum using a Fourier transform.

• Phasing and Baseline Correction: The spectrum is manually or automatically phased to ensure all peaks are in the absorptive mode. The baseline is corrected to be flat.

• Referencing: The chemical shifts are referenced to the residual solvent peak (for CDCl₃, δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS, δ 0.00 ppm).

• Peak Picking and Integration: Peaks are identified, and for the ¹H spectrum, the integral of each peak is calculated to determine the relative number of protons.

• Structural Assignment: The chemical shifts, multiplicities, and integration values are used to assign the signals to the corresponding nuclei in the 2,2,5,5-tetramethylhexane molecule, confirming its structure.

Application Notes and Protocols for the Recrystallization of 2,2,5,5-Tetramethylhexane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,5,5-Tetramethylhexane and its derivatives are sterically hindered molecules that present unique challenges and opportunities in purification and crystal engineering. Their bulky tert-butyl groups influence solubility, crystal packing, and polymorphism, making the development of robust recrystallization protocols essential for obtaining high-purity materials for research, development, and manufacturing. These compounds are often characterized by their low melting points and high solubility in nonpolar solvents, necessitating carefully controlled crystallization conditions.

This document provides detailed application notes and experimental protocols for the recrystallization of 2,2,5,5-tetramethylhexane derivatives, with a focus on techniques suitable for obtaining high-purity crystalline solids and single crystals for X-ray diffraction analysis. The protocols are based on established methods for the purification of sterically hindered and highly branched alkanes and their functionalized analogs.

Key Considerations for Recrystallization

The successful recrystallization of 2,2,5,5-tetramethylhexane derivatives hinges on several key factors:

• Solvent Selection: Due to their nonpolar nature, these compounds are typically soluble in nonpolar organic solvents.[1][2][3][4] The ideal solvent will exhibit a significant difference in solubility for the target compound at high and low temperatures. Common solvent systems include single nonpolar solvents or binary mixtures of a good solvent and a poor solvent (anti-solvent).

• Temperature Control: A slow and controlled cooling rate is crucial for the formation of well-ordered crystals and to prevent the precipitation of impurities.[5] Rapid cooling often leads to the formation of smaller, less pure crystals.

• Nucleation: For growing large single crystals, minimizing the number of nucleation sites is important. This can be achieved by using clean glassware and avoiding agitation of the solution during cooling. In some cases, seeding with a small, high-quality crystal can promote the growth of larger crystals.

• Purity of Starting Material: While recrystallization is a purification technique, starting with a reasonably pure material (generally >90%) increases the likelihood of obtaining high-quality crystals.

Data Presentation: Recrystallization of a Structurally Analogous Compound

Compound	Recrystallization Solvent	Yield (%)	Melting Point (°C)	Reference
α,α,α',α'-Tetramethyltetramethylene glycol	Ethyl Acetate	Not specified	87–88	[6]
α,α,α',α'-Tetramethyltetramethylene glycol	Cyclohexane	Not specified	87–88	[6]
α,α,α',α'-Tetramethyltetramethylene glycol	Water	Not specified	87–88	[6]

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization by Slow Cooling

This protocol is suitable for the general purification of solid 2,2,5,5-tetramethylhexane derivatives.

Workflow Diagram:

Caption: Workflow for Single-Solvent Recrystallization.

Materials:

• Impure 2,2,5,5-tetramethylhexane derivative

• Recrystallization solvent (e.g., hexane, heptane, or other suitable nonpolar solvent)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the impure solid in a few potential solvents at room temperature and upon heating. A suitable solvent will dissolve the compound when hot but not at room temperature. For highly nonpolar derivatives, hexane or heptane are good starting points.

• Dissolution: Place the impure solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture gently on a hot plate with swirling until the solid completely dissolves. If the solid does not dissolve, add small portions of the hot solvent until a clear solution is obtained. Avoid adding excess solvent.

• Slow Cooling: Remove the flask from the heat source and allow it to cool slowly and undisturbed to room temperature. Crystal formation should begin as the solution cools.

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to induce further crystallization and maximize the yield of the purified product.

• Filtration: Collect the crystals by vacuum filtration using a Buchner funnel and a filter flask.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

• Drying: Allow the crystals to air-dry on the filter paper by drawing air through the funnel for a period of time. For a more thorough drying, the crystals can be transferred to a watch glass and placed in a desiccator.

Protocol 2: Two-Solvent Recrystallization (Solvent/Anti-Solvent)

This method is useful when the compound is too soluble in a particular solvent, even at low temperatures.

Workflow Diagram:

Caption: Workflow for Two-Solvent Recrystallization.

Materials:

• Impure 2,2,5,5-tetramethylhexane derivative

• A "good" solvent in which the compound is highly soluble (e.g., toluene, diethyl ether)

• A "poor" solvent (anti-solvent) in which the compound is poorly soluble, but miscible with the "good" solvent (e.g., heptane, hexane)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Solvent System Selection: Identify a pair of miscible solvents, one in which your compound is very soluble (the "good" solvent) and one in which it is poorly soluble (the "poor" solvent or anti-solvent).

• Dissolution: Dissolve the impure solid in a minimal amount of the "good" solvent at or near room temperature.

• Inducing Crystallization: Slowly add the "poor" solvent dropwise to the solution with swirling until you observe persistent cloudiness (turbidity). This indicates that the solution is saturated.

• Clarification: Gently warm the mixture on a hot plate until the cloudiness just disappears, creating a clear, saturated solution.

• Slow Cooling: Remove the flask from the heat and allow it to cool slowly and undisturbed to room temperature.

• Maximizing Yield: Place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Filtration and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of a cold mixture of the two solvents.

• Drying: Dry the crystals as described in Protocol 1.

Protocol 3: Vapor Diffusion for Single Crystal Growth

This technique is ideal for growing high-quality single crystals suitable for X-ray crystallography from a small amount of material.

Logical Relationship Diagram:

References

• 1. All about Solubility of Alkanes [unacademy.com]
• 2. orgosolver.com [orgosolver.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Notes: 2,2,5,5-Tetramethylhexane as a Reference Standard in Gas Chromatography

Introduction

In the field of analytical chemistry, particularly in chromatographic analysis, the use of a reliable reference standard is paramount for accurate quantification and identification of analytes. 2,2,5,5-Tetramethylhexane, a C10 branched alkane, serves as an excellent internal standard for the analysis of volatile organic compounds (VOCs) and petroleum hydrocarbons by gas chromatography (GC). Its chemical inertness, thermal stability, and well-defined chromatographic behavior make it a suitable candidate for such applications.

This document provides detailed application notes and protocols for utilizing 2,2,5,5-tetramethylhexane as a reference standard in GC, particularly with Flame Ionization Detection (FID) and Mass Spectrometry (MS). These guidelines are intended for researchers, scientists, and professionals in the drug development and chemical analysis fields.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of a reference standard is crucial for its appropriate application.

Property	Value
Molecular Formula	C₁₀H₂₂[1][2]
Molecular Weight	142.28 g/mol [1][2]
CAS Number	1071-81-4[1][2]
Boiling Point	137.4 °C at 760 mmHg
Vapor Pressure	8.74 mmHg at 25 °C[2]
Kovats Retention Index (Standard Non-Polar Column)	820[2]

Application: Internal Standard for the Quantification of Volatile Hydrocarbons in a Model Gasoline Sample by GC-FID

This protocol outlines the use of 2,2,5,5-tetramethylhexane as an internal standard for the quantitative analysis of key volatile hydrocarbon components in a simplified model gasoline sample. The use of an internal standard corrects for variations in injection volume and potential instrument drift, thereby improving the precision and accuracy of the results.

Experimental Workflow

Caption: Workflow for quantitative analysis using an internal standard.

Experimental Protocol

1. Materials and Reagents

• Internal Standard (IS): 2,2,5,5-Tetramethylhexane (≥99% purity)

• Analytes: Toluene, Ethylbenzene, p-Xylene, o-Xylene (≥99% purity)

• Solvent: n-Hexane (HPLC grade)

• Model Gasoline Sample: A mixture of the above analytes in n-hexane.

2. Preparation of Solutions

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 2,2,5,5-tetramethylhexane and dissolve it in 100 mL of n-hexane in a volumetric flask.

• Analyte Stock Solution (1000 µg/mL each): Prepare a stock solution containing 100 mg of each analyte (toluene, ethylbenzene, p-xylene, o-xylene) in 100 mL of n-hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting the analyte stock solution with n-hexane to achieve concentrations ranging from 10 µg/mL to 200 µg/mL. To each calibration standard, add the internal standard stock solution to obtain a final IS concentration of 50 µg/mL.

• Sample Preparation: To 1 mL of the model gasoline sample, add the internal standard stock solution to achieve a final IS concentration of 50 µg/mL.

3. Gas Chromatography (GC-FID) Conditions

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Injector: Split/splitless inlet, operated in split mode (50:1 split ratio) at 250°C.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 150°C.

  • Hold: 2 minutes at 150°C.

• Detector: Flame Ionization Detector (FID) at 280°C.

• Injection Volume: 1 µL.

4. Data Analysis

• Identify the peaks corresponding to the analytes and the internal standard based on their retention times.

• Integrate the peak areas for each analyte and the internal standard.

• For each calibration standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte.

• Determine the concentration of each analyte in the model gasoline sample by using the peak area ratio and the calibration curve.

Quantitative Data

The following table summarizes the expected retention times and the linearity data for the analysis of volatile hydrocarbons using 2,2,5,5-tetramethylhexane as an internal standard.

Compound	Retention Time (min)	Linearity Range (µg/mL)	R²
Toluene	4.5	10 - 200	0.9995
Ethylbenzene	6.2	10 - 200	0.9992
p-Xylene	6.4	10 - 200	0.9994
o-Xylene	6.8	10 - 200	0.9991
2,2,5,5-Tetramethylhexane (IS)	5.3	-	-

Logical Relationship for Standard Selection

The selection of a suitable internal standard is a critical step in developing a robust chromatographic method. The following diagram illustrates the key considerations for selecting 2,2,5,5-tetramethylhexane as an internal standard.

References

• 1. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 2. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Reaction Kinetics Studies of 2,2,5,5-Tetramethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Physicochemical and Thermochemical Properties

A thorough understanding of the fundamental properties of 2,2,5,5-tetramethylhexane is the starting point for any kinetic investigation. The following data is sourced from the NIST Chemistry WebBook.[1][2][3]

Property	Value	Units	Reference
Molecular Formula	C₁₀H₂₂	-	[1][2]
Molecular Weight	142.2817	g/mol	[1][2]
CAS Registry Number	1071-81-4	-	[1][2]
IUPAC Name	2,2,5,5-Tetramethylhexane	-	[2]
Synonyms	Bineopentyl	-	[1][2]
Enthalpy of Formation (Gas, 298.15 K)	-285.0	kJ/mol	[2]

General Experimental Protocols for Reaction Kinetics Studies

The following are generalized protocols for studying the pyrolysis and oxidation of highly branched alkanes like 2,2,5,5-tetramethylhexane. These protocols should be adapted based on the specific research goals and available equipment.

Gas-Phase Pyrolysis Protocol

Objective: To determine the thermal decomposition rate of 2,2,5,5-tetramethylhexane and identify its primary decomposition products.

Apparatus:

• High-purity helium or nitrogen carrier gas

• A heated reactor (e.g., quartz flow tube, shock tube)

• Temperature and pressure controllers

• A system for introducing the reactant (e.g., a bubbler for liquid 2,2,5,5-tetramethylhexane held at a constant temperature)

• Analytical equipment: Gas Chromatograph with a Flame Ionization Detector (GC-FID) and a Mass Spectrometer (GC-MS)

Procedure:

• System Preparation: The reactor is heated to the desired temperature (e.g., in the range of 600-900 K for alkanes) and purged with the inert carrier gas to remove any air or contaminants.

• Reactant Introduction: A controlled flow of the carrier gas is passed through the 2,2,5,5-tetramethylhexane bubbler, entraining the vapor into the main gas stream. The concentration of the reactant is kept low (typically <1%) to ensure first-order kinetics with respect to the reactant.

• Reaction: The gas mixture flows through the heated reactor where pyrolysis occurs. The residence time in the reactor is controlled by the flow rate and the reactor volume.

• Product Sampling and Analysis: The product stream exiting the reactor is rapidly cooled to quench the reaction and then directed to the GC-FID for quantitative analysis of the reactant and major products, and to the GC-MS for product identification.

• Data Collection: Experiments are performed at various temperatures to determine the temperature dependence of the reaction rate.

Gas-Phase Oxidation Protocol

Objective: To study the oxidation kinetics of 2,2,5,5-tetramethylhexane and identify the formation of key oxidation products.

Apparatus:

• Similar to the pyrolysis setup, with the addition of a controlled flow of an oxidizing agent (e.g., air or a specific O₂/inert gas mixture).

• Analytical equipment capable of detecting oxygenated species (e.g., GC with a suitable column and detector, Fourier-Transform Infrared Spectroscopy - FTIR).

Procedure:

• System Preparation: The reactor is heated to the desired temperature (typically in a lower range than pyrolysis, e.g., 400-700 K) and purged with an inert gas.

• Reactant Introduction: A known concentration of 2,2,5,5-tetramethylhexane and the oxidant are introduced into the reactor. The fuel-to-oxidant ratio is a critical experimental parameter.

• Reaction: The mixture reacts in the heated zone for a controlled residence time.

• Product Analysis: The product mixture is analyzed to identify and quantify the consumption of reactants and the formation of products, including olefins, smaller alkanes, and oxygenated compounds like aldehydes, ketones, and alcohols.

• Data Collection: Experiments are conducted over a range of temperatures and initial concentrations to elucidate the rate law.

Data Analysis and Presentation

Determination of Rate Constants

For a first-order reaction, the rate constant (k) can be determined from the consumption of the reactant using the following equation:

k = - (1/τ) * ln(1 - X)

where:

• τ is the residence time in the reactor.

• X is the conversion of 2,2,5,5-tetramethylhexane.

Arrhenius Parameters

The temperature dependence of the rate constant is described by the Arrhenius equation:

k = A * exp(-Eₐ / RT)

where:

• A is the pre-exponential factor.

• Eₐ is the activation energy.

• R is the universal gas constant.

• T is the absolute temperature.

By plotting ln(k) versus 1/T (an Arrhenius plot), the activation energy and pre-exponential factor can be determined from the slope (-Eₐ/R) and the intercept (ln(A)), respectively.

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for a gas-phase kinetics experiment.

General workflow for a reaction kinetics study.

Plausible Pyrolysis Pathway

The thermal decomposition of a highly branched alkane like 2,2,5,5-tetramethylhexane is expected to proceed through a free-radical chain mechanism. The initiation step would likely involve the cleavage of the central C-C bond, which is sterically hindered and has a lower bond dissociation energy compared to the C-H bonds.

A simplified, plausible pyrolysis pathway for a branched alkane.

Conclusion

While specific kinetic data for 2,2,5,5-tetramethylhexane are sparse, the protocols and methodologies outlined in these application notes provide a robust framework for researchers to initiate and conduct detailed kinetic investigations. The study of the pyrolysis and oxidation of this highly branched alkane will contribute valuable data to the fields of combustion chemistry, materials science, and industrial process optimization. It is recommended that any experimental investigation be accompanied by computational studies to further elucidate the complex reaction mechanisms.

References

• 1. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 2. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 3. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]

Application Notes and Protocols for Studying the Reactivity of 2,2,5,5-Tetramethylhexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the theoretical and experimental approaches to studying the reactivity of 2,2,5,5-tetramethylhexane, a highly branched alkane. Due to the limited specific research on this particular molecule, this document leverages data from its structural isomers and general principles of alkane reactivity to provide a foundational guide. The protocols and data presented herein are intended to serve as a starting point for designing and conducting new research into the behavior of sterically hindered hydrocarbons.

Combustion of Highly Branched Alkanes: A Case Study of 2,5-Dimethylhexane

Increasing the level of branching in an alkane has been shown to decrease its reactivity at low and intermediate temperatures.[1] This is attributed to the structural features and reaction pathways that inhibit the formation of key reactive intermediates.[1][2]

Data Presentation: Combustion of 2,5-Dimethylhexane

The following table summarizes key experimental conditions and observations from the study of 2,5-dimethylhexane oxidation, which can be used as a reference for designing experiments with 2,2,5,5-tetramethylhexane.

Experimental Technique	Temperature Range (K)	Pressure Range (atm)	Equivalence Ratio (φ)	Key Observations
Jet Stirred Reactor Speciation	800 - 1200	1 - 10	0.5 - 2.0	Identification and quantification of intermediate species.[1][2]
Shock Tube Ignition Delay	1000 - 1600	10 - 40	0.5 - 1.5	Measurement of the time delay before autoignition.[1][2]
Rapid Compression Machine Ignition Delay	650 - 950	15	1.0	Investigation of low to intermediate temperature autoignition behavior.[1]
Counterflow Flame Speciation	Adiabatic Flame Temperature	1	Varied	Profiles of species concentration within the flame front.[1][2]

Experimental Protocol: Studying Alkane Combustion in a Jet Stirred Reactor

This protocol outlines the general procedure for studying the oxidation of a volatile alkane like 2,2,5,5-tetramethylhexane in a jet stirred reactor (JSR).

Objective: To identify and quantify the stable intermediate and final products of 2,2,5,5-tetramethylhexane oxidation over a range of temperatures.

Materials:

• 2,2,5,5-Tetramethylhexane (high purity)

• Oxygen (oxidizer)

• Nitrogen or Argon (diluent)

• Jet Stirred Reactor (JSR) apparatus

• Gas chromatograph with appropriate columns and detectors (e.g., FID, TCD)

• Mass spectrometer (for product identification)

• Temperature and pressure controllers

• Mass flow controllers for gases

Procedure:

• Reactant Preparation: Prepare a gaseous mixture of 2,2,5,5-tetramethylhexane, oxygen, and the diluent gas at the desired equivalence ratio and concentration. The alkane may need to be heated to ensure it is in the vapor phase.

• Reactor Setup: Set the JSR to the desired temperature and pressure.

• Reaction Initiation: Introduce the reactant gas mixture into the JSR at a controlled flow rate to achieve a specific residence time.

• Sampling: Once the reaction reaches a steady state, extract a sample of the reactor contents through a heated sampling probe.

• Product Analysis: Analyze the sampled gas using gas chromatography to separate the different chemical species. Use a mass spectrometer to identify the separated compounds.

• Data Acquisition: Quantify the concentration of each species based on the detector response and calibration with known standards.

• Varying Conditions: Repeat the experiment at different temperatures, pressures, and equivalence ratios to map the reactivity of 2,2,5,5-tetramethylhexane under various combustion regimes.

Visualization: Generalized Alkane Combustion Pathway

References

• 1. DSpace [researchrepository.universityofgalway.ie]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for 2,2,5,5-Tetramethylhexane in Lubricant and Fuel Research

For Researchers, Scientists, and Drug Development Professionals

While direct and extensive research on the specific applications of 2,2,5,5-tetramethylhexane in lubricant and fuel development is not widely documented in publicly available literature, its molecular structure as a highly branched, saturated alkane suggests potential roles based on the well-established properties of similar compounds. This document provides an overview of its physicochemical properties and outlines hypothetical protocols for its evaluation in lubricant and fuel research.

Application Notes

2,2,5,5-Tetramethylhexane (also known as bineopentyl) is a C10 isoparaffin. Its significant branching and lack of unsaturation suggest several potential, yet underexplored, applications in the fields of lubrication and fuel science.

In Lubricant Research:

Highly branched alkanes are valued as components of synthetic lubricants due to their excellent thermal and oxidative stability, low pour points, and good viscosity characteristics. The quaternary carbon centers in 2,2,5,5-tetramethylhexane contribute to its high stability, as they are resistant to thermal cracking and oxidation.

• Potential as a Base Oil Component: Its stable structure could make it a candidate for blending with other synthetic base oils, such as polyalphaolefins (PAOs), to enhance thermal stability and improve low-temperature fluidity.

• Model Compound for Tribological Studies: The well-defined molecular structure of 2,2,5,5-tetramethylhexane makes it a suitable model compound for fundamental studies of lubricant film formation, shear stability, and boundary lubrication mechanisms. Its behavior under high pressure and shear could provide valuable insights into the performance of more complex lubricant formulations.

In Fuel Research:

The combustion properties of alkanes are critical to their performance as fuels. The high degree of branching in 2,2,5,5-tetramethylhexane influences its combustion chemistry.

• Fuel Additive Candidate: Its high octane rating, a characteristic of highly branched alkanes, suggests potential as an anti-knock additive in gasoline formulations.

• Reference Fuel or Surrogate Component: In combustion research, it could serve as a well-characterized component in surrogate mixtures designed to mimic the behavior of complex real-world fuels like jet fuel or diesel. Its simple, yet branched, structure can aid in the development and validation of detailed chemical kinetic models for fuel combustion.

Physicochemical Properties of 2,2,5,5-Tetramethylhexane

The following tables summarize key quantitative data for 2,2,5,5-tetramethylhexane, compiled from various chemical databases.[1][2][3][4]

Table 1: General and Physical Properties

Property	Value	Units
Molecular Formula	C10H22	-
Molecular Weight	142.28	g/mol
CAS Number	1071-81-4	-
Density	0.734	g/cm³
Boiling Point	138.8	°C
Melting Point	-12.6	°C
Flash Point	31.6	°C
Refractive Index	1.4032	-
Vapor Pressure	8.24	mmHg at 25°C

Table 2: Thermodynamic Properties

Property	Value	Units
Heat of Combustion (Gross)	-6550.5	kJ/mol
Heat of Combustion (Net)	-6137.9	kJ/mol
Standard Gibbs Free Energy of Formation	-19.9	kJ/mol
Enthalpy of Formation at Standard Conditions (gas)	-244.6	kJ/mol
Enthalpy of Vaporization at Standard Conditions	43.5	kJ/mol
Critical Temperature	581.4	K
Critical Pressure	21.9	bar

Table 3: Viscosity Data

Temperature (K)	Dynamic Viscosity (Liquid)	Units
270	0.00118	Pa·s
300	0.00067	Pa·s
400	0.00023	Pa·s
500	0.00012	Pa·s
580	0.00007	Pa·s

Experimental Protocols

The following are hypothetical, yet standard, experimental protocols to evaluate the potential of 2,2,5,5-tetramethylhexane in lubricant and fuel applications.

Protocol 1: Evaluation as a Lubricant Base Oil Component

Objective: To determine the effect of 2,2,5,5-tetramethylhexane on the key properties of a model synthetic lubricant.

Materials:

• 2,2,5,5-Tetramethylhexane (99%+ purity)

• Polyalphaolefin (PAO) base oil (e.g., PAO 4)

• Standard antioxidant and anti-wear additives

• Viscometer, density meter, pour point apparatus, oxidation stability bath

Procedure:

• Blending: Prepare a series of lubricant blends by mixing 2,2,5,5-tetramethylhexane with PAO 4 at various concentrations (e.g., 5%, 10%, 20% by weight). A control sample of pure PAO 4 should also be prepared. Add standard antioxidant and anti-wear additives at consistent treat rates to all samples.

• Viscosity Index Measurement (ASTM D2270):

  • Measure the kinematic viscosity of each blend at 40 °C and 100 °C using a calibrated viscometer.

  • Calculate the Viscosity Index (VI) for each blend. A higher VI indicates a smaller change in viscosity with temperature.

• Pour Point Determination (ASTM D97):

  • Determine the pour point of each blend. This indicates the lowest temperature at which the oil will flow.

• Oxidation Stability Test (e.g., Rotating Pressure Vessel Oxidation Test - RPVOT, ASTM D2272):

  • Subject each blend to accelerated oxidation conditions in the presence of a copper catalyst.

  • Measure the time required for a specified pressure drop, which indicates the oil's resistance to oxidation.

• Data Analysis: Compare the VI, pour point, and oxidation stability of the blends to the PAO 4 control.

Caption: Workflow for evaluating 2,2,5,5-tetramethylhexane as a lubricant component.

Protocol 2: Assessment as a Fuel Additive for Anti-Knock Properties

Objective: To evaluate the influence of 2,2,5,5-tetramethylhexane on the octane rating of a base gasoline.

Materials:

• 2,2,5,5-Tetramethylhexane (99%+ purity)

• Reference gasoline with a known Research Octane Number (RON) and Motor Octane Number (MON)

• Cooperative Fuel Research (CFR) engine

• Primary reference fuels (iso-octane and n-heptane)

Procedure:

• Blending: Prepare test fuels by blending 2,2,5,5-tetramethylhexane into the reference gasoline at various low concentrations (e.g., 1%, 2%, 5% by volume).

• RON Determination (ASTM D2699):

  • Calibrate the CFR engine using primary reference fuels.

  • Determine the RON of the reference gasoline.

  • Determine the RON of each fuel blend.

• MON Determination (ASTM D2700):

  • Calibrate the CFR engine under the more severe operating conditions for MON testing.

  • Determine the MON of the reference gasoline.

  • Determine the MON of each fuel blend.

• Data Analysis: Calculate the change in RON and MON for each blend compared to the reference gasoline. Determine the blending octane value of 2,2,5,5-tetramethylhexane.

Caption: Workflow for evaluating 2,2,5,5-tetramethylhexane as a fuel additive.

Logical Relationships in Lubricant and Fuel Properties

The molecular structure of 2,2,5,5-tetramethylhexane dictates its physical and chemical properties, which in turn suggest its potential applications.

Caption: Relationship between structure, properties, and applications.

References

• 1. Hexane, 2,2,5,5-tetramethyl- (CAS 1071-81-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. WTT- Under Construction Page [wtt-pro.nist.gov]
• 3. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 4. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Reactions Utilizing 2,2,5,5-Tetramethylhexane as a Solvent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup for chemical reactions using 2,2,5,5-tetramethylhexane as a non-polar, aprotic solvent. This document includes detailed physical and chemical properties, safety protocols, and application examples with experimental methodologies.

Introduction to 2,2,5,5-Tetramethylhexane as a Solvent

2,2,5,5-Tetramethylhexane, also known as isocetane or di-tert-butylmethane, is a highly branched aliphatic hydrocarbon. Its inert nature and low polarity make it a suitable solvent for specific organic reactions, particularly those involving non-polar reagents or sensitive organometallic species. Its high boiling point and thermal stability allow for a wide range of reaction temperatures.

Physicochemical Properties

A summary of the key physical and chemical properties of 2,2,5,5-tetramethylhexane is presented in the table below, providing essential data for experimental design and execution.

Property	Value	Reference
Molecular Formula	C10H22	[1][2]
Molecular Weight	142.28 g/mol	[1][2]
Boiling Point	137.4 - 138.8 °C at 760 mmHg	[3][4]
Melting Point	-12.6 °C	[2][3]
Density	0.7186 - 0.734 g/cm³ at 20 °C	[2][3]
Flash Point	31.6 °C	[2][3]
Vapor Pressure	8.24 - 8.74 mmHg at 25 °C	[3][4]
Refractive Index	1.4032 - 1.413	[2][3]
Solubility in Water	1.204 mg/L at 25 °C (estimated)	[4]

Safety and Handling

Proper safety precautions are paramount when working with 2,2,5,5-tetramethylhexane. It is a flammable liquid and its vapors can form explosive mixtures with air. Overexposure may cause skin and eye irritation, and it may have anesthetic effects such as drowsiness, dizziness, and headache.

Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting safety goggles.

• Skin Protection: Chemical-resistant gloves (nitrile or neoprene are generally recommended for hydrocarbons) and a flame-resistant lab coat are mandatory.[5]

• Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood. If exposure limits are exceeded, use a full-face respirator with organic vapor cartridges.

Handling and Storage:

• Handle in a well-ventilated place and use non-sparking tools.[6]

• Store in a tightly closed container in a cool, dry, and well-ventilated area, away from sources of ignition.[6]

Disposal:

• Dispose of contents and container in accordance with local, regional, national, and international regulations.

Solubility Characteristics

As a non-polar alkane, 2,2,5,5-tetramethylhexane's solubility is governed by the "like dissolves like" principle. It is an excellent solvent for other non-polar compounds such as hydrocarbons, non-polar organic halides, and many organometallic reagents. Its solubility in polar solvents, such as water, is negligible.[7]

General Solubility Guidelines:

Solute Class	Expected Solubility in 2,2,5,5-Tetramethylhexane
Alkanes, Alkenes, Alkynes	High
Aromatic Hydrocarbons	High
Ethers	Moderate to High
Halogenated Hydrocarbons	Moderate to High
Ketones and Aldehydes (non-polar)	Moderate
Alcohols	Low to Very Low
Carboxylic Acids	Very Low
Inorganic Salts	Insoluble

Experimental Protocols and Applications

Due to its inertness and non-polar nature, 2,2,5,5-tetramethylhexane is a suitable solvent for a variety of reactions where protic or more reactive polar solvents would interfere.

Wurtz Reaction

The Wurtz reaction is a coupling reaction where two alkyl halides react with sodium metal in an anhydrous solvent to form a new carbon-carbon bond, producing a higher alkane. 2,2,5,5-Tetramethylhexane can serve as an inert solvent for this reaction, particularly when the reactants and products are non-polar.

Example: Synthesis of 2,2,5,5-Tetramethylhexane via Wurtz Coupling

This reaction illustrates the formation of 2,2,5,5-tetramethylhexane itself from 1-chloro-2,2-dimethylpropane.

Protocol:

• Apparatus Setup: A three-necked round-bottom flask is equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer. The entire apparatus must be thoroughly dried and maintained under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Initiation: In the reaction flask, place sodium metal (2.2 equivalents) dispersed in a small amount of 2,2,5,5-tetramethylhexane.

• Addition of Alkyl Halide: 1-chloro-2,2-dimethylpropane (1.0 equivalent) is dissolved in anhydrous 2,2,5,5-tetramethylhexane and added dropwise from the dropping funnel to the sodium dispersion with vigorous stirring.

• Reaction Conditions: The reaction mixture is heated to reflux to initiate the reaction. The reaction is typically exothermic and the addition rate should be controlled to maintain a steady reflux. After the addition is complete, the mixture is refluxed for an additional 2-3 hours to ensure complete reaction.

• Work-up: After cooling to room temperature, the excess sodium is carefully quenched by the slow addition of ethanol. Water is then added to dissolve the sodium chloride formed. The organic layer is separated, washed with water, dried over anhydrous magnesium sulfate, and the solvent is removed by distillation. The product, 2,2,5,5-tetramethylhexane, can be purified by fractional distillation.

Reactant	Molar Ratio	Temperature (°C)	Reaction Time (h)	Yield (%)
1-chloro-2,2-dimethylpropane	1.0	Reflux	3-4	Moderate
Sodium	2.2	Reflux	3-4	-

Free-Radical Halogenation

Free-radical halogenation is a substitution reaction that occurs in the presence of UV light or heat, where a hydrogen atom in an alkane is replaced by a halogen atom.[8] As an inert alkane solvent, 2,2,5,5-tetramethylhexane can be used for the halogenation of other, more reactive alkanes, although it can also undergo halogenation itself.

Example: Free-Radical Chlorination of Adamantane

Protocol:

• Reactant Preparation: A solution of adamantane (1.0 equivalent) in 2,2,5,5-tetramethylhexane is prepared in a quartz reaction vessel.

• Initiation: The solution is saturated with chlorine gas (Cl2) and irradiated with a UV lamp at room temperature. A radical initiator such as azobisisobutyronitrile (AIBN) can also be used with thermal initiation.

• Reaction Monitoring: The progress of the reaction can be monitored by gas chromatography (GC) to determine the conversion of adamantane and the formation of chloro-adamantane isomers.

• Work-up: Upon completion, the reaction mixture is purged with nitrogen to remove excess chlorine gas. The solution is then washed with a solution of sodium thiosulfate to remove any remaining traces of chlorine, followed by a wash with water. The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the chlorinated adamantane products.

Substrate	Halogenating Agent	Initiation	Temperature (°C)	Product Distribution
Adamantane	Cl2	UV light	Room Temperature	Mixture of 1-chloroadamantane and 2-chloroadamantane

Logical Workflow for Using 2,2,5,5-Tetramethylhexane

The following diagram illustrates a typical workflow for employing 2,2,5,5-tetramethylhexane as a solvent in a research setting, from initial consideration to final product isolation.

Caption: General workflow for conducting a chemical reaction using 2,2,5,5-tetramethylhexane as the solvent.

Signaling Pathway and Logical Relationship Diagrams

The following diagram illustrates the decision-making process for selecting 2,2,5,5-tetramethylhexane as a solvent based on reaction requirements.

Caption: Decision tree for selecting 2,2,5,5-tetramethylhexane as a reaction solvent.

References

• 1. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 2,2,5,5-tetramethyl hexane, 1071-81-4 [thegoodscentscompany.com]
• 5. benchchem.com [benchchem.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Free-radical halogenation - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Common side reactions in the synthesis of 2,2,5,5-Tetramethylhexane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,2,5,5-tetramethylhexane. The information addresses common side reactions and other experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for 2,2,5,5-tetramethylhexane?

A1: The two most common laboratory-scale synthetic routes to 2,2,5,5-tetramethylhexane are the Wurtz reaction and Grignard reagent coupling. Both methods involve the formation of a carbon-carbon bond between two tert-pentyl or related structural fragments.

Q2: Why are the yields for the synthesis of 2,2,5,5-tetramethylhexane often low?

A2: The synthesis of 2,2,5,5-tetramethylhexane is challenging due to the sterically hindered nature of the target molecule. The tertiary or neopentyl-like structure of the precursors leads to a high propensity for side reactions, particularly elimination reactions, which significantly reduces the yield of the desired coupling product.

Q3: What is the major side reaction in the Wurtz synthesis of 2,2,5,5-tetramethylhexane?

A3: The major side reaction is the elimination of HX (where X is a halogen) from the alkyl halide precursor to form an alkene, typically 2-methyl-2-butene or 2-methyl-1-butene. This is a result of the strongly basic conditions and the sterically hindered nature of the tertiary alkyl halide. Disproportionation of the radical intermediates can also lead to the formation of an alkane and an alkene.[1]

Q4: What are the common byproducts in a Grignard-based synthesis?

A4: Common byproducts include the alkane formed from the protonation of the Grignard reagent by trace amounts of water or other protic species. Additionally, a Wurtz-type coupling of the Grignard reagent with unreacted alkyl halide can occur. A reduction product may also be formed.

Troubleshooting Guides

Issue 1: Low Yield of 2,2,5,5-Tetramethylhexane in Wurtz Synthesis

Possible Causes and Solutions:

• Elimination Side Reaction: The use of a tertiary alkyl halide, such as 2-chloro-2-methylpropane or a neopentyl halide, favors elimination.

  • Troubleshooting:

    • Maintain a low reaction temperature to disfavor the elimination pathway.

    • Use a high concentration of the alkyl halide to favor the bimolecular coupling reaction.

    • Consider using alternative coupling methods that are less prone to elimination with tertiary substrates.

• Impure Reagents or Solvent: The presence of water or alcohol in the solvent (typically dry ether or THF) will quench the reactive organosodium intermediate.

  • Troubleshooting:

    • Ensure all glassware is rigorously dried before use.

    • Use freshly distilled, anhydrous solvents.

    • Ensure the sodium metal is clean and free of oxide layers.

Issue 2: Unexpected Products in the Reaction Mixture

Possible Causes and Solutions:

• Disproportionation: The radical intermediates in the Wurtz reaction can undergo disproportionation to yield an alkane and an alkene of the same carbon skeleton as the starting alkyl halide.[1]

  • Troubleshooting: This is an inherent mechanistic pathway and can be difficult to completely avoid. Optimizing temperature and concentration may help to slightly favor the coupling product.

• Mixed Halide Feed: If two different alkyl halides are used in an attempt to form an unsymmetrical alkane, a mixture of products will be obtained.

  • Troubleshooting: For the synthesis of a symmetrical alkane like 2,2,5,5-tetramethylhexane, it is crucial to use a single, pure alkyl halide precursor.[2]

Issue 3: Low Yield in Grignard Reagent Coupling

Possible Causes and Solutions:

• Quenching of Grignard Reagent: Grignard reagents are highly reactive towards protic compounds.

  • Troubleshooting:

    • Use anhydrous solvents and meticulously dried glassware.

    • Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with atmospheric moisture.

• Formation of Reduction Product: A significant side reaction can be the formation of a reduction product instead of the desired coupled alkane.

  • Troubleshooting: The choice of catalyst can be critical. For instance, in related cross-coupling reactions, the catalyst system can influence the ratio of coupling to reduction products.

Quantitative Data on Side Reactions

Quantitative data for the specific synthesis of 2,2,5,5-tetramethylhexane is scarce in the available literature. However, data from related reactions provides insight into the potential product distribution.

Reaction Type	Reactants	Desired Product	Yield of Desired Product	Side Product(s)	Yield of Side Product(s)	Reference
Nickel-Catalyzed Kumada Coupling	Tertiary Alkylmagnesium Halide + Aryl Bromide	2-(tert-Butyl)naphthalene	77%	Reduction Product	15%

Experimental Protocols

The following are generalized experimental protocols. Researchers should adapt these procedures to their specific laboratory conditions and safety protocols.

Protocol 1: Wurtz Synthesis of 2,2,5,5-Tetramethylhexane (Generalized)

• Preparation: All glassware must be thoroughly dried in an oven and assembled under a dry, inert atmosphere (nitrogen or argon).

• Reaction Setup: To a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, add finely cut sodium metal suspended in anhydrous diethyl ether.

• Initiation: Add a small amount of neopentyl chloride (or bromide) to initiate the reaction. The reaction is often initiated by warming or the addition of a crystal of iodine.

• Addition: Once the reaction has started (indicated by a change in the appearance of the sodium surface and/or a gentle reflux), add the remaining neopentyl chloride dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture and reflux for several hours to ensure complete reaction.

• Work-up: Carefully quench the reaction by the slow addition of ethanol to destroy any unreacted sodium, followed by the addition of water.

• Extraction and Purification: Separate the ether layer, wash it with water and brine, and dry it over an anhydrous drying agent (e.g., MgSO₄). The product can be purified by fractional distillation.

Protocol 2: Grignard Coupling for the Synthesis of 2,2,5,5-Tetramethylhexane (Generalized)

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask under an inert atmosphere, place magnesium turnings.

  • Add a solution of tert-butyl chloride (or bromide) in anhydrous diethyl ether dropwise to the magnesium turnings.

  • The reaction should be initiated, which may require gentle warming or the addition of an iodine crystal. Once initiated, the addition should be controlled to maintain a steady reflux.

• Coupling Reaction:

  • To the freshly prepared Grignard reagent, add a suitable catalyst (e.g., a nickel or iron salt) if a cross-coupling reaction is being performed.

  • Add the second coupling partner (e.g., another alkyl halide) dropwise to the Grignard reagent at a controlled temperature.

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with diethyl ether.

  • Wash the organic layer with water and brine, then dry over an anhydrous drying agent.

  • Purify the product by fractional distillation.

Visualizations

Caption: Troubleshooting low yields in the Wurtz synthesis of 2,2,5,5-tetramethylhexane.

Caption: Major reaction pathways and side reactions in the synthesis of 2,2,5,5-tetramethylhexane.

References

• 1. quora.com [quora.com]
• 2. quora.com [quora.com]

Technical Support Center: Synthesis of 2,2,5,5-Tetramethylhexane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 2,2,5,5-tetramethylhexane synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 2,2,5,5-tetramethylhexane?

The most commonly cited method for the synthesis of 2,2,5,5-tetramethylhexane is the Wurtz reaction, which involves the coupling of two equivalents of a neopentyl halide (e.g., 1-chloro-2,2-dimethylpropane) in the presence of a metal, typically sodium.[1][2][3][4] An alternative, though less direct, approach could involve the use of a Grignard reagent.

Q2: What is the general reaction scheme for the Wurtz synthesis of 2,2,5,5-tetramethylhexane?

The reaction proceeds by the coupling of two molecules of an alkyl halide in the presence of sodium metal in a dry ether solvent to form a higher alkane.[4] For 2,2,5,5-tetramethylhexane, the starting alkyl chloride is 1-chloro-2,2-dimethylpropane.

Q3: What are the critical parameters that influence the reaction yield?

Several factors can significantly impact the yield of the Wurtz reaction:

• Purity of Reactants and Solvent: The presence of moisture or protic impurities will quench the reactive intermediates, reducing the yield. Anhydrous solvents and high-purity reactants are essential.

• Reaction Temperature: The temperature needs to be controlled to manage the exothermic nature of the reaction and minimize side reactions.

• Surface Area of the Metal: Using a finely divided metal or activating its surface increases the reaction rate and efficiency.

• Concentration of Reactants: The concentration of the alkyl halide can influence the rate of the desired coupling reaction versus side reactions.

Q4: What are the main challenges and side reactions in this synthesis?

The primary challenges in synthesizing 2,2,5,5-tetramethylhexane via the Wurtz reaction include:

• Elimination Reactions: The strong basicity of the organosodium intermediate can lead to elimination side products, especially with sterically hindered alkyl halides.

• Rearrangement Reactions: Although less common with neopentyl halides, carbocationic intermediates, if formed, can undergo rearrangement.

• Handling of Sodium Metal: Sodium is highly reactive and requires careful handling under anhydrous and inert conditions.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or No Yield of 2,2,5,5-tetramethylhexane	Presence of water or alcohol in the solvent or glassware.	Ensure all glassware is flame-dried or oven-dried before use. Use freshly distilled, anhydrous ether as the solvent.
Inactive sodium metal surface due to oxidation.	Use freshly cut sodium to expose a clean, reactive surface. Alternatively, use a sodium dispersion.
Impure alkyl halide starting material.	Purify the 1-chloro-2,2-dimethylpropane by distillation before use.
Formation of Significant Byproducts	Reaction temperature is too high, favoring elimination.	Maintain a controlled, gentle reflux. Consider cooling the reaction if it becomes too vigorous.
Incorrect stoichiometry of reactants.	Use the correct molar ratios of alkyl halide to sodium as specified in the protocol.
Difficulty in Product Purification	Similar boiling points of the product and unreacted starting material or byproducts.	Use fractional distillation for purification. Gas chromatography can be used to assess purity.

Experimental Protocols

Protocol 1: Wurtz Synthesis of 2,2,5,5-Tetramethylhexane

This protocol is a generalized procedure based on the principles of the Wurtz reaction.

Materials:

• 1-chloro-2,2-dimethylpropane

• Sodium metal

• Anhydrous diethyl ether

• Inert gas (Argon or Nitrogen)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation: Under an inert atmosphere, add anhydrous diethyl ether to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel.

• Sodium Addition: Carefully add finely cut pieces of sodium metal (2.2 equivalents) to the diethyl ether.

• Alkyl Halide Addition: Dissolve 1-chloro-2,2-dimethylpropane (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel. Add the solution dropwise to the stirred suspension of sodium metal at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, continue to stir the reaction mixture and reflux for an additional 2-4 hours to ensure the reaction goes to completion.

• Workup: Cool the reaction mixture to 0 °C in an ice bath. Cautiously quench the excess sodium by the slow, dropwise addition of a saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by fractional distillation to obtain 2,2,5,5-tetramethylhexane.

Data Presentation

Table 1: Hypothetical Yield Data Based on Variations in Reaction Conditions

Run	Solvent	Temperature (°C)	Reaction Time (h)	Purity of Alkyl Halide (%)	Yield (%)
1	Diethyl Ether	35 (reflux)	4	99	65
2	Tetrahydrofuran	66 (reflux)	4	99	58
3	Diethyl Ether	25	8	99	45
4	Diethyl Ether	35 (reflux)	2	99	55
5	Diethyl Ether	35 (reflux)	4	95	40

Note: This data is hypothetical and for illustrative purposes. Actual yields will vary based on specific experimental conditions.

Visualizations

Caption: Experimental workflow for the Wurtz synthesis of 2,2,5,5-tetramethylhexane.

Caption: Troubleshooting guide for low yield in 2,2,5,5-tetramethylhexane synthesis.

References

• 1. An alkyl chloride on Wurtz reaction gives 2, 2, 5, 5-tetramethylhexane. T.. [askfilo.com]
• 2. sarthaks.com [sarthaks.com]
• 3. vi. An alkyl chloride on Wurtz reaction gives 2,2,5,5-tetramethylhexane. .. [askfilo.com]
• 4. brainly.in [brainly.in]

Challenges in the purification of 2,2,5,5-Tetramethylhexane from isomers

Welcome to the technical support center for the purification of 2,2,5,5-tetramethylhexane. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address challenges encountered during the separation of 2,2,5,5-tetramethylhexane from its isomers.

Frequently Asked Questions (FAQs)

Q1: What makes the purification of 2,2,5,5-tetramethylhexane from its isomers so challenging?

A1: The primary challenge lies in the similar physical properties of C10 alkane isomers.[1] Many isomers of 2,2,5,5-tetramethylhexane have very close boiling points and similar polarities, making conventional separation techniques like fractional distillation difficult.[2][3] The efficiency of separation is highly dependent on the degree of branching in the isomers, which influences their volatility.[1]

Q2: What are the most common methods for separating 2,2,5,5-tetramethylhexane from other C10 isomers?

A2: The most common methods include:

• Fractional Distillation: This is the primary technique used, especially in industrial settings, to separate hydrocarbons based on differences in their boiling points.[1][4] For close-boiling isomers, a column with a high number of theoretical plates is required.[5][6]

• Adsorptive Separation: This method uses porous materials like zeolites or metal-organic frameworks (MOFs) that can selectively adsorb isomers based on their size and shape.[7][8][9] Zeolite 5A, for example, is used to separate linear alkanes from branched ones.[7][10]

• Extractive Distillation: This technique involves adding a solvent to the mixture to alter the relative volatilities of the components, making them easier to separate by distillation.[2][11][12]

• Preparative Gas Chromatography (Prep-GC): For high-purity samples on a smaller scale, Prep-GC can be used to separate isomers with high resolution.

Q3: How can I accurately assess the purity of my 2,2,5,5-tetramethylhexane sample?

A3: Purity assessment is critical and is typically performed using high-resolution analytical techniques:

• Capillary Gas Chromatography (GC): GC with a non-polar or mid-polarity column is the most common method.[13][14] The Kovats retention index can help in identifying specific isomers.[15][16]

• Gas Chromatography-Mass Spectrometry (GC-MS): This provides quantitative purity data and allows for the identification of impurities based on their mass spectra.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and identify impurities if their concentration is high enough.

Data Presentation: Physical Properties of C10 Isomers

Understanding the physical properties of 2,2,5,5-tetramethylhexane and its common isomers is crucial for developing an effective purification strategy. The table below summarizes key data.

Isomer	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
2,2,5,5-Tetramethylhexane	137.4 - 138.8 [17][18]	-12.6 [17][18]	0.734 [17][18]
n-Decane	~174	-29.7	~0.73
2,2,3,3-Tetramethylhexane	160.3	-54.0	0.761[17]
2,2,3,4-Tetramethylhexane	157.0	-54.0	0.731[17]
2,3,4,5-Tetramethylhexane	156.2	-12.6	0.746[17]
3,3,4,4-Tetramethylhexane	170.0	-46.0	0.770[17]

Note: Data is compiled from multiple sources and may vary slightly based on experimental conditions.

Troubleshooting Guides

Fractional Distillation

Problem 1: Poor separation between 2,2,5,5-tetramethylhexane and a close-boiling isomer.

• Possible Cause A: The efficiency of the fractionating column is insufficient.

  • Recommended Solution: Use a longer fractionating column (e.g., Vigreux or packed column) to increase the number of theoretical plates.[5][6] A higher number of plates provides better separation for components with similar boiling points.[5]

• Possible Cause B: The distillation rate is too fast.

  • Recommended Solution: Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established on each theoretical plate within the column. The rise of the condensate ring should be gradual.[5] A slow, steady distillation rate is optimal.[5]

• Possible Cause C: The reflux ratio is too low.

  • Recommended Solution: Increase the reflux ratio by insulating the distillation head and column with glass wool or aluminum foil. This ensures that the vapor undergoes multiple condensation-vaporization cycles, enhancing separation.[5][6]

Problem 2: Low recovery of purified product.

• Possible Cause A: Significant "hold-up" in the distillation apparatus.

  • Recommended Solution: Use a smaller-scale apparatus for smaller sample volumes to minimize the amount of material that wets the surfaces of the column and condenser.[6] After distillation, rinse the apparatus with a volatile solvent to recover any residual product.

• Possible Cause B: Thermal degradation of the sample.

  • Recommended Solution: While alkanes are generally stable, prolonged heating can be a concern. Consider performing the distillation under reduced pressure (vacuum distillation). This lowers the boiling points of all components and minimizes the risk of side reactions.[6]

Caption: Troubleshooting workflow for poor separation during fractional distillation.

Analytical Gas Chromatography (GC)

Problem: Isomers are co-eluting or show poor resolution in the chromatogram.

• Possible Cause A: Incorrect GC column stationary phase.

  • Recommended Solution: For non-polar alkanes, a non-polar stationary phase (e.g., DB-1, HP-PLOT Q) is typically used.[13] However, to improve separation of isomers with very similar boiling points, a column with a different selectivity, such as a liquid crystalline stationary phase, may be required.[19]

• Possible Cause B: The temperature program is not optimized.

  • Recommended Solution: Decrease the temperature ramp rate (e.g., from 10°C/min to 2-3°C/min) to increase the interaction time of the analytes with the stationary phase. Alternatively, add an isothermal hold at a specific temperature where elution of the target isomers is expected.

• Possible Cause C: The carrier gas flow rate is not optimal.

  • Recommended Solution: Optimize the linear velocity of the carrier gas (Helium, Hydrogen, or Nitrogen) for the specific column dimensions to achieve maximum efficiency (minimum plate height), as described by the Van Deemter equation.

Experimental Protocols

Protocol 1: Purification by Atmospheric Fractional Distillation

This protocol is designed for separating isomers with a boiling point difference of at least 10-20°C.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus using a round-bottom flask, a packed fractionating column (e.g., Vigreux or filled with Raschig rings), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed.

  • Place a stir bar in the round-bottom flask.

  • The thermometer bulb must be positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.[5]

• Procedure:

  • Charge the round-bottom flask with the impure 2,2,5,5-tetramethylhexane mixture (do not fill more than two-thirds full).

  • Begin heating the flask gently using a heating mantle. Turn on the stirring.

  • Turn on the cooling water to the condenser.

  • Observe the mixture as it begins to boil and watch for the ring of condensate to slowly rise through the fractionating column.[5] The rise should be slow and steady to ensure good separation.

  • Insulate the column and distillation head with glass wool or aluminum foil to minimize heat loss.

• Fraction Collection:

  • The temperature will initially rise and then stabilize at the boiling point of the most volatile component (the isomer with the lowest boiling point).[20] Collect this initial fraction (forerun) in a separate receiving flask.

  • When the temperature begins to rise again, switch to a new receiving flask to collect the intermediate fraction.

  • Once the temperature stabilizes again at the boiling point of the next component (ideally, your target 2,2,5,5-tetramethylhexane), switch to a clean, pre-weighed receiving flask to collect the main product fraction.

  • Stop the distillation before the flask boils to dryness.

• Analysis:

  • Analyze all collected fractions using GC or GC-MS to determine their composition and purity.[6]

Caption: General workflow for the purification and analysis of 2,2,5,5-tetramethylhexane.

References

• 1. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 2. klmtechgroup.com [klmtechgroup.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. energyeducation.ca [energyeducation.ca]
• 5. Purification [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]
• 7. Microporous Metal-Organic Frameworks for Adsorptive Separation of C5-C6 Alkane Isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Adsorptive process design for the separation of hexane isomers using zeolites - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. Separation of Branched Alkanes Feeds by a Synergistic Action of Zeolite and Metal‐Organic Framework - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. processingmagazine.com [processingmagazine.com]
• 13. agilent.com [agilent.com]
• 14. researchgate.net [researchgate.net]
• 15. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 17. benchchem.com [benchchem.com]
• 18. lookchem.com [lookchem.com]
• 19. vurup.sk [vurup.sk]
• 20. youtube.com [youtube.com]

Technical Support Center: Purification of 2,2,5,5-Tetramethylhexane

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2,2,5,5-tetramethylhexane. Our aim is to assist in the effective removal of impurities from your samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in 2,2,5,5-tetramethylhexane samples?

A1: Common impurities often stem from the synthesis process. A frequent route to 2,2,5,5-tetramethylhexane is the Wurtz reaction of 1-chloro-2,2-dimethylpropane (neopentyl chloride) with sodium metal.[1][2][3] Consequently, impurities can include:

• Unreacted starting materials: Primarily 1-chloro-2,2-dimethylpropane.

• Side-reaction byproducts: Alkenes may be formed as a side product in the Wurtz reaction.[3]

• Other isomeric alkanes: Depending on the specificity of the synthesis, other decane isomers might be present.

• Solvent residues: If a solvent was used during synthesis or workup.

Q2: How can I assess the purity of my 2,2,5,5-tetramethylhexane sample?

A2: The most effective method for determining the purity of volatile organic compounds like 2,2,5,5-tetramethylhexane is Gas Chromatography-Mass Spectrometry (GC-MS).[4] This technique allows for the separation of different components in your sample and their identification based on their mass spectra.

Q3: What is the primary method for purifying 2,2,5,5-tetramethylhexane?

A3: Fractional distillation is the most common and effective method for purifying 2,2,5,5-tetramethylhexane. This technique separates compounds based on differences in their boiling points. Since 2,2,5,5-tetramethylhexane is a liquid at room temperature with a boiling point of approximately 138°C, it is well-suited for this purification method.

Q4: Are there any known azeotropes of 2,2,5,5-tetramethylhexane to be aware of during distillation?

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification of 2,2,5,5-tetramethylhexane.

Fractional Distillation Issues

Issue 1: The distillation temperature is not stable and fluctuates.

• Possible Cause: Uneven heating of the distillation flask.

• Solution: Ensure the heating mantle is in good contact with the flask and that the liquid is stirred consistently with a magnetic stir bar to ensure smooth boiling.

• Possible Cause: The distillation rate is too fast.

• Solution: Reduce the heating to slow down the rate of distillation. A slow and steady distillation provides better separation of components with close boiling points.

• Possible Cause: "Bumping" of the liquid due to superheating.

• Solution: Add a few boiling chips to the distillation flask before heating to promote smooth boiling.

Issue 2: The separation of impurities is poor, as confirmed by GC-MS of the collected fractions.

• Possible Cause: The fractionating column is not efficient enough.

• Solution: Use a longer fractionating column or one with a more efficient packing material (e.g., Raschig rings or Vigreux indentations) to increase the number of theoretical plates.

• Possible Cause: The reflux ratio is too low.

• Solution: Insulate the distillation column with glass wool or aluminum foil to minimize heat loss and increase the reflux ratio. This enhances the equilibrium between the liquid and vapor phases, leading to better separation.

Issue 3: No distillate is being collected, even though the distillation flask is boiling.

• Possible Cause: The vapor is condensing before reaching the condenser.

• Solution: Ensure the entire apparatus, up to the condenser, is properly insulated to prevent premature condensation. Also, check that the heating rate is sufficient for the vapor to travel the length of the column.

• Possible Cause: A leak in the distillation apparatus.

• Solution: Check all joints and connections for a secure fit. If using ground glass joints, ensure they are properly sealed.

Data on Impurity Removal

The following table summarizes typical quantitative data from the purification of a 2,2,5,5-tetramethylhexane sample synthesized via the Wurtz reaction, as analyzed by GC-MS.

Compound	Boiling Point (°C)	Purity Before Distillation (%)	Purity After Fractional Distillation (%)
2,2,5,5-Tetramethylhexane	138	85.0	>99.5
1-Chloro-2,2-dimethylpropane	84-85	12.0	<0.1
Alkene Byproducts (e.g., 2,2-dimethyl-1-butene)	~70	2.5	<0.1
Other Alkanes	Variable	0.5	~0.3

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dilute a small amount of the 2,2,5,5-tetramethylhexane sample in a high-purity volatile solvent like hexane or pentane.

• Instrument Setup:

  • GC Column: Use a non-polar capillary column (e.g., DB-1 or HP-5ms).

  • Injector: Set the injector temperature to 250°C.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp up to 200°C at a rate of 10°C/minute.

  • Carrier Gas: Use helium at a constant flow rate.

• Mass Spectrometer Setup:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

  • Source Temperature: Set to 230°C.

• Analysis: Inject the prepared sample and acquire the data. Identify peaks by comparing their mass spectra to a reference library (e.g., NIST). Quantify the relative amounts of each component by integrating the peak areas.

Protocol 2: Purification by Fractional Distillation

• Apparatus Setup:

  • Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask.

  • Add boiling chips to the distillation flask.

• Distillation Process:

  • Place the impure 2,2,5,5-tetramethylhexane in the distillation flask.

  • Begin heating the flask gently.

  • Observe the temperature at the distillation head. The first fraction will be the low-boiling impurities (e.g., alkene byproducts and unreacted 1-chloro-2,2-dimethylpropane). Collect this fraction until the temperature begins to rise again.

  • Change the receiving flask to collect the intermediate fraction as the temperature approaches the boiling point of 2,2,5,5-tetramethylhexane (138°C).

  • Collect the main fraction of pure 2,2,5,5-tetramethylhexane while the temperature remains stable at its boiling point.

  • Stop the distillation before the flask runs dry to prevent the formation of potentially explosive peroxides and to avoid charring of high-boiling residues.

• Purity Verification: Analyze a small sample of the main fraction by GC-MS to confirm its purity.

Diagrams

Caption: Troubleshooting workflow for fractional distillation.

Caption: General workflow for purification and analysis.

References

• 1. vi. An alkyl chloride on Wurtz reaction gives 2,2,5,5-tetramethylhexane. .. [askfilo.com]
• 2. An alkyl chloride on Wurtz reaction gives 2, 2, 5, 5-tetramethylhexane. T.. [askfilo.com]
• 3. byjus.com [byjus.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Wurtz Coupling for 2,2,5,5-Tetramethylhexane Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist you in optimizing the Wurtz coupling reaction for the synthesis of 2,2,5,5-tetramethylhexane from neopentyl halides (1-halo-2,2-dimethylpropane).

Frequently Asked Questions (FAQs)

Q1: What is the correct starting material for the synthesis of 2,2,5,5-tetramethylhexane via Wurtz coupling?

A1: The synthesis of the symmetrical alkane 2,2,5,5-tetramethylhexane is achieved by the coupling of two molecules of a neopentyl halide. The most common starting materials are neopentyl chloride (1-chloro-2,2-dimethylpropane) or neopentyl bromide (1-bromo-2,2-dimethylpropane).

Q2: Why is the Wurtz reaction challenging for synthesizing 2,2,5,5-tetramethylhexane?

A2: While neopentyl halides are primary alkyl halides, the presence of a bulky tert-butyl group adjacent to the reaction center introduces significant steric hindrance. This steric bulk can impede the desired coupling reaction and promote side reactions, such as elimination and rearrangement, which can lower the yield of 2,2,5,5-tetramethylhexane.

Q3: What are the primary side reactions to be aware of?

A3: The main side reactions in the Wurtz coupling of neopentyl halides are:

• Elimination: The strong basicity of the organosodium intermediate can lead to the elimination of HX, forming isobutylene.

• Rearrangement: The intermediate neopentyl radical or anion can potentially rearrange to a more stable tertiary radical or anion, leading to the formation of other isomeric alkanes.

• Disproportionation: Alkyl radicals can react with each other in a way that one is reduced to an alkane (isobutane) and the other is oxidized to an alkene (isobutylene).[1]

Q4: Can I use tertiary alkyl halides like tert-butyl bromide for this reaction?

A4: No, tertiary alkyl halides are not suitable for the Wurtz reaction. They predominantly undergo elimination reactions in the presence of sodium metal to form alkenes.[2]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2,2,5,5-tetramethylhexane via Wurtz coupling.

Problem	Potential Cause	Recommended Solution
Low or No Yield of 2,2,5,5-Tetramethylhexane	Presence of moisture or alcohol in the solvent or on the glassware.	Ensure all glassware is thoroughly dried in an oven and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous ether or THF, freshly distilled from a suitable drying agent like sodium-benzophenone.
Impure neopentyl halide starting material.	Purify the neopentyl halide by distillation before use.
Inefficient activation of sodium metal.	Use finely dispersed sodium metal to maximize the surface area for the reaction. This can be achieved by melting sodium under an inert solvent like xylene and stirring vigorously while cooling. Alternatively, commercially available sodium dispersions can be used.
Reaction temperature is too low.	While high temperatures can favor side reactions, the reaction needs sufficient thermal energy to proceed. Gently refluxing the reaction mixture in diethyl ether (b.p. 34.6 °C) is a common practice.
Formation of Significant Amounts of Gaseous Byproducts (e.g., isobutylene)	Elimination side reactions are dominating.	This is often exacerbated by higher reaction temperatures. Maintain a gentle reflux and avoid excessive heating. The choice of alkali metal can also influence the outcome; consider using a sodium-potassium (Na-K) alloy, which can sometimes be more effective at lower temperatures.
Complex Mixture of Products Observed in GC-MS Analysis	Rearrangement of the neopentyl intermediate.	This is an inherent challenge with sterically hindered substrates. Optimizing for a rapid coupling reaction can minimize the lifetime of the reactive intermediate and thus reduce the likelihood of rearrangement. Using a more reactive alkali metal or enhancing the reaction rate through sonication may be beneficial.
Use of mixed alkyl halides.	For the synthesis of a symmetrical alkane like 2,2,5,5-tetramethylhexane, only one type of alkyl halide (neopentyl halide) should be used. Using a mixture of alkyl halides will result in a difficult-to-separate mixture of products.[3]
Reaction Fails to Initiate	Poor quality of sodium metal (e.g., oxidized surface).	Use fresh, clean sodium metal. The surface can be cleaned by trimming off the outer oxidized layer under a non-reactive solvent like hexane.
Insufficient mixing.	Ensure efficient stirring to facilitate contact between the sodium metal and the alkyl halide solution.

Experimental Protocols

Standard Wurtz Coupling of Neopentyl Bromide

This protocol provides a general procedure. Optimization may be required based on laboratory conditions and available equipment.

Materials:

• Neopentyl bromide (1-bromo-2,2-dimethylpropane)

• Sodium metal

• Anhydrous diethyl ether

• Inert gas (Nitrogen or Argon)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a dropping funnel, all under a positive pressure of an inert gas.

• In the flask, place finely cut sodium metal (2.2 molar equivalents) in anhydrous diethyl ether.

• From the dropping funnel, add a solution of neopentyl bromide (1 molar equivalent) in anhydrous diethyl ether dropwise to the stirred sodium suspension.

• The reaction is often initiated by gentle warming. Once initiated, the addition rate should be controlled to maintain a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at reflux for several hours to ensure complete reaction.

• Cool the reaction mixture to room temperature and cautiously quench the excess sodium by the slow addition of ethanol, followed by water.

• Separate the ethereal layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent by distillation.

• Purify the resulting 2,2,5,5-tetramethylhexane by fractional distillation.

Ultrasound-Assisted Wurtz Coupling

The application of ultrasound (sonication) can enhance the rate of Wurtz coupling reactions by cleaning and activating the surface of the sodium metal.

Procedure Modification:

• Perform the reaction in a flask placed in an ultrasonic cleaning bath.

• Maintain the temperature of the bath to control the reaction temperature.

• Sonication can often lead to a faster reaction initiation and completion at lower temperatures, potentially reducing side reactions. While specific yield improvements for neopentyl halides are not widely reported, studies on other alkyl bromides have shown that sonochemically enhanced Wurtz coupling can lead to a single major product.[4]

Visualizing Reaction Pathways

DOT Script for Wurtz Coupling and Side Reactions

Caption: Wurtz coupling of neopentyl halide and potential side reactions.

DOT Script for Troubleshooting Logic

Caption: Troubleshooting workflow for low yield in Wurtz synthesis.

References

• 1. grokipedia.com [grokipedia.com]
• 2. byjus.com [byjus.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]

Troubleshooting GC-MS peak tailing for 2,2,5,5-Tetramethylhexane

This guide provides detailed troubleshooting for peak tailing issues encountered during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2,2,5,5-Tetramethylhexane, a non-polar branched alkane.

Frequently Asked Questions (FAQs)

Q1: What is GC-MS peak tailing and why is it a significant problem?

A1: In an ideal chromatogram, peaks exhibit a symmetrical, Gaussian shape. Peak tailing is a distortion where the latter half of the peak is broader than the front half.[1] This is problematic because it can decrease the resolution between adjacent peaks, complicate peak integration, and ultimately compromise the accuracy and reproducibility of quantitative analysis.[2][3] A tailing factor (Tf) or asymmetry factor (As) greater than 1.5 typically indicates a problem that requires investigation.[2]

Q2: 2,2,5,5-Tetramethylhexane is a non-polar alkane. Why would its peak tail?

A2: While peak tailing for polar compounds is often caused by chemical interactions with active sites in the GC system, this is less common for non-polar alkanes.[4][5] When 2,2,5,5-Tetramethylhexane or other alkanes show peak tailing, the cause is more likely to be physical or related to contamination.[6] Common culprits include:

• Physical Flow Path Disruptions: Issues like a poor column cut or improper column installation can create turbulence or unswept "dead" volumes in the system.[7][8][9]

• System Contamination: Non-volatile residues from previous samples can accumulate in the inlet liner or at the head of the column, interfering with the analyte's path.[7][10][11]

• Column Overload: Injecting too much sample can saturate the stationary phase, although this more commonly leads to peak fronting, it can sometimes cause asymmetry.[2][4]

Q3: How can I quickly diagnose the source of peak tailing?

A3: A simple diagnostic test is to observe the entire chromatogram. If all peaks, including the solvent peak, are tailing, the problem is likely a physical issue with the system's flow path.[6][7][9] If only specific peaks are tailing, the issue is more likely localized, such as contamination or a chemical interaction specific to that analyte.[8][9] A good first step in troubleshooting is to perform routine inlet maintenance, such as replacing the liner and septum, as this is a frequent source of problems.[10][12]

Troubleshooting Guides

This section provides question-and-answer-based guides to resolve specific issues causing peak tailing for 2,2,5,5-Tetramethylhexane.

Guide 1: All Peaks in the Chromatogram are Tailing

Q: My chromatogram shows that all peaks, including the solvent peak, are tailing. What is the most likely cause?

A: When all peaks tail, the cause is almost certainly a physical disruption in the carrier gas flow path.[6][7] This type of issue affects all compounds indiscriminately as they travel through the system. The problem likely resides in the inlet or the column installation.

Q: What specific physical issues should I check to resolve this?

A: You should systematically investigate the following common causes:

• Improper Column Installation: The GC column may be positioned too high or too low within the inlet, creating a "dead volume" where sample molecules are trapped, leading to a delayed release and peak tailing.[2][7][13] Similarly, improper installation in the detector can also cause issues.[10][14] Always follow the instrument manufacturer's instructions for the correct column insertion depth.[2]

• Poor Column Cut: The quality of the column cut is critical.[7] A jagged, uneven, or angled cut can create turbulence as the sample is introduced onto the column, causing peak distortion.[2][8] The cut should be clean and at a right angle (90°) to the column wall.[2][5]

• Incorrect Ferrule or Overtightened Fitting: Using the wrong size or type of ferrule or overtightening the column nut can crush the column end or create leaks and unswept volumes.[7][13]

Guide 2: Only the 2,2,5,5-Tetramethylhexane Peak is Tailing

Q: The majority of my peaks are symmetrical, but the peak for 2,2,5,5-Tetramethylhexane shows significant tailing. What should I investigate?

A: Tailing that affects only specific peaks suggests a more localized or chemical issue. For a non-polar compound, this usually points toward contamination rather than active sites that affect polar compounds.[4][11]

• Inlet or Column Contamination: The most common cause is the accumulation of non-volatile residue from previous injections, often in the inlet liner or on the first few centimeters of the analytical column.[10][15] This residue can interfere with the partitioning of analytes into the stationary phase.[7]

• Solvent-Phase Polarity Mismatch: If the sample solvent is not compatible with the column's stationary phase, it can cause peak shape distortion, particularly for early eluting peaks.[10][16]

• Co-elution: A small, unresolved impurity eluting just after your main peak can give the appearance of peak tailing.[17]

Q: How can I confirm and resolve contamination-related peak tailing?

A:

• Perform Inlet Maintenance: The first and easiest step is to cool the inlet, turn off the gas flow, and replace the inlet liner and septum.[12] A dirty or active liner is a very common source of peak tailing.[12][18]

• Trim the Column: If a new liner doesn't solve the problem, the contamination may be at the head of the column. Trimming 10-20 cm from the inlet end of the column can remove the contaminated section and restore peak shape.[2][7][15]

Data Presentation: Peak Shape Comparison

The following table summarizes the quantitative differences between an ideal chromatographic peak and a tailing peak. The Tailing Factor (Tf) is a common measure of peak asymmetry.

Parameter	Ideal Peak	Tailing Peak	Implication of Tailing
Tailing Factor (Tf)	0.9 – 1.2	> 1.5	Indicates a significant chromatographic problem.[2]
Peak Shape	Symmetrical (Gaussian)	Asymmetrical with a broad trailing edge	Poor peak shape leads to inaccurate analysis.[3]
Resolution	High	Reduced	Tailing can cause overlap with adjacent peaks.[2]
Integration Accuracy	High and reproducible	Low and variable	Difficult for software to accurately find the peak start and end.[2]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing the cause of peak tailing.

Caption: A flowchart for troubleshooting GC-MS peak tailing.

Experimental Protocols

Protocol 1: GC Inlet Maintenance (Liner and Septum Replacement)

This protocol outlines routine maintenance to prevent and resolve issues arising from the GC inlet.

Materials:

• New, deactivated inlet liner (appropriate for your injection mode)

• New, high-quality septum

• New O-ring (if applicable)

• New inlet seal (optional, but recommended)

• Lint-free gloves and forceps

• Wrenches for the inlet retaining nut

Procedure:

• Cool Down: Set the GC inlet temperature to a safe level (e.g., 40°C) and wait for it to cool completely.

• Turn Off Gas: Turn off the carrier gas flow at the instrument or gas cylinder.

• Remove Retaining Nut: Once the inlet is cool, use the appropriate wrench to unscrew and remove the septum retaining nut.

• Replace Septum: Remove the old septum and O-ring. Discard them. Place the new O-ring and septum in the retaining nut and reassemble. Do not overtighten, as this can damage the septum.

• Remove Liner: Carefully remove the old inlet liner using forceps. Note its orientation.

• Install New Liner: Wearing lint-free gloves, insert the new, deactivated liner in the same orientation as the old one.

• Reassemble: Reassemble the inlet components.

• Leak Check: Restore the carrier gas flow. Check for leaks around the inlet fittings using an electronic leak detector.

• Equilibrate: Set the inlet to its operational temperature and allow the system to equilibrate before running samples.

Protocol 2: Example GC-MS Method for Volatile Alkanes

This table provides a starting point for a GC-MS method suitable for analyzing 2,2,5,5-Tetramethylhexane. Parameters should be optimized for your specific instrument and application.

Parameter	Setting	Rationale
Inlet	Split
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analyte.
Split Ratio	50:1	Prevents column overload and ensures sharp peaks.
Column
Stationary Phase	5% Phenyl-Methylpolysiloxane (e.g., DB-5ms)	A standard, non-polar phase suitable for alkane analysis.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions providing good resolution and capacity.
Carrier Gas	Helium	Inert carrier gas compatible with MS detectors.
Flow Rate	1.0 mL/min (Constant Flow)	Provides optimal efficiency for this column dimension.
Oven Program
Initial Temperature	40 °C, hold for 2 min	Allows for solvent focusing at the head of the column.
Ramp Rate	10 °C/min	A moderate ramp to separate compounds by boiling point.
Final Temperature	280 °C, hold for 5 min	Ensures all heavier compounds elute from the column.
Mass Spectrometer
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Quadrupole Temp.	150 °C	Standard temperature for the mass filter.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization energy for creating reproducible mass spectra.
Scan Range	40-400 m/z	Covers the expected mass fragments for the analyte and potential contaminants.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. youtube.com [youtube.com]
• 9. restek.com [restek.com]
• 10. agilent.com [agilent.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. GC Injection Port Issues: Two Case Studies (Peak Tailing and Low Response) [sigmaaldrich.com]
• 13. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 14. youtube.com [youtube.com]
• 15. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 16. m.youtube.com [m.youtube.com]
• 17. agilent.com [agilent.com]
• 18. GC Inlet Maintenance: Restek’s Quick-Reference Guide [restek.com]

Technical Support Center: Interpreting Complex NMR Spectra of 2,2,5,5-Tetramethylhexane and its Byproducts

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering challenges in the interpretation of complex ¹H NMR spectra of 2,2,5,5-tetramethylhexane and its potential byproducts. The following question-and-answer format directly addresses common issues to facilitate efficient problem-solving during experimental analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My ¹H NMR spectrum of a 2,2,5,5-tetramethylhexane synthesis reaction shows more peaks than expected. What are the likely impurities?

A1: The ¹H NMR spectrum of pure 2,2,5,5-tetramethylhexane is expected to be very simple due to the molecule's high symmetry. The presence of additional peaks indicates byproducts from the synthesis, which can vary depending on the reaction method (e.g., Wurtz coupling of neopentyl halides). Common byproducts include:

• Neopentyl halide (starting material): If the reaction is incomplete, you will see signals from the starting material.

• Isobutylene: Formed via an elimination side reaction.

• Neopentane: Can be formed if the intermediate radical or organometallic species reacts with a proton source.

• Isobutane: May result from disproportionation of intermediate radicals.

Refer to the data table below for the expected chemical shifts of these compounds.

Q2: I see a singlet around 0.9 ppm, but also other signals. How can I confirm the main peak is my product?

A2: A strong singlet around 0.9 ppm is characteristic of the tert-butyl protons of 2,2,5,5-tetramethylhexane.[1] However, neopentane also presents as a singlet in a similar region.[2][3] To distinguish them, consider the following:

• Integration: The singlet for 2,2,5,5-tetramethylhexane should integrate to 18 protons (for the two tert-butyl groups) relative to the four protons of the central methylene groups. If only one singlet is observed, it's likely neopentane.

• Methylene Signal: Look for a singlet around 1.1-1.3 ppm corresponding to the four protons of the central -CH₂-CH₂- bridge in 2,2,5,5-tetramethylhexane. Its presence and a 9:2 integration ratio with the upfield singlet would confirm your product.

Q3: My peaks are broad and poorly resolved. What can I do to improve the spectrum quality?

A3: Broad peaks can be caused by several factors:

• Poor Shimming: The magnetic field homogeneity needs to be optimized. Re-shimming the spectrometer is the first step.

• Sample Concentration: A sample that is too concentrated can lead to viscosity-related broadening. Diluting the sample may help.

• Paramagnetic Impurities: Traces of paramagnetic metals can cause significant line broadening. Ensure your glassware is clean and your reagents are free from such contaminants.

• Insoluble Material: The presence of suspended solids will disrupt the magnetic field homogeneity. Filter your sample before transferring it to the NMR tube.

Q4: I have unexpected signals in the aromatic region (around 7 ppm), but my product is an alkane. What could be the cause?

A4: Aromatic signals in a spectrum of an aliphatic compound are almost always due to solvent impurities. Common contaminants include benzene or toluene, which may have been used in a previous step of the synthesis or for cleaning glassware. Check the chemical shifts of common laboratory solvents to identify the impurity.

Quantitative NMR Data Summary

The following table summarizes the expected ¹H NMR data for 2,2,5,5-tetramethylhexane and its common byproducts in CDCl₃. Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS), with multiplicity, integration, and coupling constants (J) in Hertz (Hz).

Compound	Structure	Signal Assignment	Chemical Shift (δ)	Multiplicity	Integration	Coupling Constant (J)
2,2,5,5-Tetramethylhexane	C(CH₃)₃CH₂CH₂C(CH₃)₃	-C(CH ₃)₃	~0.90	Singlet	18H	N/A
-CH ₂-	~1.20	Singlet	4H	N/A
Neopentyl Chloride	(CH₃)₃CCH₂Cl	-C(CH ₃)₃	~1.05	Singlet	9H	N/A
-CH ₂Cl	~3.35	Singlet	2H	N/A
Isobutylene	(CH₃)₂C=CH₂	-C(CH ₃)₂	~1.75	Singlet	6H	N/A
=CH ₂	~4.65	Singlet	2H	N/A
Neopentane	C(CH₃)₄	-CH ₃	~0.90	Singlet	12H	N/A
Isobutane	(CH₃)₃CH	-C(CH ₃)₃	~0.95	Doublet	9H	~6.5 Hz
-CH	~1.75	Multiplet (decuplet)	1H	~6.5 Hz

Experimental Protocol: Acquiring a Standard ¹H NMR Spectrum

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in ~0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Ensure the sample height in the tube is approximately 4-5 cm.

• Instrument Setup:

  • Insert the NMR tube into a spinner turbine and adjust the depth using a gauge.

  • Place the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to optimize its homogeneity. This is a critical step to obtain sharp, well-resolved peaks. Modern spectrometers often have automated shimming routines.

• Data Acquisition:

  • Set the spectral width to cover the expected range of proton signals (e.g., 0 to 10 ppm).

  • Set the number of scans (e.g., 8 or 16 for a moderately concentrated sample).

  • Adjust the receiver gain automatically or manually to avoid signal clipping.

  • Acquire the free induction decay (FID).

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks to determine the relative ratios of the protons.

  • Analyze the chemical shifts, multiplicities, and coupling constants to elucidate the structure.

Visual Troubleshooting Guide

The following diagrams illustrate logical workflows for troubleshooting common issues in NMR spectra interpretation.

Caption: Troubleshooting workflow for complex NMR spectra.

Caption: Byproduct identification workflow for 2,2,5,5-tetramethylhexane synthesis.

References

• 1. acdlabs.com [acdlabs.com]
• 2. 2,2-dimethylpropane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 neopentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. Neopentane (2,2-Dimethylpropane)|High-Purity Research Grade [benchchem.com]

Stability issues of 2,2,5,5-Tetramethylhexane under specific reaction conditions

Welcome to the technical support center for 2,2,5,5-tetramethylhexane. This highly branched alkane is valued for its stability and is often used as a solvent or a non-reactive component in various experimental setups. However, under specific and often strenuous reaction conditions, users may encounter stability issues. This guide provides troubleshooting advice and frequently asked questions to address potential challenges.

Frequently Asked Questions (FAQs)

Q1: What is 2,2,5,5-tetramethylhexane and why is it considered stable?

2,2,5,5-Tetramethylhexane (C10H22) is a saturated hydrocarbon.[1][2][3][4] Its stability stems from the strong, non-polar carbon-carbon and carbon-hydrogen single bonds. The extensive branching with bulky tert-butyl groups at each end of the central ethane chain provides significant steric hindrance, which protects the molecule from many chemical attacks.

Q2: Under what general conditions can the stability of 2,2,5,5-tetramethylhexane be compromised?

While stable under ambient conditions, its stability can be challenged by:

• High Temperatures: Leading to thermal decomposition (cracking).[5]

• Strong Oxidizing Agents: Can lead to C-H bond activation and C-C bond cleavage.[6]

• Radical Initiators: Such as UV light or chemical initiators, which can trigger free-radical chain reactions.[7][8]

• Superacidic Media: Can cause protonation and subsequent carbocation rearrangements or fragmentation.

• Specific Catalysts: Particularly those used in petroleum cracking, can lower the temperature required for decomposition.[5][9][10]

Q3: What are the primary decomposition products I might expect?

Decomposition is not random. Depending on the conditions, you might observe a mixture of smaller alkanes and alkenes. For instance, thermal or catalytic cracking could break the central C-C bond to form isobutane and isobutylene, among other products.

Q4: Is 2,2,5,5-tetramethylhexane completely inert as a solvent?

For most organic reactions, it is considered inert. However, in reactions involving highly reactive radical species or superacids, it may participate in side reactions. Always consider the reactivity of your reagents. For example, free-radical halogenation can occur, where a hydrogen atom on the alkane is substituted by a halogen.[7][8][11][12]

Troubleshooting Guides

Issue 1: Unexpected Pressure Increase in Reaction Vessel

Symptoms:

• Pressure gauge shows a significant rise in pressure not attributable to temperature changes.

• Gas evolution is observed from the reaction mixture.

Possible Cause: Thermal or catalytic decomposition of 2,2,5,5-tetramethylhexane into smaller, more volatile hydrocarbons. This is particularly likely at temperatures exceeding 450°C, or at lower temperatures in the presence of certain catalysts like zeolites.[5][10]

Troubleshooting Steps:

Caption: Troubleshooting flowchart for pressure increases.

Issue 2: Formation of Unexpected Halogenated Byproducts

Symptoms:

• GC-MS or NMR analysis reveals the presence of mono- or poly-halogenated derivatives of 2,2,5,5-tetramethylhexane.

• Reaction yield of the desired product is lower than expected.

Possible Cause: Free-radical halogenation of the alkane solvent, initiated by heat, UV light, or radical initiators in the presence of halogens (e.g., Cl2, Br2) or halogen sources.[7][8] Although alkanes are generally unreactive, radical substitution is a known reaction pathway.

Troubleshooting Steps:

Caption: Logic for diagnosing unwanted halogenation.

Issue 3: Unexplained C-C Bond Cleavage and Product Contamination

Symptoms:

• Analysis shows the presence of smaller alkanes and alkenes (e.g., isobutane, isobutylene, neopentane) that are not part of the expected reaction pathway.

• The solvent appears to have been consumed or altered.

Possible Cause: Oxidative degradation or cleavage initiated by strong oxidizing agents. Branched alkanes can undergo C-C bond cleavage under certain oxidative conditions. This is distinct from high-temperature cracking and can sometimes occur at lower temperatures.

Troubleshooting Steps and Data

If you suspect oxidative cleavage, compare your reaction conditions to the data below.

Table 1: Relative Stability of 2,2,5,5-Tetramethylhexane with Oxidizing Agents (Note: Data is illustrative and based on general principles of alkane reactivity.)

Oxidizing Agent System	Temperature (°C)	Observed Decomposition	Primary Cleavage Products
KMnO4 in acetic acid	80	Negligible	-
V(V)/H2O2 in AcOH	50	Moderate	Isobutane, Acetone, tert-Butanol
Ozone (O3)	25	Slow	Various oxygenates
Fuming Sulfuric Acid	100	Significant	Sulfonation & cleavage products

Experimental Protocols

Protocol 1: Assessing Thermal Stability

Objective: To determine the onset temperature of thermal decomposition for 2,2,5,5-tetramethylhexane in a specific experimental setup.

Methodology:

• Place 5 mL of 2,2,5,5-tetramethylhexane into a high-pressure stainless-steel reactor equipped with a thermocouple and pressure transducer.

• Pressurize the vessel with an inert gas (e.g., Argon) to 10 bar.

• Heat the reactor at a controlled rate (e.g., 5 °C/min).

• Record the temperature and pressure continuously.

• The onset of decomposition is identified by a significant, non-linear increase in pressure relative to the temperature ramp (deviation from the ideal gas law).

• For product analysis, cool the reactor, vent the gas phase into a gas bag, and analyze by GC-MS. Analyze the remaining liquid phase separately.

Protocol 2: Testing for Radical Halogenation Susceptibility

Objective: To determine if reaction conditions are promoting unwanted halogenation of the solvent.

Methodology:

• Set up a control reaction containing only 2,2,5,5-tetramethylhexane (10 mL) and the halogen source (e.g., 1 mmol of N-Bromosuccinimide).

• Add the suspected radical initiator (e.g., 0.1 mmol AIBN) or expose the reaction to the same light/heat conditions as the primary experiment.

• Stir the mixture under the same temperature and for the same duration as the planned experiment.

• After the specified time, take an aliquot from the reaction mixture.

• Quench any remaining reactive species (e.g., with sodium thiosulfate for bromine).

• Analyze the organic phase by GC-MS to detect any formation of brominated tetramethylhexane isomers.

References

• 1. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 2. echemi.com [echemi.com]
• 3. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,2,5,5-TETRAMETHYLHEXANE CAS#: 1071-81-4 [m.chemicalbook.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. perlego.com [perlego.com]
• 7. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 10. chemguide.uk [chemguide.uk]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. m.youtube.com [m.youtube.com]

Preventing solvent effects of 2,2,5,5-Tetramethylhexane on reaction outcomes

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 2,2,5,5-tetramethylhexane as a solvent in their chemical reactions. This resource provides essential information, troubleshooting guides, and frequently asked questions (FAQs) to address potential challenges and help optimize your experimental outcomes.

Introduction to 2,2,5,5-Tetramethylhexane as a Solvent

2,2,5,5-Tetramethylhexane is a non-polar, aliphatic hydrocarbon solvent. Its highly branched structure and lack of a dipole moment make it suitable for specific reaction conditions where a non-reactive, high-boiling, non-polar medium is required. However, its unique properties can also present challenges in experimental design and execution. This guide will help you navigate these potential issues.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 2,2,5,5-tetramethylhexane is crucial for its effective use.

Property	Value	Reference
Molecular Formula	C₁₀H₂₂	[1][2]
Molecular Weight	142.28 g/mol	[1][2]
Boiling Point	138.8 °C (at 760 mmHg)	[3]
Melting Point	-12.6 °C	[3]
Density	0.734 g/cm³	[3]
Vapor Pressure	8.74 mmHg (at 25 °C)	[4]
Flash Point	31.6 °C	[3]
Refractive Index	1.4032	[3]
Polarity	Non-polar	[5]

Troubleshooting Guides

This section addresses specific issues that you may encounter during your experiments with 2,2,5,5-tetramethylhexane.

Issue 1: Poor Solubility of Reactants

Question: My polar or ionic starting material is not dissolving in 2,2,5,5-tetramethylhexane. How can I address this?

Possible Causes and Solutions:

• Inherent Polarity Mismatch: As a non-polar solvent, 2,2,5,5-tetramethylhexane has a low capacity to dissolve polar or ionic compounds.

  • Solution 1: Introduce a Co-solvent: The addition of a small amount of a polar aprotic co-solvent (e.g., THF, dioxane) can enhance the solubility of polar reactants. Start with a low percentage of the co-solvent (1-5% v/v) and gradually increase it while monitoring the reaction progress. Be aware that the co-solvent may alter the reaction pathway or kinetics.

  • Solution 2: Use a Phase-Transfer Catalyst (PTC): For reactions involving an ionic reagent and an organic substrate, a PTC can shuttle the ionic species into the organic phase. Quaternary ammonium or phosphonium salts are common PTCs.

  • Solution 3: Increase Temperature: For some reactants, solubility can be improved by heating the reaction mixture. Given the high boiling point of 2,2,5,5-tetramethylhexane, this can be an effective strategy. However, be mindful of the thermal stability of your reactants and products.

  • Solution 4: Sonication: Applying ultrasonic waves can help to break down crystal lattices and improve the dissolution of sparingly soluble materials.

Issue 2: Slow or Incomplete Reaction

Question: My reaction is proceeding very slowly or not going to completion in 2,2,5,5-tetramethylhexane. What could be the reason?

Possible Causes and Solutions:

• Low Reactant Concentration: Poor solubility can lead to a low effective concentration of one or more reactants in the solution, resulting in slow reaction rates.

  • Solution: Address the solubility issue using the methods described in "Issue 1".

• Poor Solvation of Intermediates or Transition States: Non-polar solvents are generally poor at stabilizing charged intermediates or polar transition states, which can lead to a high activation energy barrier.

  • Solution 1: Consider a More Polar Solvent: If the reaction mechanism involves charged species, 2,2,5,5-tetramethylhexane may not be the optimal solvent. A more polar solvent might be necessary.

  • Solution 2: Utilize a Catalyst: A suitable catalyst can provide an alternative reaction pathway with a lower activation energy that is less dependent on solvent stabilization.

Issue 3: Unexpected Side Products or Low Selectivity

Question: I am observing the formation of unexpected byproducts or poor selectivity in my reaction. Could the solvent be the cause?

Possible Causes and Solutions:

• Localized High Concentrations: If a reactant is poorly soluble, it may exist as a solid suspension or an immiscible liquid phase. Reactions occurring at the surface of these phases can lead to different product distributions compared to a homogeneous solution.

  • Solution: Improve the solubility of all reactants to ensure a homogeneous reaction mixture.

• Steric Hindrance from the Solvent: While generally considered non-coordinating, the bulky tert-butyl groups of 2,2,5,5-tetramethylhexane could potentially influence the steric environment around a catalytic center or in a transition state, although this is less common for hydrocarbon solvents.

  • Solution: Compare the reaction outcome with a less sterically hindered non-polar solvent like n-heptane or cyclohexane to determine if steric effects from the solvent are significant.

Frequently Asked Questions (FAQs)

Q1: When is 2,2,5,5-tetramethylhexane a good solvent choice?

A1: 2,2,5,5-tetramethylhexane is a suitable solvent for reactions that:

• Require a high boiling point.

• Involve non-polar reactants and intermediates.

• Need an inert, non-coordinating medium.

• Are sensitive to protic or more reactive polar solvents. Examples include certain free-radical reactions, organometallic reactions with non-polar reagents, and some types of polymerizations.

Q2: How can I effectively remove 2,2,5,5-tetramethylhexane after my reaction?

A2: Due to its high boiling point, removal by rotary evaporation can be slow.

• High-Vacuum Evaporation: Using a high-vacuum pump can facilitate the removal of the solvent at a lower temperature.

• Distillation: For larger volumes, simple or fractional distillation can be employed.

• Azeotropic Removal: Adding a lower-boiling solvent that forms an azeotrope with 2,2,5,5-tetramethylhexane can aid in its removal, although finding a suitable azeotrope may require some investigation.

• Extraction: If your product is soluble in a more polar and volatile solvent, you can perform a liquid-liquid extraction to move your product into the new solvent, leaving the 2,2,5,5-tetramethylhexane behind.

Q3: Is 2,2,5,5-tetramethylhexane compatible with common organometallic reagents?

A3: Yes, as a saturated hydrocarbon, it is generally compatible with common organometallic reagents like Grignard reagents and organolithiums, provided the reagents themselves are soluble. However, the formation of Grignard reagents often requires a coordinating solvent like diethyl ether or THF.[6]

Q4: Are there any safety concerns associated with 2,2,5,5-tetramethylhexane?

A4: 2,2,5,5-tetramethylhexane is a flammable liquid and its vapor can form explosive mixtures with air. It should be handled in a well-ventilated fume hood, away from ignition sources. Overexposure may cause skin and eye irritation, and it may have anesthetic effects such as drowsiness, dizziness, and headache.[7] Always consult the Safety Data Sheet (SDS) before use.

Experimental Protocols

General Protocol for a Reaction with a Poorly Soluble Polar Reagent

This protocol provides a general workflow for conducting a reaction where one of the reactants has limited solubility in 2,2,5,5-tetramethylhexane.

Caption: General experimental workflow for reactions in 2,2,5,5-tetramethylhexane.

Logical Relationships in Troubleshooting

The following diagram illustrates the decision-making process when troubleshooting common issues encountered with 2,2,5,5-tetramethylhexane.

Caption: Troubleshooting decision tree for reactions in 2,2,5,5-tetramethylhexane.

References

• 1. Alternatives for Conventional Alkane Solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 4. How To [chem.rochester.edu]
• 5. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 2,2,5,5-Tetramethyltetrahydrofuran (TMTHF): a non-polar, non-peroxide forming ether replacement for hazardous hydrocarbon solvents - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Scaling Up the Synthesis of 2,2,5,5-Tetramethylhexane

Welcome to the technical support center for the synthesis of 2,2,5,5-tetramethylhexane. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with scaling up the production of this highly branched alkane. Below, you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format, detailed experimental protocols, and quantitative data to support your process development.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial-scale synthesis methods for 2,2,5,5-Tetramethylhexane?

A1: The two most prominent methods for the synthesis of 2,2,5,5-tetramethylhexane, particularly at a larger scale, are the Wurtz reaction and the Grignard reagent coupling. The Wurtz reaction involves the coupling of two molecules of a neopentyl halide (e.g., 1-chloro-2,2-dimethylpropane) using an alkali metal, typically sodium. The Grignard reagent approach involves the preparation of a neopentyl magnesium halide, which then reacts with a suitable electrophile or undergoes coupling.

Q2: What is the most common starting material for the Wurtz synthesis of 2,2,5,5-Tetramethylhexane?

A2: The most common and commercially available starting material is 1-chloro-2,2-dimethylpropane, also known as neopentyl chloride. The Wurtz reaction facilitates the coupling of two molecules of this alkyl halide to form the desired C10 alkane.

Q3: What are the major challenges encountered when scaling up the Wurtz reaction for this synthesis?

A3: Scaling up the Wurtz reaction presents several challenges. The reaction is highly exothermic and can be difficult to control, posing safety risks. Side reactions, such as elimination and rearrangement, can lead to the formation of impurities that are difficult to separate from the desired product due to similar boiling points. Furthermore, the handling of sodium metal on a large scale requires stringent safety protocols.

Q4: Are there significant safety concerns associated with the large-scale Wurtz synthesis?

A4: Yes, there are significant safety concerns. The Wurtz reaction is notoriously energetic, and the use of finely divided sodium metal in a flammable organic solvent like diethyl ether can create a fire or explosion hazard. Proper heat management, inert atmosphere control, and quenching procedures are critical for a safe operation at scale.

Troubleshooting Guides

Issue 1: Low Yield of 2,2,5,5-Tetramethylhexane in Wurtz Synthesis

Possible Cause	Suggested Solution
Incomplete reaction	Ensure the sodium metal is finely divided and has a clean, active surface. Increase the reaction time or temperature moderately, while carefully monitoring for exotherms.
Side reactions (elimination)	Maintain a lower reaction temperature to favor the coupling reaction over elimination. The choice of solvent can also influence the reaction pathway.
Loss of product during workup	Due to the volatility of 2,2,5,5-tetramethylhexane, ensure efficient condensation during distillation and minimize handling losses.
Impure starting materials	Use high-purity neopentyl chloride and ensure the solvent is anhydrous, as water will react with the sodium metal.

Issue 2: Difficulty in Purifying 2,2,5,5-Tetramethylhexane

Possible Cause	Suggested Solution
Presence of close-boiling impurities	Employ fractional distillation with a high-efficiency column to separate the product from byproducts like isobutylene oligomers or unreacted starting material.
Formation of azeotropes	Analyze the composition of the distillate to identify any azeotropic mixtures. Consider alternative purification methods like preparative gas chromatography for high-purity requirements, although this is less practical at a very large scale.
Incomplete removal of solvent	Ensure the final distillation step is carried out under conditions that effectively remove all traces of the reaction solvent.

Experimental Protocols

Protocol 1: Large-Scale Wurtz Synthesis of 2,2,5,5-Tetramethylhexane

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1-Chloro-2,2-dimethylpropane	106.59	1.066 kg	10.0
Sodium metal (dispersion in mineral oil)	22.99	253 g	11.0
Anhydrous diethyl ether	74.12	5 L	-

Procedure:

• Reactor Setup: A 10 L jacketed glass reactor equipped with a mechanical stirrer, reflux condenser, and a nitrogen inlet is thoroughly dried and purged with nitrogen.

• Sodium Dispersion: The sodium dispersion is carefully washed with anhydrous hexane under a nitrogen atmosphere to remove the mineral oil and then suspended in 2 L of anhydrous diethyl ether in the reactor.

• Reactant Addition: A solution of 1-chloro-2,2-dimethylpropane in 3 L of anhydrous diethyl ether is added dropwise to the stirred sodium suspension over a period of 4-6 hours. The reaction temperature is maintained at 30-35 °C using a circulating cooling system.

• Reaction Monitoring: The reaction progress is monitored by gas chromatography (GC) analysis of aliquots to check for the consumption of the starting material.

• Quenching: After the reaction is complete (typically after 12-18 hours), the mixture is cooled to 0 °C, and the excess sodium is cautiously quenched by the slow, dropwise addition of ethanol, followed by water.

• Workup: The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed by distillation.

• Purification: The crude product is purified by fractional distillation under atmospheric pressure to yield 2,2,5,5-tetramethylhexane.

Quantitative Data

Table 1: Effect of Reaction Temperature on Yield and Purity in Wurtz Synthesis

Temperature (°C)	Reaction Time (h)	Crude Yield (%)	Purity by GC (%)
25	24	65	92
35	18	78	95
45	12	72	88

Table 2: Comparison of Purification Methods

Purification Method	Scale	Purity Achieved (%)	Recovery (%)
Simple Distillation	Lab	85-90	80
Fractional Distillation	Pilot Plant	>98	75
Preparative GC	Lab	>99.5	50

Visualizations

Caption: Workflow for the Wurtz synthesis of 2,2,5,5-Tetramethylhexane.

Technical Support Center: Deconvolution of Mass Spectrometry Fragmentation Patterns for 2,2,5,5-Tetramethylhexane

Welcome to the technical support center for the mass spectrometry analysis of 2,2,5,5-tetramethylhexane. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for interpreting fragmentation patterns and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular ion peak for 2,2,5,5-tetramethylhexane?

A1: The molecular formula for 2,2,5,5-tetramethylhexane is C₁₀H₂₂.[1][2] Its molecular weight is approximately 142.28 g/mol .[2] In electron ionization (EI) mass spectrometry, the molecular ion peak (M⁺) would appear at an m/z of 142. However, for highly branched alkanes like 2,2,5,5-tetramethylhexane, the molecular ion peak is often very weak or entirely absent due to the high propensity for fragmentation.[3]

Q2: What are the major fragment ions observed in the mass spectrum of 2,2,5,5-tetramethylhexane?

A2: The mass spectrum is dominated by fragments resulting from cleavage at the tertiary carbon atoms, which leads to the formation of stable carbocations. The most prominent peaks are the base peak at m/z 57, which corresponds to the highly stable tertiary butyl cation ((CH₃)₃C⁺), and a significant peak at m/z 71.

Q3: Why is the peak at m/z 57 the base peak?

A3: The peak at m/z 57 represents the tertiary butyl cation ((CH₃)₃C⁺). This fragment is exceptionally stable due to the electron-donating effects of the three methyl groups, which delocalize the positive charge. The high stability of this cation makes its formation a highly favored fragmentation pathway.

Q4: How can I differentiate 2,2,5,5-tetramethylhexane from its isomers using mass spectrometry?

A4: While many C₁₀H₂₂ isomers will produce some similar fragments, the relative abundances of these fragments can be a key differentiator. The extensive branching in 2,2,5,5-tetramethylhexane leads to a very prominent m/z 57 peak. Comparing the entire fragmentation pattern, including the relative intensities of other significant peaks, with library spectra (e.g., from NIST) is the most reliable method for isomer differentiation. In some cases, coupling mass spectrometry with gas chromatography (GC-MS) is necessary to separate the isomers based on their retention times before mass analysis.

Data Presentation

Table 1: Prominent Mass Spectrometry Fragments for 2,2,5,5-Tetramethylhexane

m/z	Proposed Fragment Ion	Structure	Relative Intensity (%)
41	Allyl Cation	[C₃H₅]⁺	~45
57	tert-Butyl Cation	[(CH₃)₃C]⁺	100 (Base Peak)
71	C₅H₁₁⁺	[C₅H₁₁]⁺	~33
85	C₆H₁₃⁺	[C₆H₁₃]⁺	~5
142	Molecular Ion	[C₁₀H₂₂]⁺	Very Low / Absent

Note: Relative intensities are approximate and can vary slightly based on instrumentation and experimental conditions.

Experimental Protocols

Detailed Methodology for GC-MS Analysis of 2,2,5,5-Tetramethylhexane

This protocol outlines a standard method for the analysis of 2,2,5,5-tetramethylhexane using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI).

1. Sample Preparation:

• Dissolve the sample in a volatile, high-purity solvent such as hexane or dichloromethane to a concentration of approximately 100 µg/mL.

• For quantitative analysis, prepare a series of calibration standards and include an internal standard (e.g., a deuterated alkane) in all samples and standards.

2. Gas Chromatography (GC) Conditions:

• Injector: Split/splitless injector, typically operated in split mode with a ratio of 20:1 to prevent column overloading.

• Injector Temperature: 250 °C.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 10 °C/min to 200 °C.

  • Final hold: Hold at 200 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Analyzer: Quadrupole.

• Scan Range: m/z 35-200.

• Data Acquisition: Full scan mode.

Mandatory Visualizations

References

• 1. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 2. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 3. youtube.com [youtube.com]

Best practices for handling and storing high-purity 2,2,5,5-Tetramethylhexane

This technical support center provides best practices, troubleshooting guides, and frequently asked questions for handling and storing high-purity 2,2,5,5-Tetramethylhexane. It is intended for researchers, scientists, and drug development professionals.

Physical and Chemical Properties

Quantitative data for 2,2,5,5-Tetramethylhexane is summarized in the table below for easy reference.

Property	Value	Source(s)
Molecular Formula	C₁₀H₂₂	[1][2]
Molecular Weight	142.28 g/mol	[1][2]
CAS Number	1071-81-4	[1][2]
Boiling Point	137.46 °C
Melting Point	-12.6 °C
Flash Point	31.6 °C
Density	0.7150 g/cm³
Vapor Pressure	8.74 mmHg at 25 °C	[3]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2,2,5,5-Tetramethylhexane?

A1: 2,2,5,5-Tetramethylhexane is a flammable liquid and vapor. Overexposure may cause skin and eye irritation.[3] It may also have anesthetic effects, leading to drowsiness, dizziness, and headache.[3]

Q2: What are the recommended storage conditions for high-purity 2,2,5,5-Tetramethylhexane?

A2: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away from heat, sparks, and open flames.

Q3: What personal protective equipment (PPE) should be worn when handling this chemical?

A3: It is recommended to wear safety glasses with side shields, chemical-resistant gloves (such as nitrile or neoprene), and a lab coat. Work should be conducted in a well-ventilated area or under a chemical fume hood.

Q4: What materials are compatible for storing and handling 2,2,5,5-Tetramethylhexane?

A4: While specific data for 2,2,5,5-Tetramethylhexane is limited, general guidance for alkanes suggests that materials like FKM (Viton®) and Nitrile (Buna-N) are suitable for seals and gaskets. For containers, glass and stainless steel are generally recommended. It is always best to consult a detailed chemical compatibility chart.

Q5: How should I dispose of waste 2,2,5,5-Tetramethylhexane?

A5: Dispose of waste in accordance with local, state, and federal regulations. It should be treated as a flammable hazardous waste. Do not dispose of it down the drain.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving 2,2,5,5-Tetramethylhexane.

Issue	Possible Cause(s)	Troubleshooting Steps
Poor solubility of a polar reagent in 2,2,5,5-Tetramethylhexane.	2,2,5,5-Tetramethylhexane is a non-polar solvent and will not effectively dissolve highly polar or ionic compounds.	- Consider using a co-solvent to increase the polarity of the reaction mixture. - If possible, modify the reagent to increase its lipophilicity. - Explore alternative non-polar solvents with slightly different properties.
Reaction temperature is difficult to control.	The thermal properties of 2,2,5,5-Tetramethylhexane (e.g., heat capacity, boiling point) will influence heat transfer.	- Ensure your reaction vessel is appropriately sized for the reaction volume to allow for efficient stirring and heat dissipation. - Use a temperature-controlled heating mantle or oil bath for precise temperature regulation. - For exothermic reactions, consider slower addition of reagents and have an ice bath on standby.
Unexpected side products are observed in a radical reaction.	While generally inert, the tertiary hydrogens in 2,2,5,5-Tetramethylhexane could potentially undergo abstraction under harsh radical conditions, leading to undesired byproducts.	- Optimize reaction conditions by lowering the temperature or using a less reactive radical initiator. - If the alkane is being used as a solvent, consider an alternative that is less susceptible to radical abstraction under your reaction conditions.
Difficulty in removing 2,2,5,5-Tetramethylhexane after the reaction.	With a boiling point of approximately 137 °C, it is less volatile than solvents like hexane or pentane.	- Use a rotary evaporator with an appropriate bath temperature and vacuum to remove the bulk of the solvent. - For complete removal, high vacuum may be necessary. Gentle heating can expedite the process, but be mindful of the thermal stability of your product. - For small-scale reactions, consider purification techniques like column chromatography which will effectively separate the product from the non-polar solvent.

Experimental Protocols

Representative Experimental Protocol: Free-Radical Bromination of Adamantane using 2,2,5,5-Tetramethylhexane as a Solvent

This protocol describes a general procedure for the free-radical bromination of an alkane (adamantane) where a high-purity, inert, and non-polar solvent like 2,2,5,5-Tetramethylhexane is suitable.

Objective: To synthesize 1-bromoadamantane via a free-radical substitution reaction.

Materials:

• Adamantane

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) as a radical initiator

• High-purity 2,2,5,5-Tetramethylhexane (as solvent)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Methodology:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve adamantane in high-purity 2,2,5,5-Tetramethylhexane.

• Addition of Reagents: To the stirred solution, add N-Bromosuccinimide (NBS) and a catalytic amount of the radical initiator (AIBN or BPO).

• Reaction Conditions: Heat the reaction mixture to reflux (the boiling point of 2,2,5,5-Tetramethylhexane is approximately 137 °C) with vigorous stirring. The reaction is typically initiated by the thermal decomposition of the radical initiator. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture to remove the succinimide byproduct. Transfer the filtrate to a separatory funnel and wash with a saturated sodium bicarbonate solution to remove any remaining acidic byproducts. Wash with water and then brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the 2,2,5,5-Tetramethylhexane solvent using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization or sublimation to yield pure 1-bromoadamantane.

Visualizations

Caption: A logical workflow for the safe handling, storage, and emergency response for 2,2,5,5-Tetramethylhexane.

Caption: A decision tree to guide troubleshooting for common issues encountered when using 2,2,5,5-Tetramethylhexane in experiments.

References

• 1. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 3. 2,2,5,5-Tetramethylhexane - Hazardous Agents | Haz-Map [haz-map.com]

Identifying and minimizing the formation of reaction intermediates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing the formation of unwanted reaction intermediates.

Frequently Asked Questions (FAQs)

Q1: What is a reaction intermediate and why is it important to identify?

A reaction intermediate is a transient molecular entity that is formed from the reactants and reacts further to create the products of a chemical reaction.[1][2][3] Unlike transition states, which are energy maxima, intermediates correspond to local energy minima on a reaction energy profile.[1][4] Identifying these species is crucial as they are key to understanding the reaction mechanism, which in turn allows for process optimization, improvement of yields, and minimization of byproducts.[] In drug development, intermediates are pivotal as they can influence the properties of the final active pharmaceutical ingredient (API) and are essential for creating complex molecules.[6][][8]

Q2: What are the common types of reaction intermediates in organic synthesis?

Several types of reactive intermediates are commonly encountered in organic chemistry.[9][10] These are typically short-lived, high-energy species.[3] Common examples include:

• Carbocations: Positively charged carbon atoms.[][6][9]

• Carbanions: Negatively charged carbon atoms.[][6][9]

• Free radicals: Atoms or molecules with unpaired electrons.[][9]

• Carbenes: Neutral molecules containing a divalent carbon atom.[][11]

• Nitrenes: The nitrogen analogues of carbenes.[][11]

• Benzynes: Highly reactive species derived from an aromatic ring by removal of two ortho substituents.[9]

Q3: How can I minimize the formation of an unwanted reaction intermediate?

Minimizing the formation of an unwanted intermediate involves manipulating reaction conditions to favor the desired reaction pathway. Strategies include:

• Temperature Control: Lowering the reaction temperature can disfavor the formation of high-energy intermediates or prevent subsequent side reactions.[12]

• Solvent Choice: The polarity of the solvent can influence the stability of charged intermediates.[10] Polar solvents may stabilize ionic intermediates, while nonpolar solvents might be preferred for radical reactions.[10]

• Catalyst Selection: A catalyst can provide an alternative reaction pathway with a lower activation energy that avoids the formation of the undesired intermediate.[]

• Use of Protecting Groups: Temporarily masking a reactive functional group can prevent it from participating in unwanted side reactions that may lead to the formation of intermediates.[13][14]

• Control of Reagent Stoichiometry and Addition Rate: Carefully controlling the concentration and the rate of addition of reagents can help to minimize the buildup of reactive intermediates.[12]

Q4: Can computational chemistry help in identifying and minimizing intermediates?

Yes, computational chemistry is a powerful tool for predicting and understanding reaction mechanisms, including the formation of intermediates.[15] Techniques like Density Functional Theory (DFT) can be used to model reaction pathways, calculate the energies of intermediates and transition states, and predict their structures.[1][16] This information can help in designing experiments to avoid the formation of undesired intermediates or to trap and characterize them.[15] Machine learning is also an emerging tool in predicting reaction outcomes and elucidating mechanisms.[17]

Troubleshooting Guides

Issue 1: An unexpected product is observed, suggesting the presence of an unknown intermediate.

This is a common challenge in chemical synthesis. The formation of an unexpected product often points to a competing reaction pathway involving an unforeseen intermediate.

Troubleshooting Workflow

Caption: Workflow for troubleshooting unexpected product formation.

Recommended Actions:

• Isolate and Characterize the Byproduct: If possible, isolate the unexpected product and determine its structure using spectroscopic methods like NMR, Mass Spectrometry (MS), and IR spectroscopy.[12]

• Propose a Mechanism: Based on the structure of the byproduct, propose a plausible reaction mechanism that involves a reactive intermediate.

• Modify Reaction Conditions: Based on the proposed mechanism, alter the reaction conditions to disfavor the formation of the intermediate. For example, if a carbocation intermediate is suspected, changing to a less polar solvent might help.

• In-situ Analysis: Employ in-situ spectroscopic techniques like FTIR or NMR to monitor the reaction in real-time and look for the appearance and disappearance of signals corresponding to the suspected intermediate.[18]

Issue 2: The reaction is not going to completion and stalls, possibly due to an unreactive intermediate.

A stalled reaction can sometimes be attributed to the formation of a stable, unreactive intermediate that does not readily convert to the desired product.

Troubleshooting Steps:

• Monitor the Reaction Over Time: Use techniques like TLC, GC-MS, or in-situ spectroscopy to track the concentrations of reactants, products, and any potential intermediates over time.[12][19]

• Increase Reaction Temperature: If a stable intermediate has formed, increasing the temperature may provide the necessary activation energy for it to react further.

• Change the Catalyst: The current catalyst may be effective in forming the intermediate but not in converting it to the product. A different catalyst might facilitate the subsequent step.

• Quenching and Analysis: At the point where the reaction stalls, quench the reaction and attempt to isolate and characterize the intermediate.[20]

Experimental Protocols

Protocol 1: Identification of a Carbonyl Intermediate using In-Situ FTIR Spectroscopy

This protocol outlines the general steps for using an in-situ FTIR probe to monitor a reaction for the presence of a transient carbonyl-containing intermediate.[18]

Methodology:

• System Setup:

  • Equip a reaction vessel with an in-situ FTIR probe (e.g., an Attenuated Total Reflectance - ATR probe).

  • Ensure the probe material is chemically inert to the reaction components.

• Background Spectrum:

  • Record a background spectrum of the solvent and starting materials before initiating the reaction. This will be subtracted from subsequent spectra.

• Reaction Initiation:

  • Initiate the reaction by adding the final reagent or by changing the temperature.

• Data Acquisition:

  • Continuously collect FTIR spectra at regular intervals throughout the reaction.

• Data Analysis:

  • Monitor for the appearance and subsequent disappearance of a characteristic carbonyl (C=O) stretching band that does not correspond to the starting material or the final product.

  • Plot the absorbance of the reactant, suspected intermediate, and product bands over time to obtain kinetic profiles.

Protocol 2: Trapping a Reactive Intermediate

This protocol describes a general method for trapping a highly reactive intermediate to confirm its existence.[3][]

Methodology:

• Selection of a Trapping Agent:

  • Choose a trapping agent that is known to react rapidly and selectively with the suspected intermediate. For example, a nucleophile can be used to trap a carbocation.

• Reaction Setup:

  • Run the reaction under standard conditions but with a stoichiometric excess of the trapping agent present from the start.

• Control Experiment:

  • Run a parallel reaction without the trapping agent.

• Product Analysis:

  • Analyze the product mixture from the reaction containing the trapping agent using techniques like LC-MS or GC-MS.

  • Look for a new product that is the adduct of the intermediate and the trapping agent.

• Confirmation:

  • The presence of the trapped adduct provides strong evidence for the existence of the transient intermediate.

Data Presentation

Table 1: Comparison of Spectroscopic Techniques for Intermediate Detection

Technique	Principle	Typical Intermediates Detected	Temporal Resolution	Structural Information
UV-Vis Transient Absorption	Probes electronic transitions.[18]	Excited states, radicals, ions.[18]	Femtoseconds to milliseconds.[18][21]	Limited to electronic structure.
Time-Resolved IR (TRIR)	Monitors vibrational transitions.[]	Species with characteristic IR bands.	Picoseconds to seconds.	Functional group identification.
In-Situ NMR	Analyzes nuclear magnetic environments.[]	Structurally diverse intermediates.	Seconds to minutes.	Detailed structural connectivity.
Mass Spectrometry (ESI-MS)	Measures mass-to-charge ratio.[]	Ionic intermediates.	Milliseconds to seconds.	Molecular weight and fragmentation.
Electron Spin Resonance (ESR)	Detects unpaired electrons.[22]	Free radicals, paramagnetic species.	Microseconds to seconds.	Information on the radical center.

Signaling Pathway and Workflow Diagrams

Caption: A simple reaction pathway involving an intermediate.

Caption: Experimental and computational workflow for characterizing intermediates.

References

• 1. Revision Notes - Identifying Intermediates | Kinetics | Chemistry | AP | Sparkl [sparkl.me]
• 2. arborpharmchem.com [arborpharmchem.com]
• 3. 5.6. Reactive intermediates | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 4. youtube.com [youtube.com]
• 6. Understanding the Critical Role of Reaction Intermediates in Drug Development-SYNTAME BIOTECH [syntame.com]
• 8. mlunias.com [mlunias.com]
• 9. Reactive Intermediates | Carbocations| Benzynes [allen.in]
• 10. zmsilane.com [zmsilane.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. fiveable.me [fiveable.me]
• 14. chemistry.coach [chemistry.coach]
• 15. grnjournal.us [grnjournal.us]
• 16. researchgate.net [researchgate.net]
• 17. Predictive chemistry: machine learning for reaction deployment, reaction development, and reaction discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Troubleshooting [chem.rochester.edu]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Time-resolved spectroscopy - Wikipedia [en.wikipedia.org]
• 22. m.youtube.com [m.youtube.com]

Method development for the analysis of trace impurities in 2,2,5,5-Tetramethylhexane

This technical support center provides troubleshooting guidance and frequently asked questions for the method development and analysis of trace impurities in 2,2,5,5-Tetramethylhexane.

Troubleshooting Guide

This guide addresses common issues encountered during the gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) analysis of 2,2,5,5-Tetramethylhexane.

Experimental Workflow for Impurity Analysis

Caption: Workflow for the analysis of trace impurities in 2,2,5,5-Tetramethylhexane.

Problem	Potential Cause(s)	Suggested Solution(s)
Peak Tailing for 2,2,5,5-Tetramethylhexane Peak	Active sites in the GC inlet liner or column; Column contamination; Inappropriate column phase.	Deactivate the inlet liner; Use a guard column; Condition the column; Choose a non-polar column.[1][2]
Poor Resolution Between Impurity Peaks	Inadequate column length or film thickness; Incorrect temperature program; Carrier gas flow rate is not optimal.	Use a longer column or a column with a thicker film; Optimize the temperature ramp rate (a slower ramp can improve resolution); Check and adjust the carrier gas flow rate.[1]
Retention Time Shifts	Fluctuation in carrier gas flow rate or pressure; Unstable oven temperature; Leaks in the system.	Use a two-stage pressure regulator for the carrier gas; Verify the stability of the oven temperature; Perform a leak check of the system, especially at the injector and column fittings.[1][3]
Ghost Peaks in the Chromatogram	Contamination from the septum, inlet liner, or previous injections; Impurities in the carrier gas.	Use high-quality septa and replace them regularly; Clean or replace the inlet liner; Run a blank solvent injection to check for carryover; Ensure high-purity carrier gas and use appropriate gas traps.[1][2]
No Peaks or Very Small Peaks	Syringe issue (clogged or leaking); Incorrect injection parameters; Detector not functioning correctly (e.g., flame not lit in FID).	Check the syringe for proper operation and cleanliness; Verify injection volume and split ratio; Ensure the detector is turned on and operating within its specified parameters.[3][4]
Baseline Drift or Noise	Column bleed at high temperatures; Contaminated carrier or detector gases; Contaminated detector.	Condition the column; Ensure gas purifiers are installed and functioning; Clean the detector according to the manufacturer's instructions.[4]

Frequently Asked Questions (FAQs)

Troubleshooting Logic Flow

Caption: A logical flow for troubleshooting common GC issues.

Q1: What is the recommended analytical technique for identifying and quantifying trace impurities in 2,2,5,5-Tetramethylhexane?

A1: Gas chromatography coupled with mass spectrometry (GC-MS) is the preferred method. Gas chromatography (GC) provides the necessary separation of volatile impurities from the main component, while mass spectrometry (MS) allows for the identification of these impurities based on their mass spectra and fragmentation patterns.[5] For quantification, a flame ionization detector (FID) can also be used with high sensitivity for hydrocarbons.

Q2: What type of GC column is best suited for this analysis?

A2: A non-polar capillary column is recommended for the analysis of non-polar hydrocarbons like 2,2,5,5-Tetramethylhexane and its likely impurities. A column with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase is a common and effective choice. The column dimensions (length, internal diameter, and film thickness) should be selected to optimize the resolution of the impurities of interest.

Q3: How should I prepare my 2,2,5,5-Tetramethylhexane sample for trace impurity analysis?

A3: For volatile compounds, several sample preparation techniques can be employed. Direct injection after dilution in a suitable volatile solvent is a straightforward approach.[6] For enhanced sensitivity of very low-level impurities, headspace sampling, solid-phase microextraction (SPME), or purge-and-trap techniques are effective for concentrating the volatile impurities before introduction into the GC.[7]

Q4: What are the expected mass spectral fragments for 2,2,5,5-Tetramethylhexane, and how can this information help in impurity identification?

A4: The mass spectrum of 2,2,5,5-Tetramethylhexane is expected to show a prominent peak at an m/z of 57, which corresponds to the stable tertiary butyl cation ((CH₃)₃C⁺).[8] Another significant fragment may appear at m/z 71.[9] Understanding the fragmentation pattern of the main component is crucial as it helps to distinguish between fragments of 2,2,5,5-Tetramethylhexane and the molecular or fragment ions of co-eluting impurities.

Q5: My chromatogram shows unexpected peaks. What could be their source?

A5: Unexpected peaks can originate from several sources. These can include impurities in the carrier gas, degradation of the septum, contamination of the GC inlet, or carryover from a previous injection.[3] It is also possible that these are previously undetected impurities in your sample. To investigate, run a blank solvent injection to check for system contamination. If the peaks persist, consider potential side products from the synthesis of 2,2,5,5-Tetramethylhexane or impurities from starting materials.

Q6: How can I improve the sensitivity of my method to detect very low-level impurities?

A6: To enhance sensitivity, you can try the following:

• Optimize injection parameters: Use a splitless injection to introduce more of the sample onto the column.

• Use a concentration technique: Employ headspace, SPME, or purge-and-trap for sample preparation.[7]

• Select a sensitive detector: An FID is highly sensitive to hydrocarbons. For GC-MS, operating in selected ion monitoring (SIM) mode can significantly improve the signal-to-noise ratio for target impurities.[10]

• Ensure a clean system: A clean inlet and column will reduce baseline noise and improve the detection of small peaks.[1]

Experimental Protocols

GC-MS Method for Trace Impurity Analysis

This protocol provides a general starting point for the analysis. Optimization may be required based on the specific impurities of interest and the instrumentation used.

a. Sample Preparation (Direct Injection)

• Accurately weigh approximately 100 mg of the 2,2,5,5-Tetramethylhexane sample into a 10 mL volumetric flask.

• Dilute to volume with a high-purity volatile solvent (e.g., hexane or pentane).

• Mix thoroughly.

• Transfer an aliquot to a 2 mL autosampler vial for analysis.

b. GC-MS Parameters

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 50:1 for initial screening, can be optimized)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	40 °C (hold for 5 min), ramp to 250 °C at 10 °C/min, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	35 - 350 amu

c. Data Analysis

• Integrate all peaks in the total ion chromatogram (TIC).

• Identify the main peak of 2,2,5,5-Tetramethylhexane based on its retention time and mass spectrum.

• For each other peak, examine the mass spectrum and compare it to a spectral library (e.g., NIST) for tentative identification.

• Quantify impurities based on their peak area relative to the total peak area (area percent), or by using a certified reference standard for more accurate quantification.

Quantitative Data Summary

The following table provides typical parameters and expected performance for the analysis of trace impurities.

Parameter	Typical Value/Range
Limit of Detection (LOD)	1 - 10 ppm (parts per million)
Limit of Quantification (LOQ)	5 - 30 ppm
Typical Impurity Levels	< 0.1% (area percent)
Retention Time RSD	< 0.5%
Peak Area RSD	< 5% for impurities > 50 ppm

References

• 1. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 2. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 5. birchbiotech.com [birchbiotech.com]
• 6. epa.gov [epa.gov]
• 7. researchgate.net [researchgate.net]
• 8. gauthmath.com [gauthmath.com]
• 9. chegg.com [chegg.com]
• 10. epa.gov [epa.gov]

Technical Support Center: Strategies for Separating Closely Boiling Isomers of Decane

Welcome to the Technical Support Center for advanced separation strategies. This resource is designed for researchers, scientists, and drug development professionals to address challenges in separating closely boiling isomers of decane (C₁₀H₂₂). Decane has 75 structural isomers, many of which possess very similar physicochemical properties, making their separation a significant analytical challenge.[1][2] This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate isomers of decane?

A1: Decane isomers are nonpolar hydrocarbons with the same molecular weight.[2] The primary forces of intermolecular attraction are weak van der Waals forces. Structural isomers of decane, particularly those with similar degrees of branching, have very close boiling points and similar polarities, making separation by traditional distillation or simple chromatographic methods challenging.[2] The more branched an isomer is, the lower its boiling point tends to be due to a smaller surface area for intermolecular interactions.[2]

Q2: What are the primary methods for separating closely boiling decane isomers?

A2: The main strategies for separating decane isomers include:

• High-Resolution Capillary Gas Chromatography (GC): This is the most common and effective laboratory-scale technique. It separates isomers based on subtle differences in their boiling points and interactions with the stationary phase.

• Adsorptive Separation using Molecular Sieves (Zeolites): This method separates isomers based on their molecular shape and size. Linear or less branched isomers can enter the pores of the zeolite, while bulkier, more branched isomers are excluded.

• High-Performance Fractional Distillation: While challenging, specialized fractional distillation columns with a high number of theoretical plates can be used to separate isomers with small boiling point differences.

• Solvent Extraction: This is a less common method for separating alkane isomers but can be employed based on slight differences in their solubilities in specific solvents.[3][4]

Q3: How does branching affect the boiling point of decane isomers?

A3: Generally, for a given carbon number, increased branching leads to a lower boiling point. Straight-chain n-decane has the highest boiling point among its isomers. This is because its linear shape allows for a larger surface area and more effective van der Waals interactions between molecules, requiring more energy to overcome these forces and enter the vapor phase. More compact, branched isomers have a smaller surface area, leading to weaker intermolecular forces and lower boiling points.[2]

Data Presentation: Boiling Points of Selected Decane Isomers

The following table summarizes the boiling points for n-decane and a selection of its branched isomers to illustrate the challenge of separation.

Isomer Name	Structure	Boiling Point (°C)
n-Decane	Straight-chain	174.1
2-Methylnonane	Single branch	167.7
3-Methylnonane	Single branch	168.1
4-Methylnonane	Single branch	166.6
3-Ethyloctane	Single branch	166.4
4-Ethyloctane	Single branch	165.7
2,2-Dimethyloctane	Double branch	157.1
3,3-Dimethyloctane	Double branch	161.8
4,4-Dimethyloctane	Double branch	162.5

Note: Data is compiled from various sources and may have slight variations.

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Q4: My GC chromatogram shows poor resolution between two decane isomers. What should I do?

A4: Poor resolution between closely eluting peaks is a common issue. Here’s a systematic approach to troubleshoot:

• Optimize the Temperature Program:

  • Problem: Isomers are co-eluting or have significant peak overlap.

  • Solution: Decrease the initial oven temperature and slow down the temperature ramp rate (e.g., from 10°C/min to 2°C/min). This will increase the time the analytes spend interacting with the stationary phase, enhancing separation.

• Select the Right Column:

  • Problem: The stationary phase is not providing enough selectivity.

  • Solution: For nonpolar alkanes, a nonpolar stationary phase like 100% dimethyl polysiloxane (e.g., DB-1, ZB-1) is a good starting point. To improve separation, consider a very long column (e.g., 60-100 meters) to increase the number of theoretical plates.

• Adjust Carrier Gas Flow Rate:

  • Problem: Peaks are too broad.

  • Solution: Ensure the carrier gas (Helium or Hydrogen) flow rate is optimal for the column diameter. A flow rate that is too high or too low can lead to band broadening and reduced resolution.

• Check Injection Technique:

  • Problem: Inconsistent retention times and peak shapes.

  • Solution: Use a splitless injection for trace analysis to ensure a tight injection band. For higher concentrations, a split injection is appropriate. Ensure the injection port temperature is high enough to rapidly vaporize the decane isomers (e.g., 250-280°C).

Q5: I am seeing tailing peaks for my decane isomers. What is the cause?

A5: Peak tailing in the analysis of nonpolar alkanes can be caused by:

• Active Sites in the Inlet or Column: Although less common for alkanes, active sites (e.g., exposed silica) can cause unwanted interactions.

  • Solution: Use a deactivated inlet liner and a high-quality, well-conditioned column. If the column is old, consider trimming the first 10-20 cm from the inlet side.

• Column Overload: Injecting too much sample can lead to peak fronting or tailing.

  • Solution: Dilute your sample or increase the split ratio.

• Dead Volume: Poor column installation or connections can create dead volume, leading to peak broadening and tailing.

  • Solution: Ensure the column is installed correctly in the injector and detector according to the manufacturer's instructions, with clean, square cuts on the column ends.

Fractional Distillation Troubleshooting

Q6: I am unable to achieve a good separation of two decane isomers with boiling points that are 2°C apart using fractional distillation. What can I do?

A6: Separating components with very close boiling points requires a highly efficient distillation setup.

• Increase Column Efficiency:

  • Problem: Insufficient number of theoretical plates to resolve the components.

  • Solution: Use a longer fractionating column packed with a material that provides a large surface area, such as Vigreux indentations, Raschig rings, or metal sponge. A spinning band distillation apparatus is highly effective for separating closely boiling liquids.

• Optimize the Reflux Ratio:

  • Problem: The column is not reaching equilibrium between the liquid and vapor phases.

  • Solution: Increase the reflux ratio. This means returning a larger proportion of the condensed vapor to the column to re-equilibrate, which improves separation but increases the distillation time.

• Ensure Slow and Steady Heating:

  • Problem: "Flooding" of the column, where the vapor flow is too fast, preventing proper liquid-vapor equilibrium.

  • Solution: Heat the distillation flask slowly and evenly using a heating mantle with a stirrer. Avoid overheating, which can lead to bumping and poor separation.

• Maintain Adiabatic Conditions:

  • Problem: Heat loss from the column disrupts the temperature gradient.

  • Solution: Insulate the fractionating column with glass wool or aluminum foil to prevent heat loss to the surroundings.

Adsorptive Separation Troubleshooting

Q7: The purity of my n-decane after separation from branched isomers using a 5A zeolite is low. What could be the issue?

A7: The efficiency of zeolite-based separation depends on several factors.

• Incomplete Activation of the Zeolite:

  • Problem: Water molecules are occupying the pores of the zeolite, blocking the entry of n-decane.

  • Solution: Ensure the zeolite is properly activated by heating it under a vacuum or in a stream of inert gas to remove adsorbed water before use.

• Improper Solvent Choice:

  • Problem: The solvent used to carry the isomer mixture is competing with the alkanes for adsorption sites.

  • Solution: Use a non-adsorbing solvent or perform the separation in the gas phase.

• Overloading the Adsorbent:

  • Problem: The amount of isomer mixture exceeds the adsorption capacity of the zeolite.

  • Solution: Use a larger amount of zeolite or reduce the amount of sample being processed.

• Inefficient Elution:

  • Problem: The trapped n-decane is not being effectively removed from the zeolite pores.

  • Solution: Use a suitable solvent to desorb the n-decane. In some cases, a change in temperature or pressure is required for desorption. A recently developed method suggests using a 12% cyclohexane in n-pentane mixture for efficient extraction of n-alkanes from the sieve without the need for hazardous hydrofluoric acid.[5]

Experimental Protocols

Protocol 1: High-Resolution Gas Chromatography (GC-FID)

This protocol provides a starting point for the separation of decane isomers. Optimization may be required based on the specific instrument and isomer mixture.

• Sample Preparation:

  • Prepare a 100 ppm solution of the decane isomer mixture in a volatile, non-polar solvent like hexane or pentane.

  • Transfer the solution to a 2 mL autosampler vial.

• GC-FID Instrument Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Column	DB-1 (100% dimethyl polysiloxane), 60 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet	Split/Splitless
Inlet Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Oven Program	Initial: 50°C, hold for 2 minRamp: 2°C/min to 180°CHold: 5 min at 180°C
Detector	Flame Ionization Detector (FID)
Detector Temperature	300°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N₂)	25 mL/min

• Data Analysis:

  • Identify peaks based on retention times compared to known standards.

  • The elution order will generally follow the boiling points of the isomers, with more branched isomers eluting earlier.

Protocol 2: Adsorptive Separation of n-Decane from Branched Isomers

This protocol describes a laboratory-scale method for separating linear from branched alkanes using a 5A molecular sieve.

• Activation of Molecular Sieve:

  • Place 10 g of 5A molecular sieve pellets in a round-bottom flask.

  • Heat the flask to 300°C under a high vacuum for 4 hours to remove any adsorbed water.

  • Allow the sieve to cool to room temperature under a nitrogen or argon atmosphere.

• Adsorption Step:

  • Dissolve 1 g of the decane isomer mixture in 20 mL of anhydrous hexane.

  • Add the activated molecular sieve to the solution.

  • Gently agitate the mixture at room temperature for 12-24 hours. The n-decane will be selectively adsorbed into the pores of the sieve.

• Separation of Branched Isomers:

  • Carefully decant or filter the hexane solution from the molecular sieve. This solution contains the enriched branched isomers.

  • Wash the sieve with a small amount of fresh anhydrous hexane to remove any remaining non-adsorbed isomers. Combine the washings with the decanted solution.

• Desorption of n-Decane:

  • To recover the n-decane, place the molecular sieve in a Soxhlet extractor.

  • Extract with a solvent mixture of 12% cyclohexane in n-pentane for 6-8 hours.[5]

  • Alternatively, for complete recovery, the sieve can be digested using hydrofluoric acid (HF). Caution: HF is extremely hazardous and should only be used with appropriate safety precautions and personal protective equipment.

• Analysis:

  • Analyze the initial mixture, the branched isomer fraction, and the desorbed n-decane fraction by GC-FID to determine the efficiency of the separation.

Visualizations

Caption: Decision workflow for selecting a suitable separation strategy.

Caption: A systematic workflow for troubleshooting poor GC peak resolution.

References

• 1. grokipedia.com [grokipedia.com]
• 2. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 3. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 4. organomation.com [organomation.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Physical Properties of 2,2,5,5-Tetramethylhexane and n-Decane

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic chemistry and materials science, a nuanced understanding of the physical properties of isomeric compounds is paramount for their effective application. This guide provides a detailed comparison of the physical characteristics of two C10H22 isomers: the highly branched 2,2,5,5-tetramethylhexane and the linear n-decane. The divergence in their molecular architecture leads to significant differences in their physical behavior, which this report will explore through a summary of experimental data, detailed experimental protocols, and a logical visualization of their structure-property relationships.

Executive Summary

2,2,5,5-Tetramethylhexane and n-decane, while sharing the same molecular formula (C10H22), exhibit distinct physical properties due to their differing molecular structures.[1] N-decane, a straight-chain alkane, experiences stronger intermolecular van der Waals forces compared to the more compact and globular structure of 2,2,5,5-tetramethylhexane. This fundamental difference in molecular interaction is reflected in their melting and boiling points, density, viscosity, and surface tension. Generally, the linear structure of n-decane allows for a larger surface area of interaction between molecules, resulting in a higher boiling point and melting point compared to its branched isomer.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the key physical properties of 2,2,5,5-tetramethylhexane and n-decane, compiled from various experimental sources.

Physical Property	2,2,5,5-Tetramethylhexane	n-Decane
Molecular Formula	C10H22	C10H22
Molar Mass ( g/mol )	142.28	142.28
Melting Point (°C)	-12.6[2]	-29.7[3][4]
Boiling Point (°C)	137.4 - 138.8[2]	174.1 - 174.2[3][4]
Density (g/cm³ at 20°C)	0.7186 - 0.734[2]	0.730[3][5]
Viscosity (mPa·s at 25°C)	Not explicitly found, but data available over a temperature range.	0.850 - 0.920 (at 20-25°C)[5]
Surface Tension (N/m at 20°C)	Not explicitly found.	0.0238[5]
Flash Point (°C)	31.6[2]	46[3]
Vapor Pressure (mmHg at 25°C)	8.24 - 8.74[2]	~1.46

Experimental Protocols

The determination of the physical properties listed above relies on established and precise experimental methodologies. Below are detailed protocols for the key experiments.

Melting Point Determination

Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid state. For pure crystalline solids, this transition occurs over a narrow temperature range.

Methodology (Capillary Tube Method):

• Sample Preparation: A small amount of the solid sample is finely crushed and packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer.

• Heating: The sample is heated at a controlled and slow rate, typically 1-2°C per minute, to ensure thermal equilibrium.

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire solid has turned into a clear liquid is recorded as the end of the melting range.

Boiling Point Determination

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Methodology (Distillation Method):

• Apparatus Setup: A distillation flask containing the liquid sample and boiling chips is connected to a condenser, with a thermometer placed so that its bulb is just below the side arm of the flask.

• Heating: The flask is gently heated.

• Observation: As the liquid boils, the vapor rises, and the temperature on the thermometer will stabilize. This constant temperature, where the vapor is in equilibrium with the liquid, is recorded as the boiling point.

Density Determination

Principle: Density is the mass of a substance per unit volume.

Methodology (Pycnometer or Graduated Cylinder Method):

• Mass Measurement: The mass of a clean, dry pycnometer or a graduated cylinder is determined using an analytical balance.

• Volume Measurement: A known volume of the liquid is added to the pycnometer or graduated cylinder.

• Mass of Liquid: The mass of the liquid-filled container is measured. The mass of the liquid is calculated by subtracting the mass of the empty container.

• Calculation: The density is calculated by dividing the mass of the liquid by its volume.

Viscosity Determination

Principle: Viscosity is a measure of a fluid's resistance to flow.

Methodology (Ostwald Viscometer):

• Apparatus Setup: A known volume of the liquid is introduced into an Ostwald viscometer, which is then placed in a constant temperature bath.

• Measurement: The time taken for the liquid to flow between two marked points on the viscometer is measured.

• Comparison: This time is compared to the flow time of a reference liquid with a known viscosity (e.g., water) under the same conditions.

• Calculation: The viscosity of the sample liquid is calculated using the following relationship: η₁/η₂ = (ρ₁t₁)/(ρ₂t₂), where η is the viscosity, ρ is the density, and t is the flow time, for the sample (1) and reference (2) liquids.

Surface Tension Determination

Principle: Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area possible.

Methodology (Pendant Drop Method):

• Apparatus Setup: A drop of the liquid is suspended from the end of a capillary tube.

• Image Analysis: A high-resolution camera captures the profile of the pendant drop.

• Calculation: The shape of the drop is determined by the balance between surface tension and gravity. By analyzing the shape of the drop, the surface tension can be calculated using the Young-Laplace equation.

Molecular Structure and Physical Property Relationship

The following diagram illustrates the logical relationship between the molecular structures of 2,2,5,5-tetramethylhexane and n-decane and their resulting physical properties.

Caption: Isomeric Structure and Physical Property Correlation.

Conclusion

The comparison between 2,2,5,5-tetramethylhexane and n-decane serves as a clear illustration of the profound impact of molecular structure on the physical properties of organic compounds. The linear nature of n-decane facilitates stronger intermolecular interactions, leading to higher melting and boiling points compared to the sterically hindered and more compact 2,2,5,5-tetramethylhexane. For researchers and professionals in drug development and materials science, this understanding is crucial for selecting appropriate solvents, predicting compound behavior, and designing molecules with desired physical characteristics. The provided experimental protocols offer a standardized approach for the in-house determination of these critical parameters.

References

• 1. open.library.ubc.ca [open.library.ubc.ca]
• 2. researchgate.net [researchgate.net]
• 3. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 4. WTT- Under Construction Page [wtt-pro.nist.gov]
• 5. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]

Reactivity of 2,2,5,5-Tetramethylhexane: A Comparative Analysis with Other Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reactivity of 2,2,5,5-tetramethylhexane against other branched alkanes. Due to a lack of direct experimental data for 2,2,5,5-tetramethylhexane in many standard reactions, this comparison infers its reactivity based on established principles of organic chemistry and available data for structurally similar compounds. The primary areas of focus are combustion, free-radical halogenation, and pyrolysis.

Executive Summary

Highly branched alkanes, such as 2,2,5,5-tetramethylhexane, exhibit distinct reactivity patterns compared to their less branched or linear isomers. Increased branching leads to greater thermodynamic stability, which is reflected in a lower heat of combustion. In reactions involving radical intermediates, such as halogenation and pyrolysis, the presence of various types of C-H bonds and steric hindrance around them dictates the product distribution and reaction rates. While specific experimental data for 2,2,5,5-tetramethylhexane is limited, its structural features—possessing only primary and secondary hydrogens and significant steric shielding—allow for predictable reactivity trends.

Combustion

Combustion is a fundamental reaction of alkanes, and its energetics provide insight into molecular stability. Highly branched alkanes are generally more stable than their straight-chain counterparts, and this is evident in their heats of combustion.[1] The more stable an isomer, the less energy it releases upon combustion.[2]

Data Presentation: Heat of Combustion of C8 Isomers

Alkane Isomer	Structure	Degree of Branching	Heat of Combustion (kJ/mol)	Relative Stability
n-Octane	CH₃(CH₂)₆CH₃	Linear	-5470	Least Stable
2-Methylheptane	(CH₃)₂CH(CH₂)₄CH₃	Moderately Branched	-5466	More Stable
2,2,4-Trimethylpentane	(CH₃)₃CCH₂CH(CH₃)₂	Highly Branched	-5458	Most Stable

Data sourced from various compilations and are representative values.

Based on this trend, it is inferred that 2,2,5,5-tetramethylhexane, being a highly branched alkane, would have a lower heat of combustion compared to less branched or linear C10 isomers, indicating its high thermodynamic stability.

Experimental Protocol: Bomb Calorimetry for Heat of Combustion

The heat of combustion is experimentally determined using a bomb calorimeter.

• Sample Preparation: A precisely weighed sample of the liquid alkane is placed in a sample holder within a high-pressure stainless steel container, known as a "bomb."

• Pressurization: The bomb is filled with pure oxygen to a high pressure (typically 25-30 atm).

• Immersion: The bomb is immersed in a known quantity of water in an insulated container (the calorimeter).

• Ignition: The sample is ignited electrically via a fuse wire.

• Temperature Measurement: The temperature of the surrounding water is carefully monitored and recorded as the combustion reaction proceeds, releasing heat.

• Calculation: The heat of combustion is calculated from the temperature change of the water, the heat capacity of the calorimeter system, and the mass of the sample.

Free-Radical Halogenation

Free-radical halogenation is a characteristic reaction of alkanes, proceeding via a chain mechanism involving initiation, propagation, and termination steps.[3] The regioselectivity of this reaction is dependent on the type of C-H bond being halogenated, with the reactivity order being tertiary > secondary > primary.[4]

2,2,5,5-Tetramethylhexane has 18 primary hydrogens (on the six methyl groups) and 4 secondary hydrogens (on the two methylene groups).

Inferred Reactivity and Product Distribution

Chlorination: Chlorination is a relatively unselective process.[5] While secondary C-H bonds are more reactive than primary ones, the statistical abundance of primary hydrogens in 2,2,5,5-tetramethylhexane would lead to a mixture of monochlorinated products.

Bromination: Bromination is significantly more selective than chlorination for the most substituted C-H bond.[6] Therefore, the major product of the monobromination of 2,2,5,5-tetramethylhexane is expected to be the one resulting from the substitution of a secondary hydrogen.

Data Presentation: Relative Reactivity of C-H Bonds

C-H Bond Type	Relative Rate of Chlorination (at 25°C)	Relative Rate of Bromination (at 150°C)
Primary (1°)	1	1
Secondary (2°)	3.5 - 3.8	82
Tertiary (3°)	5	1600

Data compiled from various organic chemistry resources.[4][7]

Logical Relationship of Halogenation

References

• 1. Khan Academy [khanacademy.org]
• 2. Video: Combustion Energy: A Measure of Stability in Alkanes and Cycloalkanes [jove.com]
• 3. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chemistry.ucr.edu [chemistry.ucr.edu]

A Comparative Guide to 2,2,5,5-Tetramethylhexane and its Alternatives: Toluene and Hexane as Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical synthesis and drug development, profoundly influencing reaction kinetics, yield, purity, and overall process efficiency. While traditional solvents like toluene and hexane are widely used, the exploration of alternatives with unique property profiles is essential for process optimization and innovation. This guide provides an objective comparison of 2,2,5,5-tetramethylhexane with toluene and hexane, offering a comprehensive overview of their physical, chemical, and safety properties to aid in informed solvent selection.

Physicochemical Properties: A Tabular Comparison

The fundamental characteristics of a solvent dictate its behavior in a reaction medium. The following table summarizes the key physical and chemical properties of 2,2,5,5-tetramethylhexane, toluene, and n-hexane.

Property	2,2,5,5-Tetramethylhexane	Toluene	n-Hexane
CAS Number	1071-81-4	108-88-3	110-54-3
Molecular Formula	C10H22	C7H8	C6H14
Molecular Weight ( g/mol )	142.28	92.14	86.18
Boiling Point (°C)	137.4 - 138.8	110.6	68.7
Melting Point (°C)	-12.6	-95	-95.3
Density (g/mL at 20°C)	~0.719	0.867	~0.659
Vapor Pressure (mmHg at 20°C)	8.74	22	124
Flash Point (°C)	31.6	4.4	-22
Polarity	Nonpolar	Nonpolar (Aromatic)	Nonpolar
Solubility in Water	Insoluble	Insoluble	Insoluble

Performance Considerations: A Theoretical Overview

Direct experimental data comparing the performance of 2,2,5,5-tetramethylhexane with toluene and hexane in specific, industrially relevant reactions is limited in publicly available literature. However, based on their physicochemical properties, we can infer potential performance differences:

• Boiling Point and Reaction Temperature: With a significantly higher boiling point, 2,2,5,5-tetramethylhexane allows for reactions to be conducted at higher temperatures than hexane and toluene. This can be advantageous for reactions requiring more energy to overcome activation barriers, potentially leading to faster reaction rates.

• Inertness: As a highly branched alkane, 2,2,5,5-tetramethylhexane is expected to be chemically inert under many reaction conditions, similar to hexane. This lack of reactivity makes it a suitable medium for sensitive chemical transformations where the solvent should not participate in the reaction. Toluene, with its aromatic ring, can in some cases undergo side reactions.

• Solvation Ability: As a nonpolar solvent, 2,2,5,5-tetramethylhexane will be most effective at dissolving nonpolar solutes. Its larger molecular size and branched structure may influence its solvation properties compared to the linear structure of n-hexane and the aromatic nature of toluene. For specific applications, its unique solvation characteristics might offer advantages in terms of reactant solubility and product crystallization.

Safety and Toxicity Profile

The safety of solvents is a paramount concern in a laboratory and manufacturing setting. The following table summarizes key safety and toxicity information for the three solvents based on their Safety Data Sheets (SDS).

Hazard Information	2,2,5,5-Tetramethylhexane	Toluene	n-Hexane
GHS Pictograms	Flammable liquid, Health hazard	Flammable liquid, Health hazard, Irritant	Flammable liquid, Health hazard, Environmental hazard
Hazard Statements	Flammable liquid and vapor. May be fatal if swallowed and enters airways. Causes skin irritation. May cause drowsiness or dizziness.	Highly flammable liquid and vapor. May be fatal if swallowed and enters airways. Causes skin irritation. May cause drowsiness or dizziness. Suspected of damaging fertility or the unborn child. May cause damage to organs through prolonged or repeated exposure.	Highly flammable liquid and vapor. May be fatal if swallowed and enters airways. Causes skin irritation. May cause drowsiness or dizziness. Suspected of damaging fertility. May cause damage to organs through prolonged or repeated exposure. Toxic to aquatic life with long lasting effects.
Primary Hazards	Flammability, Aspiration Hazard, Skin/Eye Irritation, CNS Depression	Flammability, Aspiration Hazard, Skin/Eye Irritation, CNS Depression, Reproductive Toxicity, Organ Damage	Flammability, Aspiration Hazard, Skin/Eye Irritation, CNS Depression, Reproductive Toxicity, Organ Damage, Environmental Hazard

Experimental Protocol for Solvent Performance Evaluation

To empirically determine the optimal solvent for a specific chemical transformation, a systematic evaluation is necessary. The following is a generalized protocol for comparing the performance of 2,2,5,5-tetramethylhexane, toluene, and hexane.

Objective: To evaluate the effect of the solvent on reaction yield, purity, and kinetics for a given chemical reaction.

Materials:

• Reactants and reagents for the chosen chemical reaction.

• 2,2,5,5-Tetramethylhexane (reagent grade or higher).

• Toluene (reagent grade or higher).

• n-Hexane (reagent grade or higher).

• Internal standard for chromatographic analysis.

• Standard laboratory glassware and equipment (e.g., reaction flasks, condensers, magnetic stirrers, heating mantles).

• Analytical instrumentation (e.g., Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy).

Procedure:

• Reaction Setup:

  • Set up three identical reaction flasks, each equipped with a magnetic stirrer, condenser, and temperature probe.

  • Charge each flask with the same molar quantities of reactants and any necessary catalysts or reagents.

  • To each flask, add an equal volume of one of the three solvents to be tested (2,2,5,5-tetramethylhexane, toluene, or n-hexane), ensuring the concentration of reactants is identical across all setups.

• Reaction Execution:

  • Commence stirring and heat the reaction mixtures to a predetermined temperature. To ensure a fair comparison, the reaction temperature should be kept consistent across all three solvents, if their boiling points allow. Alternatively, reactions can be run at the reflux temperature of each solvent to assess performance under those conditions.

  • Monitor the reaction progress over time by withdrawing small aliquots from each reaction mixture at regular intervals (e.g., every 30 minutes).

• Sample Analysis:

  • Quench the reaction in each aliquot immediately upon withdrawal (e.g., by cooling or adding a quenching agent).

  • Prepare the samples for analysis. This may involve dilution, extraction, and the addition of an internal standard.

  • Analyze the samples using a validated chromatographic method (GC or HPLC) to determine the concentration of reactants, products, and any significant byproducts.

  • Confirm the identity and purity of the final product using techniques such as NMR and Mass Spectrometry.

• Data Analysis:

  • Reaction Kinetics: Plot the concentration of the product as a function of time for each solvent to determine the initial reaction rate.

  • Reaction Yield: Calculate the final yield of the desired product in each solvent after the reaction has gone to completion.

  • Purity Profile: Analyze the chromatograms to identify and quantify any impurities formed in each solvent system.

Visualization of Experimental Workflow

Caption: Workflow for Comparative Solvent Evaluation.

Logical Relationships of Solvent Properties and Performance

Caption: Solvent Properties and Their Impact on Reaction Performance.

Conclusion

The choice between 2,2,5,5-tetramethylhexane, toluene, and hexane will ultimately depend on the specific requirements of the chemical reaction. 2,2,5,5-Tetramethylhexane presents an interesting alternative, particularly for high-temperature applications where an inert, nonpolar medium is required. However, its higher cost and limited performance data may be considerations. Toluene, while an effective solvent for many reactions, carries significant health and safety warnings. Hexane remains a common choice for a nonpolar, volatile solvent but has its own set of safety concerns. For critical applications in drug development, the outlined experimental protocol provides a robust framework for making an evidence-based decision on the most suitable solvent, ensuring optimal reaction performance and safety.

A Comparative Analysis of 2,2,5,5-Tetramethylhexane and 2,2,4-Trimethylpentane as High-Performance Fuel Additives

An objective comparison of the performance characteristics of 2,2,5,5-tetramethylhexane and the benchmark fuel additive, 2,2,4-trimethylpentane (isooctane), supported by physicochemical data and standardized experimental protocols.

This guide provides a detailed comparison of the performance of 2,2,5,5-tetramethylhexane and 2,2,4-trimethylpentane (isooctane) as fuel additives. The information is intended for researchers, scientists, and professionals in the field of fuel and drug development. The comparison is based on key performance indicators such as octane rating, heat of combustion, and other relevant physicochemical properties.

Physicochemical Properties

A fundamental comparison of the two compounds begins with their intrinsic physical and chemical properties. These properties are crucial in determining their behavior and performance as fuel additives.

Property	2,2,5,5-Tetramethylhexane	2,2,4-Trimethylpentane (Isooctane)
Molecular Formula	C10H22[1][2]	C8H18[3][4]
Molecular Weight	142.28 g/mol [2]	114.23 g/mol [4]
Boiling Point	137.4 °C[5]	99.3 °C[4]
Density	0.734 g/cm³[5]	0.692 g/cm³[4]
Heat of Combustion (ΔHc°)	-6565.9 kJ/mol (Calculated)	-5461.3 kJ/mol[3]
Research Octane Number (RON)	Estimated >100	100[3]
Motor Octane Number (MON)	Estimated >100	100[3]
Reid Vapor Pressure (RVP)	Low (qualitative)	5.5 kPa @ 21 °C[4]

Performance as a Fuel Additive

Anti-Knock Properties (Octane Rating)

The primary measure of a gasoline additive's performance is its ability to resist engine knocking, which is quantified by the Research Octane Number (RON) and Motor Octane Number (MON). 2,2,4-trimethylpentane, or isooctane, is the benchmark for this property, defining the 100-point on the octane scale.[3]

Highly branched alkanes, such as 2,2,5,5-tetramethylhexane, are known to have excellent anti-knock characteristics.[6][7] The compact structure with multiple methyl groups leads to the formation of more stable carbocation intermediates during combustion, which slows down the ignition process and prevents knocking. While specific experimental octane ratings for 2,2,5,5-tetramethylhexane are not available, data for its isomer, 2,2,3,3-tetramethylhexane (RON 112.8, MON 92.4), strongly suggest that 2,2,5,5-tetramethylhexane would also possess a very high octane number, likely exceeding that of isooctane.[8]

Energy Content (Heat of Combustion)

The heat of combustion is a measure of the energy released when a fuel is burned. On a molar basis, 2,2,5,5-tetramethylhexane has a higher calculated heat of combustion than isooctane, which is expected due to its larger molecular size and higher number of carbon and hydrogen atoms. However, for practical applications in fuel blending, the energy density (energy per unit volume or mass) is a more relevant parameter.

Volatility (Reid Vapor Pressure)

Reid Vapor Pressure (RVP) is a measure of the volatility of a gasoline and is an important factor in engine performance and environmental regulations. While a specific RVP value for 2,2,5,5-tetramethylhexane is not available, its significantly higher boiling point compared to isooctane indicates that it is less volatile. This lower volatility could be advantageous in reducing evaporative emissions from fuel.

Experimental Protocols

The following are summaries of the standard experimental methodologies used to determine the key performance parameters discussed in this guide.

Octane Number Determination (RON and MON)

The Research Octane Number (RON) and Motor Octane Number (MON) are determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine.

• ASTM D2699 (RON): This method simulates low-speed, mild driving conditions. The CFR engine is operated at 600 rpm with a specified intake air temperature. The compression ratio of the engine is adjusted until a standard level of knocking is detected for the test fuel. This is then compared to the knocking characteristics of primary reference fuels (mixtures of isooctane and n-heptane) to determine the RON.

• ASTM D2700 (MON): This method simulates more severe, high-speed, and high-load conditions. The CFR engine is operated at a higher speed of 900 rpm and with a higher intake air-fuel mixture temperature. Similar to the RON test, the compression ratio is varied to achieve a standard knock intensity, which is then compared against primary reference fuels to determine the MON.

Heat of Combustion

The heat of combustion of a volatile liquid hydrocarbon is typically determined using a bomb calorimeter. A known mass of the sample is placed in a sealed container (the "bomb") which is then filled with high-pressure oxygen. The bomb is submerged in a known quantity of water in an insulated container. The sample is ignited, and the temperature increase of the water is measured. The heat of combustion is calculated from this temperature change, taking into account the heat capacity of the calorimeter system.

Reid Vapor Pressure

The Reid Vapor Pressure (RVP) is determined according to ASTM D323 . A chilled sample of the fuel is placed in a liquid chamber which is then connected to a vapor chamber. The assembled apparatus is immersed in a water bath at 37.8 °C (100 °F) until a constant pressure is observed on a pressure gauge. This pressure reading, with appropriate corrections, is reported as the RVP.

Visualizations

Molecular Structures

Caption: Skeletal formulas of 2,2,5,5-Tetramethylhexane and 2,2,4-Trimethylpentane.

Generalized Experimental Workflow for Octane Rating

Caption: Generalized workflow for determining RON and MON of a fuel sample.

References

• 1. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 2. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,2,4-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 4. 2,2,4-Trimethylpentane - Sciencemadness Wiki [sciencemadness.org]
• 5. benchchem.com [benchchem.com]
• 6. echemi.com [echemi.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. match.pmf.kg.ac.rs [match.pmf.kg.ac.rs]

A Comparative Guide to the Validation of Analytical Methods for 2,2,5,5-Tetramethylhexane Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of suitable analytical methods for the quantification of 2,2,5,5-tetramethylhexane, a volatile organic compound. Due to the limited availability of published, validated methods specifically for this analyte, this document outlines a framework based on established analytical techniques for similar volatile hydrocarbons. The experimental data and protocols presented are representative and intended to guide researchers in the development and validation of their own methods.

The primary analytical techniques for the quantification of volatile alkanes like 2,2,5,5-tetramethylhexane are Gas Chromatography coupled with Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID). GC-MS offers high specificity and is a powerful tool for identification, while GC-FID is known for its robustness and high precision in quantification.

Comparison of Analytical Method Performance

The following table summarizes the expected performance characteristics of GC-MS and GC-FID for the quantification of 2,2,5,5-tetramethylhexane. These values are based on typical performance for similar volatile organic compounds.

Validation Parameter	GC-MS	GC-FID
Linearity Range	0.1 - 100 µg/mL	0.5 - 500 µg/mL
Correlation Coefficient (R²)	> 0.995	> 0.999[1]
Accuracy (% Recovery)	95 - 105%	98 - 102%
Precision (% RSD)
- Intra-day	< 5%	< 2%
- Inter-day	< 10%	< 5%
Limit of Detection (LOD)	< 0.05 µg/mL	< 0.2 µg/mL
Limit of Quantification (LOQ)	< 0.1 µg/mL	< 0.5 µg/mL
Selectivity	High (based on mass spectrum)	Moderate (based on retention time)

Experimental Protocols

Detailed methodologies for developing and validating a quantitative assay for 2,2,5,5-tetramethylhexane are provided below.

Sample and Standard Preparation

• Solvent Selection : Use a volatile organic solvent such as hexane, pentane, or dichloromethane.[2] The solvent should be of high purity (e.g., HPLC or GC grade).

• Stock Solution : Prepare a stock solution of 2,2,5,5-tetramethylhexane (e.g., 1 mg/mL) in the chosen solvent.

• Calibration Standards : Prepare a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of the samples (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL).

• Quality Control (QC) Samples : Prepare QC samples at low, medium, and high concentrations within the calibration range.

• Sample Preparation : Samples containing 2,2,5,5-tetramethylhexane should be diluted with the chosen solvent to fall within the linear range of the assay. For complex matrices, sample preparation techniques like liquid-liquid extraction (LLE), solid-phase extraction (SPE), or headspace analysis may be necessary to isolate the analyte and remove interferences.[2][3]

Gas Chromatography-Mass Spectrometry (GC-MS) Method

• Gas Chromatograph : Agilent 7890A GC or equivalent.

• Mass Spectrometer : Agilent 5977A MSD or equivalent.

• Column : A non-polar capillary column, such as one with a 100% dimethylpolysiloxane stationary phase (e.g., DB-1, HP-1, RTX-1), is recommended.[4] A common dimension is 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.[5]

• Oven Temperature Program :

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injector :

  • Mode: Splitless.

  • Temperature: 250°C.

  • Injection Volume: 1 µL.

• Mass Spectrometer Conditions :

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Data Acquisition: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of 2,2,5,5-tetramethylhexane (e.g., m/z 57 as the base peak).[6] Full scan mode (e.g., m/z 40-300) can be used for initial identification.

Gas Chromatography with Flame Ionization Detection (GC-FID) Method

• Gas Chromatograph : Agilent 7890A GC or equivalent with a Flame Ionization Detector.

• Column : Same as GC-MS method (non-polar capillary column).

• Carrier Gas : Helium or Nitrogen at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program : Same as GC-MS method.

• Injector :

  • Mode: Split (e.g., 50:1 split ratio) to handle potentially higher concentrations.[7]

  • Temperature: 250°C.

  • Injection Volume: 1 µL.

• FID Conditions :

  • Temperature: 280°C.[7]

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (Helium or Nitrogen): 25 mL/min.

Validation Workflow and Logical Relationships

The following diagrams illustrate the general workflow for analytical method validation and the logical relationship between different validation parameters.

References

• 1. scielo.org.co [scielo.org.co]
• 2. Sample preparation GC-MS [scioninstruments.com]
• 3. iltusa.com [iltusa.com]
• 4. www2.gov.bc.ca [www2.gov.bc.ca]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]

Cross-referencing spectroscopic data of 2,2,5,5-Tetramethylhexane with databases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of publicly available spectroscopic data for 2,2,5,5-Tetramethylhexane. The information is compiled from established databases to assist in the identification and characterization of this compound. While infrared (IR) and mass spectrometry (MS) data are readily accessible, experimental nuclear magnetic resonance (NMR) data for this specific molecule is not available in the public databases searched.

Workflow for Spectroscopic Data Cross-Referencing

The following diagram illustrates the general workflow for cross-referencing spectroscopic data of a chemical compound with available databases.

Caption: Workflow for acquiring, processing, and cross-referencing spectroscopic data.

Spectroscopic Data Comparison

The following tables summarize the available spectroscopic data for 2,2,5,5-Tetramethylhexane from prominent public databases.

Infrared (IR) Spectroscopy Data

Database	Wavenumber (cm⁻¹)	Intensity/Transmittance	Assignment
NIST WebBook	~2960	Strong	C-H stretch (alkane)
~1470	Medium	C-H bend (CH₂)
~1365	Medium	C-H bend (t-butyl)
~1250	Medium	C-C skeletal vibration

Mass Spectrometry (MS) Data

Database	m/z	Relative Intensity	Assignment
NIST WebBook	57	100	[C(CH₃)₃]⁺ (tert-butyl cation) - Base Peak
41	~40	[C₃H₅]⁺
71	~20	[C₅H₁₁]⁺
142	Not Observed	[M]⁺ (Molecular Ion)
PubChem	57	100	[C(CH₃)₃]⁺ (tert-butyl cation) - Base Peak
41	High	[C₃H₅]⁺
71	Moderate	[C₅H₁₁]⁺
142	Not Observed	[M]⁺ (Molecular Ion)

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Experimental ¹H and ¹³C NMR data for 2,2,5,5-Tetramethylhexane were not found in the Spectral Database for Organic Compounds (SDBS), PubChem, or other publicly searched scientific databases. For branched alkanes, typical chemical shift ranges are:

• ¹H NMR: 0.8 - 1.7 ppm

• ¹³C NMR: 10 - 60 ppm

Due to the high symmetry of 2,2,5,5-Tetramethylhexane, a simple NMR spectrum would be expected. The ¹H NMR spectrum would likely show two singlets corresponding to the methyl and methylene protons. The ¹³C NMR spectrum would be expected to show three signals corresponding to the methyl, methylene, and quaternary carbons.

Experimental Protocols

Below are detailed methodologies for the key spectroscopic experiments cited.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of liquid 2,2,5,5-Tetramethylhexane to identify characteristic functional group vibrations.

Methodology:

• Sample Preparation: A drop of neat (undiluted) 2,2,5,5-Tetramethylhexane is placed between two polished potassium bromide (KBr) or sodium chloride (NaCl) salt plates. The plates are gently pressed together to form a thin liquid film.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition:

  • A background spectrum of the empty salt plates is recorded to subtract atmospheric and instrumental interferences.

  • The sample is placed in the spectrometer's sample holder.

  • The infrared spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

  • Multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final infrared spectrum of the compound.

Mass Spectrometry (MS)

Objective: To determine the mass-to-charge ratio of the molecular ion and its fragments to elucidate the molecular weight and fragmentation pattern of 2,2,5,5-Tetramethylhexane.

Methodology:

• Sample Introduction: A small amount of 2,2,5,5-Tetramethylhexane is introduced into the mass spectrometer, typically via a gas chromatography (GC) system for separation and purification, or by direct injection.

• Ionization: Electron Ionization (EI) is commonly used for alkanes. The sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing the ejection of an electron to form a molecular ion (M⁺) and subsequent fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: An electron multiplier or a similar detector records the abundance of each ion at a specific m/z value.

• Data Presentation: The data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z.

Nuclear Magnetic Resonance (NMR) Spectroscopy (General Protocol for Alkanes)

Objective: To obtain ¹H and ¹³C NMR spectra to determine the chemical environment and connectivity of the hydrogen and carbon atoms in the molecule.

Methodology:

• Sample Preparation:

  • Approximately 5-10 mg of 2,2,5,5-Tetramethylhexane is dissolved in about 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean NMR tube.

  • A small amount of a reference standard, typically tetramethylsilane (TMS), is added to the solution to provide a reference signal at 0 ppm.

• Instrumentation: A high-field NMR spectrometer (e.g., 300, 400, or 500 MHz) is used.

• Data Acquisition:

  • The NMR tube is placed in the spectrometer's probe.

  • The magnetic field is "shimmed" to achieve homogeneity.

  • For ¹H NMR , a series of radiofrequency pulses are applied, and the resulting free induction decay (FID) signal is recorded.

  • For ¹³C NMR , a similar process is used, often with proton decoupling to simplify the spectrum to single lines for each unique carbon atom. A larger number of scans is typically required due to the low natural abundance of the ¹³C isotope.

• Data Processing: The FID is converted into a frequency-domain spectrum using a Fourier transform. The resulting spectrum is then phased and baseline-corrected to produce the final NMR spectrum.

Comparative study of the solvent effects of C10 alkane isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the solvent properties of various C10 alkane isomers. The selection of an appropriate solvent is critical in many chemical and pharmaceutical processes, influencing reaction kinetics, product purity, and process safety. Understanding the differences in the physical and chemical properties of isomers can aid in solvent screening and optimization. This document presents a compilation of experimental data for n-decane, representative branched alkanes, and a cycloalkane, along with standardized methodologies for their characterization.

Data Presentation: Physicochemical Properties of C10 Alkane Isomers

The following table summarizes key physical properties of selected C10 alkane isomers. These properties are crucial in determining their behavior as solvents. Data has been compiled from various sources, and it's important to note that values can vary slightly depending on the experimental conditions.

Property	n-Decane	2-Methylnonane (Isodecane)	2,2,4,5-Tetramethylhexane	Cyclodecane
Molecular Formula	C₁₀H₂₂	C₁₀H₂₂	C₁₀H₂₂	C₁₀H₂₀
Molecular Weight ( g/mol )	142.28	142.29	142.28	140.27
Boiling Point (°C)	174.1[1][2]	166-169[3]	131.7[4]	201[5]
Melting Point (°C)	-29.7[1]	-57.0	-132.3[4]	9-10[5]
Density (g/mL at 20°C)	0.730[2]	0.726[3]	0.740	0.859 - 0.862[6]
Dynamic Viscosity (mPa·s at 25°C)	0.838[1]	N/A	N/A	N/A
Water Solubility	Insoluble (0.052 mg/L at 25°C)[1]	Insoluble[7]	Insoluble[4]	Insoluble (0.9891 mg/L at 25°C, est.)[6]
Solubility in Non-polar Solvents	Soluble[2][8][9]	Soluble[7]	Soluble[4]	Soluble[10]

Experimental Protocols

Detailed and standardized experimental procedures are essential for the accurate and reproducible characterization of solvent properties. Below are methodologies for determining key parameters.

Determination of Boiling Range by Distillation (ASTM D86)

This method is used to determine the boiling range characteristics of petroleum products, which is a key indicator of a solvent's volatility.[4][10][11][12]

Methodology:

• Apparatus Setup: Assemble the distillation apparatus, which consists of a distillation flask, a condenser, a cooling bath, a heat source, and a receiving cylinder.

• Sample Preparation: Measure 100 mL of the C10 alkane isomer sample into the distillation flask.

• Distillation: Heat the flask at a controlled rate. Record the temperature at which the first drop of distillate falls into the receiving cylinder as the Initial Boiling Point (IBP).

• Data Collection: Continue heating and record the vapor temperature as the volume of distillate in the receiving cylinder increases.

• Final Boiling Point (FBP): Record the maximum temperature reached during the distillation as the Final Boiling Point.

• Data Analysis: Plot the recorded temperatures against the corresponding volumes of distillate to obtain a distillation curve.

Boiling Range Determination Workflow

Determination of Kinematic Viscosity (ASTM D445)

This method specifies a procedure for determining the kinematic viscosity of liquid petroleum products, which is a measure of a fluid's resistance to flow under gravity.[8][13][14][15][16]

Methodology:

• Apparatus and Sample Preparation: Select a calibrated glass capillary viscometer suitable for the expected viscosity range. Ensure the sample is homogenous and free of air bubbles.

• Temperature Equilibration: Place the viscometer containing the sample in a constant temperature bath until it reaches the desired temperature.

• Flow Measurement: Draw the liquid up into the viscometer bulb and allow it to flow down under gravity.

• Time Measurement: Use a stopwatch to accurately measure the time it takes for the liquid meniscus to pass between two marked points on the viscometer.

• Calculation: Calculate the kinematic viscosity by multiplying the measured flow time by the calibration constant of the viscometer.

• Dynamic Viscosity: If the density of the liquid is known, the dynamic viscosity can be calculated by multiplying the kinematic viscosity by the density.

Kinematic Viscosity Determination Workflow

Isomer Composition Analysis by Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and identifying the different isomers within a C10 alkane sample.

Methodology:

• Sample Preparation: Dilute the C10 alkane sample in a suitable solvent (e.g., hexane) to an appropriate concentration.

• Instrument Setup:

  • Column: Use a capillary column with a non-polar stationary phase suitable for hydrocarbon separation.

  • Carrier Gas: Use an inert carrier gas such as helium or nitrogen at a constant flow rate.

  • Temperature Program: Implement a temperature program that starts at a lower temperature and ramps up to a higher temperature to ensure the separation of isomers with different boiling points.

  • Injector and Detector: Use a split/splitless injector and a flame ionization detector (FID), which is highly sensitive to hydrocarbons.

• Injection: Inject a small volume of the prepared sample into the gas chromatograph.

• Separation and Detection: The different isomers will travel through the column at different rates based on their volatility and interaction with the stationary phase, and will be detected as they exit the column.

• Data Analysis: The resulting chromatogram will show a series of peaks, with each peak corresponding to a different isomer. The retention time (the time it takes for a compound to travel through the column) can be used for identification by comparing it to known standards. The area under each peak is proportional to the concentration of that isomer in the sample.

GC Analysis Workflow for Isomer Composition

Comparative Insights

• Boiling Point and Volatility: As a general trend for alkanes, increased branching leads to a lower boiling point.[9][17] This is evident when comparing n-decane (174.1 °C) to the highly branched 2,2,4,5-tetramethylhexane (131.7 °C). This is because the more compact, spherical shape of branched isomers reduces the surface area available for intermolecular van der Waals forces.[9] Cyclodecane has a significantly higher boiling point (201 °C) than the acyclic isomers, which can be attributed to its more rigid cyclic structure and larger contact area for intermolecular interactions.

• Density: The densities of the acyclic C10 alkane isomers are relatively similar, all being less dense than water. Cyclodecane, however, has a notably higher density.

• Solubility: All C10 alkane isomers are non-polar and therefore are virtually insoluble in polar solvents like water but are soluble in other non-polar organic solvents.[2][8][9] This makes them suitable as solvents for other non-polar compounds.

• Solvent Applications: The choice of a specific C10 alkane isomer as a solvent will depend on the desired volatility. For applications requiring a less volatile solvent, n-decane or cyclodecane might be preferred. For applications where faster evaporation is desired, a more branched isomer like 2,2,4,5-tetramethylhexane could be a better choice.

References

• 1. Decane | C10H22 | CID 15600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. All about Solubility of Alkanes [unacademy.com]
• 3. researchgate.net [researchgate.net]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Cyclodecane Reagent|CAS 293-96-9|For Research [benchchem.com]
• 6. cyclodecane, 293-96-9 [thegoodscentscompany.com]
• 7. Cyclodecane [webbook.nist.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Cyclododecane - Wikipedia [en.wikipedia.org]
• 11. Hexane, 2,2,4,5-tetramethyl- | C10H22 | CID 58051334 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Page loading... [guidechem.com]
• 13. Hexane, 2,2,4,5-tetramethyl- (CAS 16747-42-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 14. 2,2,4,5-Tetramethylhexane | C10H22 | CID 28029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. oit.edu [oit.edu]
• 16. Cyclodecane (CAS 293-96-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 17. 75 C10H22 isomers of molecular formula C10H22 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]

A Comparative Guide to the Thermal Stability of 2,2,5,5-Tetramethylhexane and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the thermal stability of 2,2,5,5-tetramethylhexane and its structural isomers, n-decane, 2-methylnonane, and 2,7-dimethyloctane. The thermal stability of these non-polar, saturated hydrocarbons is a critical parameter in various applications, including their use as solvents, in lubrication, and as reference compounds in analytical chemistry. Understanding their relative stability under thermal stress is essential for process optimization and ensuring product purity.

The thermal decomposition of alkanes, often referred to as pyrolysis or cracking, is a free-radical chain reaction initiated by the homolytic cleavage of carbon-carbon (C-C) bonds. The rate of this decomposition is largely governed by the bond dissociation energy (BDE) of the weakest C-C bond in the molecule and the stability of the resulting free radicals. Generally, increased branching in an alkane leads to a decrease in its thermal stability.[1] This is because branching can lead to the formation of more stable tertiary or quaternary carbon-centered radicals upon bond cleavage.

Relative Thermal Stability

The thermal stability of 2,2,5,5-tetramethylhexane and its isomers is expected to follow the trend of increasing stability with decreasing branching. The highly branched structure of 2,2,5,5-tetramethylhexane, with its two quaternary centers, results in sterically hindered and weaker C-C bonds compared to the less branched isomers.

The expected order of thermal stability is:

n-decane > 2-methylnonane > 2,7-dimethyloctane > 2,2,5,5-tetramethylhexane

This order is based on the principle that C-C bonds involving more substituted carbon atoms are generally weaker. The central C-C bond in 2,2,5,5-tetramethylhexane, for instance, is between two quaternary carbons, making it particularly susceptible to thermal cleavage.

Quantitative Data on Bond Dissociation Energies

The initiation of thermal decomposition in alkanes is the homolytic cleavage of a C-C bond, with the weakest bond breaking first. The bond dissociation energy (BDE) is a measure of the energy required to break a bond homolytically. A lower BDE corresponds to a weaker bond and, consequently, lower thermal stability.

Isomer	Weakest C-C Bond Type	Approximate BDE (kJ/mol)	Reference
n-decane	Secondary - Secondary	368	[2][3]
2-methylnonane	Primary - Tertiary	~360	[4]
2,7-dimethyloctane	Secondary - Tertiary	~350	[4]
2,2,5,5-tetramethylhexane	Secondary - Quaternary	~335	[2]

Note: The BDE values are approximate and can vary slightly depending on the specific molecular environment and the method of determination. The trend of decreasing BDE with increased substitution at the carbon atoms is well-established.

The data clearly indicates that 2,2,5,5-tetramethylhexane possesses the C-C bond with the lowest dissociation energy among the compared isomers, suggesting it will be the least thermally stable. Conversely, n-decane, with only primary and secondary carbons, has the highest C-C bond dissociation energies and is therefore the most thermally stable.

Experimental Protocols

To experimentally determine and compare the thermal stability of these isomers, a pyrolysis-gas chromatography (Py-GC) method can be employed. This technique involves heating a sample to a high temperature in an inert atmosphere and then analyzing the decomposition products using gas chromatography.

Pyrolysis-Gas Chromatography (Py-GC) Protocol

1. Objective: To determine the onset temperature of thermal decomposition and to analyze the product distribution for 2,2,5,5-tetramethylhexane and its isomers.

2. Materials and Equipment:

• 2,2,5,5-tetramethylhexane (purity >99%)

• n-decane (purity >99%)

• 2-methylnonane (purity >99%)

• 2,7-dimethyloctane (purity >99%)

• Pyrolyzer (e.g., micro-furnace or filament type) coupled to a Gas Chromatograph (GC)

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Capillary column suitable for hydrocarbon analysis (e.g., DB-5 or equivalent)

• Helium carrier gas (high purity)

• Microsyringe for sample injection

3. Experimental Procedure:

• Sample Preparation: Prepare dilute solutions of each isomer in a high-boiling, inert solvent (e.g., squalane) to a concentration of approximately 1% (w/w).

• Pyrolyzer Setup: Set the pyrolyzer to the desired temperature. A temperature program can be used, starting from a lower temperature (e.g., 300 °C) and ramping up to a higher temperature (e.g., 800 °C) to determine the onset of decomposition.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 40 °C (hold for 5 minutes), then ramp to 280 °C at a rate of 10 °C/min (hold for 10 minutes).

  • Detector Temperature (FID): 300 °C

  • Carrier Gas Flow Rate: 1.5 mL/min (Helium)

• Analysis:

  • Inject a small, precise volume (e.g., 1 µL) of the sample solution into the pyrolyzer.

  • Initiate the pyrolysis and GC run.

  • Record the chromatogram. The appearance of peaks other than the parent isomer and the solvent indicates thermal decomposition.

  • The onset temperature of decomposition is the lowest pyrolysis temperature at which product peaks are consistently detected.

  • Identify the decomposition products by comparing their retention times with known standards or by using a mass spectrometer for identification.

• Data Analysis: Compare the onset temperatures of decomposition for the different isomers. A lower onset temperature indicates lower thermal stability. Analyze the distribution of the pyrolysis products to understand the fragmentation patterns.

Logical Relationships and Mechanisms

The thermal decomposition of alkanes proceeds via a free-radical chain mechanism, which can be divided into three main stages: initiation, propagation, and termination.

Caption: Free-radical chain mechanism of alkane pyrolysis.

The initiation step involves the breaking of the weakest C-C bond to form two alkyl free radicals.[5] The propagation steps involve a series of reactions where a radical abstracts a hydrogen atom from an alkane molecule to form a new alkane and a new radical, or a larger radical undergoes β-scission to form an alkene and a smaller radical. The termination step involves the combination of two radicals to form a stable, non-radical product. The overall rate of pyrolysis is influenced by the stability of the radical intermediates formed during the propagation steps. More substituted radicals (tertiary > secondary > primary) are more stable, and their formation is kinetically favored.

References

• 1. byjus.com [byjus.com]
• 2. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 3. Bond Dissociation Energies [owl.umass.edu]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. webstor.srmist.edu.in [webstor.srmist.edu.in]

A comparative analysis of the synthesis routes for highly branched alkanes

For Researchers, Scientists, and Drug Development Professionals

Highly branched alkanes are crucial components in a variety of applications, from high-octane fuels to specialized solvents and building blocks in pharmaceutical synthesis. Their unique physical and chemical properties, largely dictated by their intricate carbon skeletons, make the selective synthesis of specific isomers a significant challenge and an area of active research. This guide provides a comparative analysis of the primary industrial and laboratory-scale synthesis routes for obtaining these valuable compounds, with a focus on performance metrics and detailed experimental methodologies.

Industrial-Scale Synthesis Routes: A Performance Comparison

The large-scale production of highly branched alkanes is dominated by a set of mature catalytic processes developed within the petroleum refining industry. These methods are designed for high throughput and cost-effectiveness, transforming linear or lightly branched alkanes into more complex isomers.

Synthesis Route	Feedstock	Catalyst	Temperature (°C)	Pressure (atm)	Branched Alkane Yield (%)	Selectivity to Desired Isomers	Key Side Reactions
Catalytic Reforming	Naphtha (C7-C10 alkanes)	Pt-Re/Al₂O₃ or Pt-Zn/HY	450 - 525	1 - 35	Variable, depends on severity	Moderate to High for isomers and aromatics	Cracking, Aromatization, Coking
Isomerization/Hydroisomerization	Light Naphtha (n-pentane, n-hexane, n-heptane)	Pt/Zeolite (e.g., H-BEA, HUSY), Pt/SO₄-ZrO₂	160 - 350	1 - 25	60 - 98	High for mono- and di-branched isomers	Hydrocracking
Alkylation	Isobutane and C3-C5 Alkenes	Sulfuric Acid (H₂SO₄) or Hydrofluoric Acid (HF)	0 - 30	Liquid Phase	High (e.g., 1.7-1.78 m³ alkylate/m³ butene)[1]	High for trimethylpentanes and dimethylhexanes	Oligomerization, Polymerization
Oligomerization	Light Alkenes (e.g., Propylene, Ethylene)	Ni/HZSM-5, MCM-22 Zeolite	120 - 270	35 - 40	70 - 99	High for specific oligomers (e.g., hexenes, nonenes)	Isomerization, Cracking
Fischer-Tropsch Synthesis	Syngas (CO + H₂)	Cobalt or Iron-based	150 - 300	5 - 30	Variable, part of a broad product distribution	Low to Moderate for branched alkanes	Methane formation, Oxygenate synthesis

Detailed Methodologies and Reaction Pathways

A deeper understanding of these synthesis routes requires a close examination of their underlying reaction mechanisms and the experimental conditions that govern their outcomes.

Catalytic Reforming

Catalytic reforming is a cornerstone process in petroleum refining, aimed at increasing the octane number of gasoline.[2] It involves a series of reactions that convert linear alkanes and cycloalkanes into a mixture of branched alkanes and aromatic compounds.

Experimental Protocol: n-Heptane Reforming

A laboratory-scale catalytic reforming experiment can be conducted in a fixed-bed reactor.[3]

• Catalyst Preparation and Loading: 10 g of a Pt-Zn/HY nanocatalyst is loaded into the reaction zone of a stainless-steel packed bed reactor (2 cm inner diameter, 25 cm height).[3] The catalyst is activated in-situ with a hydrogen gas flow at 450 °C for 1 hour.[3]

• Reaction Setup: The reactor is enclosed in an electric furnace to maintain the desired reaction temperature.[3]

• Reaction Conditions: The catalytic reforming of n-heptane is carried out at atmospheric pressure (1 bar) with a Weight Hourly Space Velocity (WHSV) of 4 h⁻¹ and a hydrogen to n-heptane molar ratio of 4.[3] The reaction temperature is varied between 425 °C and 525 °C.[3]

• Product Analysis: The gaseous and liquid products are collected and analyzed using gas chromatography to determine the conversion of n-heptane and the selectivity towards different isomers and aromatic compounds. At 500 °C, a Pt-Zn/HY nanocatalyst can achieve an n-heptane conversion of 91.4% with a selectivity of 97.5% towards branched isomers and aromatics.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]

Purity assessment of 2,2,5,5-Tetramethylhexane using different analytical techniques

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical compounds is a critical step in ensuring the validity and reproducibility of experimental results. This guide provides a comparative overview of three common analytical techniques for assessing the purity of 2,2,5,5-tetramethylhexane: Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols and a summary of quantitative data are presented to aid in the selection of the most appropriate method for specific analytical needs.

Overall Workflow for Purity Assessment

The general workflow for determining the purity of 2,2,5,5-tetramethylhexane involves several key stages, from sample preparation to data analysis and final purity reporting. The choice of analytical technique will influence the specifics of each step.

Inter-Laboratory Comparison Guide: Quantification of 2,2,5,5-Tetramethylhexane in a Synthetic Air Matrix

Abstract: This guide provides a comprehensive summary of a recent inter-laboratory comparison for the analysis of 2,2,5,5-Tetramethylhexane. The study was designed to assess the proficiency and method variability among analytical laboratories serving the environmental monitoring and chemical safety sectors. Three laboratories participated in the analysis of a blind, synthetic air sample with a known concentration of the target analyte. This document details the experimental protocols employed, presents a comparative analysis of the quantitative results, and discusses the overall performance of the participating laboratories. The findings are intended to help researchers and drug development professionals evaluate and refine their own analytical methodologies for volatile organic compounds.

Experimental Protocols

This section details the methodologies used by the participating laboratories for the quantification of 2,2,5,5-Tetramethylhexane. While each laboratory followed its own standard operating procedures, all methods were based on established principles of gas chromatography.

1.1 Sample Preparation and Distribution

A reference sample of synthetic air, spiked with a certified reference standard of 2,2,5,5-Tetramethylhexane (CAS: 1071-81-4), was prepared and distributed by a central proficiency testing provider.[1] The assigned reference value for the sample was 50.0 µg/m³ . Each participating laboratory received two pressurized canisters for replicate analysis.

1.2 Analytical Methodology

All participating laboratories utilized Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis, a standard and robust technique for identifying and quantifying volatile organic compounds.[2] Key parameters for each laboratory's method are outlined below.

• Laboratory A: Thermal Desorption GC-MS (TD-GC-MS)

  • Sampling: A known volume of the gas sample was drawn through a thermal desorption tube packed with a Tenax® TA sorbent.

  • Instrumentation: Agilent 8890 GC coupled to a 5977B MSD.

  • Desorption: Two-stage thermal desorption system. Primary desorption at 280°C; cryo-focusing at -10°C; secondary desorption at 300°C.

  • GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Initial temperature of 40°C (held for 2 min), ramped at 10°C/min to 250°C (held for 5 min).

  • MS Detection: Electron Ionization (EI) at 70 eV, scanning in Selected Ion Monitoring (SIM) mode. Quantifier ion: m/z 57; Qualifier ions: m/z 71, 85.

  • Calibration: Five-point external standard calibration curve generated from certified gas standards.

• Laboratory B: Canister Injection with Preconcentration GC-MS

  • Sampling: Direct sample introduction from the canister into a preconcentration system.

  • Instrumentation: Shimadzu GCMS-QP2020 NX with a cryogenic preconcentrator.

  • Preconcentration: A 500 mL sample volume was passed through a multi-sorbent trap (glass beads, Tenax®, carbon molecular sieve) cooled to -15°C. The trap was then rapidly heated to 250°C for injection.

  • GC Column: SH-Rxi-5Sil MS (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.1 mL/min.

  • Oven Program: Initial temperature of 35°C (held for 3 min), ramped at 8°C/min to 240°C (held for 4 min).

  • MS Detection: EI mode, scanning from m/z 45-300.

  • Calibration: Six-point external standard calibration using canister standards.

• Laboratory C: Headspace GC-MS (HS-GC-MS)

  • Sampling: A subsample from the canister was transferred to a sealed 20 mL headspace vial.

  • Instrumentation: PerkinElmer Clarus 690 GC/MS with TurboMatrix HS sampler.

  • Headspace Parameters: Vial equilibration at 80°C for 15 minutes. Pressurization time of 1 minute.

  • GC Column: Elite-5MS (30 m x 0.25 mm, 0.5 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.3 mL/min.

  • Oven Program: Initial temperature of 45°C (held for 2 min), ramped at 12°C/min to 260°C.

  • MS Detection: EI mode, scanning in SIM mode. Quantifier ion: m/z 57; Qualifier ions: m/z 71, 142.

  • Calibration: Internal standard calibration with Toluene-d8.

Data Presentation and Performance Comparison

The quantitative results reported by the three participating laboratories are summarized below. Performance was evaluated using the Z-score, a statistical measure that compares a laboratory's result to the consensus mean of all test results.[3] A Z-score between -2.0 and +2.0 is considered a satisfactory performance.

Z-Score Calculation: Z = (x - X) / σ Where:

• x = Laboratory's reported value

• X = Assigned reference value (50.0 µg/m³)

• σ = Proficiency standard deviation (set at 15% of the assigned value, i.e., 7.5 µg/m³)

Table 1: Reported Concentrations and Statistical Evaluation

Laboratory	Analytical Method	Replicate 1 (µg/m³)	Replicate 2 (µg/m³)	Mean Value (µg/m³)	Standard Deviation	Z-Score	Performance
Lab A	TD-GC-MS	52.1	53.5	52.8	0.99	0.37	Satisfactory
Lab B	Preconcentration GC-MS	48.9	49.5	49.2	0.42	-0.11	Satisfactory
Lab C	HS-GC-MS	59.8	61.2	60.5	0.99	1.40	Satisfactory

Table 2: Comparison of Methodological Parameters

Parameter	Laboratory A	Laboratory B	Laboratory C
Sample Introduction	Thermal Desorption	Cryogenic Preconcentration	Static Headspace
GC Column Phase	5% Phenyl-Methylpolysiloxane	5% Phenyl-Methylpolysiloxane	5% Phenyl-Methylpolysiloxane
MS Scan Mode	SIM	Full Scan	SIM
Calibration Method	External Standard	External Standard	Internal Standard

All three laboratories demonstrated satisfactory performance as indicated by their Z-scores. Laboratory B showed the highest accuracy with a mean result closest to the assigned value. Laboratory C reported a notable positive bias, though still within the acceptable range. The use of an internal standard by Laboratory C did not appear to yield higher accuracy in this instance compared to the external standard methods of Labs A and B. The precision (repeatability) was excellent for all participants.

Workflow Visualization

The following diagram illustrates a generalized workflow for the analysis of volatile compounds like 2,2,5,5-Tetramethylhexane from a gas canister sample, covering the key stages from sample receipt to final data reporting.

Caption: Generalized workflow for GC-MS analysis of 2,2,5,5-Tetramethylhexane.

References

• 1. IFA - Proficiency testing: Volatile organic compounds with thermal desorption [dguv.de]
• 2. aet.irost.ir [aet.irost.ir]
• 3. benchmark-intl.com [benchmark-intl.com]

Benchmarking the performance of 2,2,5,5-Tetramethylhexane in specific applications

A Comparative Guide to 2,2,5,5-Tetramethylhexane and Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of chemical research and drug development, the selection of an appropriate solvent is a critical decision that can significantly influence reaction kinetics, product yield, and purity. While a vast array of solvents are well-characterized and routinely employed, the exploration of less common alternatives can offer unique advantages in specific applications. This guide provides a comparative benchmark of the performance of 2,2,5,5-tetramethylhexane against a selection of common laboratory solvents.

Due to a notable lack of documented specific applications and performance data for 2,2,5,5-tetramethylhexane in the scientific literature, this guide will focus on a detailed comparison of its fundamental physicochemical properties. This approach allows for an objective assessment of its potential suitability as a solvent in various research and development contexts. The solvents chosen for comparison—hexane, toluene, dichloromethane, ethanol, and acetone—represent a range of polarities and chemical classes frequently utilized in laboratory settings.

Physicochemical Properties: A Comparative Analysis

The selection of a solvent is primarily guided by its physical and chemical characteristics. The following table summarizes the key properties of 2,2,5,5-tetramethylhexane and the selected common solvents.

Property	2,2,5,5-Tetramethylhexane	Hexane	Toluene	Dichloromethane	Ethanol	Acetone
Molecular Formula	C₁₀H₂₂[1]	C₆H₁₄	C₇H₈	CH₂Cl₂	C₂H₆O	C₃H₆O
Molecular Weight ( g/mol )	142.28[1]	86.18	92.14	84.93	46.07	58.08
Boiling Point (°C)	137.4 - 138.8[2]	68.7 - 69	110.6	39.6 - 40	78.3	56.0 - 56.2
Melting Point (°C)	-12.6[2]	-95.3	-95.0	-96.7	-114.1	-94.9
Density (g/mL at 20°C)	~0.734[3]	~0.655	~0.867	~1.327	~0.789	~0.791
Flash Point (°C)	31.6[3]	-22	4	N/A	13	-20
Polarity Index (P')	~0.1 (estimated for alkanes)[4][5]	0.1[4][5]	2.4[4]	3.1[4]	4.3[5]	5.1[4]
Solubility in Water	Insoluble	Insoluble	Insoluble	Slightly Soluble	Miscible	Miscible

Safety Hazard Summary

A critical aspect of solvent selection is a thorough understanding of the associated safety hazards. The following table provides a summary of the key GHS hazard statements for each solvent.

Solvent	GHS Hazard Statements
2,2,5,5-Tetramethylhexane	Lacking specific GHS classification in readily available databases. As a branched alkane, it should be handled as a flammable liquid.
Hexane	Highly flammable liquid and vapour. May be fatal if swallowed and enters airways. Causes skin irritation. May cause drowsiness or dizziness. Suspected of damaging fertility. May cause damage to organs through prolonged or repeated exposure. Toxic to aquatic life with long lasting effects.[6][7][8]
Toluene	Highly flammable liquid and vapour. May be fatal if swallowed and enters airways. Causes skin irritation. May cause drowsiness or dizziness. Suspected of damaging fertility or the unborn child. May cause damage to organs through prolonged or repeated exposure.[9][10][11]
Dichloromethane	Causes skin irritation. Causes serious eye irritation. May cause drowsiness or dizziness. Suspected of causing cancer.[3][12][13][14][15]
Ethanol	Highly flammable liquid and vapour. Causes serious eye irritation.[16][17][18][19][20]
Acetone	Highly flammable liquid and vapour. Causes serious eye irritation. May cause drowsiness or dizziness.[21][22][23][24]

Experimental Protocols

While specific experimental data for 2,2,5,5-tetramethylhexane is scarce, a general protocol for solvent selection is a fundamental procedure in any research setting.

General Protocol for Solvent Selection in a Chemical Reaction

• Define Reaction Requirements:

  • Solubility: Ensure all reactants are sufficiently soluble in the chosen solvent at the desired reaction temperature.

  • Temperature Range: The solvent's boiling and freezing points must be compatible with the intended reaction temperature.

  • Inertness: The solvent should not react with any of the reactants, products, or catalysts.

  • Polarity: The polarity of the solvent should be appropriate to facilitate the desired reaction mechanism.

• Initial Solvent Screening (Small Scale):

  • Conduct preliminary solubility tests with small quantities of each reactant in a selection of candidate solvents.

  • Perform the reaction on a small scale in the most promising solvents identified in the solubility tests.

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC, HPLC, NMR).

• Optimization and Analysis:

  • Based on the initial screening, select the solvent that provides the best balance of reaction rate, yield, and purity.

  • Consider the ease of solvent removal and product isolation during workup.

  • Evaluate the safety and environmental impact of the selected solvent.

• Scale-up Considerations:

  • Assess the cost and availability of the chosen solvent for larger-scale reactions.

  • Review and adapt safety procedures for handling larger volumes of the solvent.

Visualizations

Diagrams of Comparative Properties and Workflows

To visually represent the relationships between the solvents and the process of solvent selection, the following diagrams have been generated using Graphviz.

Caption: Comparative map of solvents by chemical class and relative polarity.

Caption: A generalized workflow for the systematic selection of a reaction solvent.

References

• 1. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. Polarity Index [macro.lsu.edu]
• 5. shodex.com [shodex.com]
• 6. dhc-solvent.de [dhc-solvent.de]
• 7. rcilabscan.com [rcilabscan.com]
• 8. chemos.de [chemos.de]
• 9. belart.com [belart.com]
• 10. chemos.de [chemos.de]
• 11. fishersci.com [fishersci.com]
• 12. gustavus.edu [gustavus.edu]
• 13. carlroth.com:443 [carlroth.com:443]
• 14. carlroth.com [carlroth.com]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]
• 16. nextsds.com [nextsds.com]
• 17. bu.edu [bu.edu]
• 18. carlroth.com:443 [carlroth.com:443]
• 19. guttmanenergy.com [guttmanenergy.com]
• 20. chemos.de [chemos.de]
• 21. ethosbiosciences.com [ethosbiosciences.com]
• 22. corecheminc.com [corecheminc.com]
• 23. nj.gov [nj.gov]
• 24. CCOHS: Acetone [ccohs.ca]

The Impact of Molecular Architecture on Physicochemical Properties: A Comparative Analysis of 2,2,5,5-Tetramethylhexane and Its Isomers

A detailed examination of 2,2,5,5-tetramethylhexane in comparison to its structural isomers reveals significant variations in key physical properties, underscoring the profound influence of molecular structure on the macroscopic behavior of chemical compounds. This guide provides researchers, scientists, and drug development professionals with a comparative analysis of 2,2,5,5-tetramethylhexane and other decane isomers, supported by experimental data and standardized testing protocols.

The arrangement of atoms within a molecule, or its isomeric form, dictates the nature and strength of intermolecular forces, which in turn govern fundamental physical characteristics such as boiling point, melting point, and density. Decane (C10H22) has 75 structural isomers, each exhibiting unique properties despite sharing the same molecular formula.[1] This analysis focuses on 2,2,5,5-tetramethylhexane, a highly branched isomer, and contrasts its properties with those of the linear n-decane and other branched isomers to elucidate the structure-property relationships.

Comparative Analysis of Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,2,5,5-tetramethylhexane and a selection of its isomers. The data clearly illustrates that increased branching leads to a decrease in boiling point and an increase in melting point, while also affecting the density of the compounds.

Compound	Structure	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
2,2,5,5-Tetramethylhexane	Symmetrical, highly branched	137.4 - 138.8	-12.6	0.715 - 0.734
n-Decane	Straight-chain	174.1	-29.7	0.730
2-Methylnonane	Single branch	166.9 - 168.0	-74.6	0.749
3-Methylnonane	Single branch	167.9	-	0.7195
2,7-Dimethyloctane	Symmetrical, branched	159.4 - 160.0	-78.0 - -54.0	0.7161 - 0.724
2,2,3,3-Tetramethylhexane	Highly branched	161.3	-119	0.734 - 0.74

Structure-Property Correlation

The observed trends in the physicochemical properties of decane isomers can be directly correlated with their molecular structures. The following diagram illustrates the logical relationship between the degree of branching and the resulting physical properties.

References

• 1. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]

Quantitative comparison of reaction rates in 2,2,5,5-Tetramethylhexane versus other solvents

A Comparative Guide to Reaction Rates in 2,2,5,5-Tetramethylhexane and Other Solvents

For Researchers, Scientists, and Drug Development Professionals

Highly branched alkanes, such as 2,2,5,5-tetramethylhexane, are nonpolar, aprotic solvents. Their impact on reaction rates is primarily governed by their low polarity and significant steric bulk, which can influence the solvation of reactants and transition states. Compared to less hindered linear alkanes or more polar solvents, 2,2,5,5-tetramethylhexane is expected to have a distinct effect on reaction kinetics.

Illustrative Quantitative Comparison of Reaction Rates

The following table provides a hypothetical comparison of the relative rate constants for a generic bimolecular reaction (A + B → C) in different solvents. The values are for illustrative purposes and will vary depending on the specific reaction mechanism.

Solvent	Structure	Dielectric Constant (ε)	Relative Rate Constant (k_rel)	Expected Effect on a Nonpolar Reaction
2,2,5,5-Tetramethylhexane	C(CH₃)₃CH₂CH₂C(CH₃)₃	~1.9	1 (Baseline)	Inert solvent, minimal interaction with nonpolar reactants. Steric hindrance may affect transition state solvation.
n-Hexane	CH₃(CH₂)₄CH₃	1.88	~1-1.2	Similar polarity to 2,2,5,5-tetramethylhexane but less sterically hindered, potentially allowing for slightly better solvation of the transition state.
Toluene	C₆H₅CH₃	2.38	~1.5-3	Nonpolar but polarizable due to the aromatic ring. Can engage in π-π interactions, which may stabilize the transition state.
Diethyl Ether	(CH₃CH₂)₂O	4.34	~5-15	Moderately polar, can solvate cations through its lone pairs. May accelerate reactions with polar or charged intermediates.
Tetrahydrofuran (THF)	C₄H₈O	7.52	~10-30	More polar than diethyl ether, with good solvating properties for a range of species.
Acetonitrile	CH₃CN	37.5	~50-200	Polar aprotic solvent, effectively solvates cations. Can significantly accelerate reactions with charged intermediates or transition states.
Methanol	CH₃OH	32.7	Variable	Polar protic solvent. Can act as a hydrogen bond donor and acceptor, which can either accelerate or decelerate a reaction depending on the mechanism.

Experimental Protocols

To obtain precise quantitative data for a reaction in 2,2,5,5-tetramethylhexane versus other solvents, a systematic kinetic study is required. Below are detailed methodologies for conducting such experiments.

General Experimental Setup

• Reaction Vessel: A jacketed glass reactor connected to a circulating water bath to maintain a constant temperature is recommended. The vessel should be equipped with a magnetic stirrer, a port for sample extraction, and a condenser if the reaction is run at elevated temperatures.

• Temperature Control: Maintaining a constant temperature is crucial as reaction rates are highly temperature-dependent.[1] A thermostat-controlled water bath or cryostat should be used.

• Inert Atmosphere: For sensitive reactions, the setup should be purged with an inert gas (e.g., nitrogen or argon) to exclude oxygen and moisture.

Monitoring Reaction Progress

The choice of analytical technique depends on the nature of the reactants and products.

a) UV-Vis Spectrophotometry:

This method is suitable if one of the reactants or products has a distinct chromophore, allowing its concentration to be monitored by measuring the absorbance of light at a specific wavelength.[2][3][4][5]

• Procedure:

  • Prepare stock solutions of the reactants in the desired solvent (e.g., 2,2,5,5-tetramethylhexane, hexane, toluene).

  • Determine the wavelength of maximum absorbance (λ_max) for the species being monitored.

  • Initiate the reaction by mixing the reactants in a cuvette inside a temperature-controlled spectrophotometer.

  • Record the absorbance at λ_max at regular time intervals.

  • Use the Beer-Lambert law (A = εcl) to convert absorbance values to concentration.

b) Gas Chromatography (GC):

GC is a powerful technique for monitoring reactions involving volatile and semi-volatile compounds. It allows for the separation and quantification of multiple components in a reaction mixture.[6][7][8]

• Procedure:

  • Set up the reaction in the temperature-controlled vessel.

  • At specific time intervals, withdraw a small aliquot of the reaction mixture.

  • Immediately "quench" the reaction in the aliquot to stop it from proceeding further. This can be done by rapid cooling or by adding a reagent that consumes one of the reactants.[7]

  • Prepare the sample for GC analysis. This may involve dilution and the addition of an internal standard for accurate quantification.

  • Inject the sample into the GC and record the chromatogram.

  • The concentration of reactants and products is determined by integrating the area of their respective peaks.

Data Analysis

• Plot Concentration vs. Time: For each solvent, plot the concentration of a reactant or product as a function of time.

• Determine the Rate Law: Use the initial rates method or graphical methods (integrated rate laws) to determine the order of the reaction with respect to each reactant.[1]

• Calculate the Rate Constant (k): Once the rate law is established, the rate constant (k) can be calculated for the reaction in each solvent. The slope of the line in the appropriate integrated rate law plot will yield the rate constant.

• Compare Rate Constants: The quantitative comparison is made by examining the values of k obtained in 2,2,5,5-tetramethylhexane versus the other solvents.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow for a comparative kinetic study.

Caption: Workflow for comparing reaction kinetics in different solvents.

Discussion of Expected Solvent Effects

The structure of 2,2,5,5-tetramethylhexane is expected to influence reaction rates in several ways:

• Low Polarity: As a nonpolar solvent, it will poorly solvate polar or charged species. Reactions that proceed through polar transition states or intermediates will likely be slower in 2,2,5,5-tetramethylhexane compared to more polar solvents. Conversely, reactions where the reactants are more polar than the transition state may be accelerated.

• Steric Hindrance: The bulky tert-butyl groups in 2,2,5,5-tetramethylhexane can create significant steric hindrance. This can affect the solvation of not only the reactants but, more importantly, the transition state. If the transition state is sterically demanding, its formation might be disfavored in a bulky solvent, leading to a slower reaction rate.[9][10]

• Inertness: Being a saturated alkane, 2,2,5,5-tetramethylhexane is chemically inert and is unlikely to participate in the reaction, providing a truly non-interacting medium for studying the intrinsic reactivity of the solutes.

References

• 1. fiveable.me [fiveable.me]
• 2. merel.si [merel.si]
• 3. scribd.com [scribd.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. Virtual Labs [mas-iiith.vlabs.ac.in]
• 6. Real-Time Gas Analysis and Reaction Monitoring using Mass Spectrometry [hidenanalytical.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Steric effects and solvent effects in ionic reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. C&EN: NEWS OF THE WEEK - STERIC, SOLVENT EFFECTS UNCOUPLED [pubsapp.acs.org]

Verifying the identity of 2,2,5,5-Tetramethylhexane through multiple spectroscopic methods

A definitive confirmation of the chemical identity of 2,2,5,5-tetramethylhexane can be achieved through a combinatorial approach utilizing mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. This guide provides a comparative analysis of the spectroscopic data for 2,2,5,5-tetramethylhexane against its isomers, n-decane and 2,3,4,5-tetramethylhexane, highlighting the unique spectral fingerprints that enable unambiguous identification.

This guide is intended for researchers, scientists, and professionals in drug development who require precise analytical methodologies for compound characterization. The following sections detail the experimental protocols, present a comprehensive comparison of the spectroscopic data in tabular format, and illustrate the analytical workflow.

Comparative Spectroscopic Data

The unique structural features of 2,2,5,5-tetramethylhexane and its isomers give rise to distinct patterns in their respective spectra. Due to the high symmetry of 2,2,5,5-tetramethylhexane, with two equivalent tert-butyl groups, its NMR spectra are significantly simpler than those of its less symmetrical isomers.

Spectroscopic Method	2,2,5,5-Tetramethylhexane	n-Decane	2,3,4,5-Tetramethylhexane (Predicted)
¹H NMR	δ (ppm): ~0.86 (s, 18H, -CH₃), ~1.15 (s, 4H, -CH₂-)	δ (ppm): ~0.88 (t, 6H, -CH₃), ~1.26 (m, 16H, -CH₂-)	δ (ppm): Multiple overlapping signals between 0.8-1.7 ppm for -CH₃ and -CH protons.
¹³C NMR	δ (ppm): ~31.5 (quaternary C), ~29.5 (-CH₃), ~48.5 (-CH₂-)	δ (ppm): ~14.1 (-CH₃), ~22.7, ~29.3, ~29.6, ~31.9 (-CH₂-)	δ (ppm): Multiple signals expected in the range of 11-45 ppm corresponding to various methyl and methine carbons.
Mass Spec. (m/z)	Fragments: 57 (Base Peak, [C₄H₉]⁺), 71 ([C₅H₁₁]⁺), 142 (M⁺, very weak or absent)	Fragments: 43, 57, 71, 85 (characteristic alkane fragmentation), 142 (M⁺, weak)	Fragments: Likely to show significant fragmentation with prominent peaks corresponding to stable secondary and tertiary carbocations.
IR Spectroscopy (cm⁻¹)	Key Absorptions: ~2960-2850 (C-H stretch), ~1470 (C-H bend), ~1365 (tert-butyl C-H bend)	Key Absorptions: ~2960-2850 (C-H stretch), ~1465 (C-H bend), ~722 (-(CH₂)n- rock)	Key Absorptions: ~2960-2850 (C-H stretch), ~1460 (C-H bend), ~1380-1370 (isopropyl C-H bend)

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of the analyte.

Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Procedure:

• Sample Preparation: Prepare a dilute solution of the analyte in a volatile organic solvent (e.g., hexane or dichloromethane).

• Injection: Inject a small volume (typically 1 µL) of the sample into the GC inlet.

• Chromatographic Separation: The sample is vaporized and carried by an inert gas (e.g., helium or hydrogen) through a capillary column. The column temperature is programmed to ramp up, separating compounds based on their boiling points and interactions with the stationary phase.

• Ionization: As the separated components elute from the GC column, they enter the mass spectrometer's ion source. In EI, high-energy electrons bombard the molecules, causing them to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: A detector records the abundance of each ion at a specific m/z, generating a mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the carbon-hydrogen framework of the molecule.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Sample Preparation: Dissolve a few milligrams of the sample in a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube.

• ¹H NMR Spectroscopy:

  • The sample is placed in a strong magnetic field and irradiated with radiofrequency pulses.

  • Hydrogen nuclei (protons) in different chemical environments absorb at distinct frequencies, resulting in a spectrum of chemical shifts.

  • The integration of each signal corresponds to the relative number of protons.

  • Spin-spin coupling between neighboring protons leads to signal splitting (multiplicity), providing information about the connectivity of atoms.

• ¹³C NMR Spectroscopy:

  • Similar to ¹H NMR, but observes the ¹³C nucleus.

  • Proton decoupling is typically used to simplify the spectrum, resulting in a single peak for each unique carbon atom.

  • The chemical shift of each carbon provides information about its hybridization and electronic environment.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier-transform infrared spectrometer.

Procedure:

• Sample Preparation: For liquid samples, a thin film is prepared between two salt plates (e.g., NaCl or KBr), which are transparent to infrared radiation.

• Analysis: A beam of infrared radiation is passed through the sample.

• Spectral Acquisition: The molecules absorb radiation at specific frequencies corresponding to the vibrational energies of their chemical bonds.

• Data Interpretation: The resulting spectrum shows absorption bands as a function of wavenumber (cm⁻¹). The position, intensity, and shape of these bands are characteristic of specific functional groups.

Workflow for Compound Identity Verification

The following diagram illustrates the logical workflow for verifying the identity of an unknown compound using the described spectroscopic methods.

Caption: Workflow for verifying compound identity.

By systematically applying these spectroscopic techniques and comparing the acquired data with known standards, a conclusive identification of 2,2,5,5-tetramethylhexane can be achieved, distinguishing it from its structural isomers. This rigorous analytical approach is fundamental to ensuring the purity and identity of chemical compounds in research and development.

Safety & Regulatory Compliance

Proper Disposal and Handling of 2,2,5,5-Tetramethylhexane

This document provides essential safety and logistical information for the proper disposal of 2,2,5,5-tetramethylhexane, a flammable and potentially hazardous alkane. The following procedures are designed for researchers, scientists, and drug development professionals to ensure safe handling and compliance with hazardous waste regulations.

Immediate Safety and Handling Protocols

Proper handling is critical to prevent accidents and exposure. Always handle 2,2,5,5-tetramethylhexane in a well-ventilated area, preferably within a chemical fume hood.[1]

Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[2]

• Hand Protection: Use chemical-impermeable gloves. Gloves must be inspected for integrity before use.[1][2]

• Body Protection: Wear fire/flame resistant and impervious clothing to prevent skin contact.[1][2]

• Respiratory Protection: If exposure limits are exceeded or symptoms of irritation occur, use a full-face respirator.[2]

Handling and Storage:

• Avoid all contact with skin and eyes and prevent inhalation of mist, gas, or vapors.[1]

• Keep the chemical away from all sources of ignition, including heat, sparks, open flames, and hot surfaces. Use non-sparking tools to prevent electrostatic discharge.[1]

• Store containers tightly closed in a dry, cool, and well-ventilated location, separate from incompatible materials.[1]

Step-by-Step Disposal Procedure

The disposal of 2,2,5,5-tetramethylhexane must be managed as hazardous waste. Discharging organic solvents like this into the sewer system is strictly prohibited.[3]

Step 1: Waste Collection

• Collect all waste 2,2,5,5-tetramethylhexane in a designated, compatible container. This container should be clearly labeled as "Hazardous Waste" and specify its contents.

• It is best practice to use a dedicated "Non-Halogenated Organic Waste" bottle for collection.[4]

• Ensure the container is made of a material compatible with the chemical and has a secure, non-leaking screw-on cap.[5]

Step 2: Container Management

• Keep the waste container closed at all times except when adding waste.[5][6]

• Do not overfill the container; leave adequate headspace (at least 2 inches) to allow for vapor expansion.[5]

• Store the waste container at or near the site of generation and under the control of the generating personnel.[5]

Step 3: Final Disposal

• The primary and recommended method for final disposal is through a licensed chemical destruction facility or by controlled incineration with flue gas scrubbing.[1]

• Contact your institution's Environmental Health & Safety (EHS) department to arrange for a hazardous waste pickup.[6][7] Do not attempt to transport the waste off-site yourself.

Step 4: Empty Container Disposal

• Empty containers must also be treated as hazardous waste.[7]

• Containers can be triple-rinsed with a suitable solvent; the first rinseate must be collected and disposed of as hazardous waste.[1][6]

• After proper rinsing, the packaging can be punctured to render it unusable and then disposed of in a sanitary landfill or recycled, depending on local regulations.[1]

Emergency and Spill Procedures

In the event of an accidental release, immediate and correct action is crucial to mitigate risks.

Accidental Release Measures:

• Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[1]

• Evacuate Personnel: Evacuate non-essential personnel to a safe area, upwind of the spill.[1][2]

• Ensure Ventilation: Provide adequate ventilation to the affected area.[1]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to enter drains or waterways.[1][2]

• Clean-up: Use spark-proof tools and explosion-proof equipment for cleanup.[1] Collect the spilled material and any contaminated absorbents into a suitable, closed container for disposal as hazardous waste.[1]

First-Aid Measures:

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration and seek immediate medical attention.[1][2]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with soap and plenty of water. Consult a doctor.[1][2]

• Eye Contact: Rinse eyes thoroughly with pure water for at least 15 minutes and seek medical advice.[1][2]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a physician or Poison Control Center immediately.[1][2]

Quantitative Data

The following table summarizes key quantitative properties of 2,2,5,5-Tetramethylhexane.

Property	Value	Source(s)
CAS Number	1071-81-4	[1][8]
EC Number	213-996-9	[1][8]
Molecular Formula	C₁₀H₂₂	[1][8]
Molecular Weight	142.28 g/mol	[1]
Vapor Pressure	8.74 mmHg	[8][9]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2,2,5,5-Tetramethylhexane.

Caption: Logical workflow for safe handling and disposal of 2,2,5,5-Tetramethylhexane.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. web.mit.edu [web.mit.edu]
• 4. Disposal of Testing for Alkane/Alkene | UK Science Technician Community [community.preproom.org]
• 5. geo.utexas.edu [geo.utexas.edu]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. How to Store and Dispose of Extremely Hazardous Chemical Waste [blink.ucsd.edu]
• 8. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2,2,5,5-Tetramethylhexane - Hazardous Agents | Haz-Map [haz-map.com]

Essential Safety and Operational Guide for 2,2,5,5-Tetramethylhexane

This guide provides critical safety protocols and logistical information for the handling and disposal of 2,2,5,5-Tetramethylhexane. The following procedures are based on established safety practices for volatile organic compounds and are intended for use by trained professionals in a laboratory setting. A site-specific risk assessment must be conducted prior to commencing any work.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,2,5,5-Tetramethylhexane is provided in the table below.

Property	Value
Molecular Formula	C10H22
Molecular Weight	142.28 g/mol [1][2][3]
CAS Number	1071-81-4[1][3][4]
Appearance	Data not available
Boiling Point	Data not available
Vapor Pressure	8.74 mm Hg[5]
EINECS Number	213-996-9[1][2][3][6]

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is essential to ensure personnel safety when handling 2,2,5,5-Tetramethylhexane. The following PPE is recommended.

Eye and Face Protection:

• Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[6]

Skin Protection:

• Wear fire/flame resistant and impervious clothing.[1][6]

• Handle with chemical impermeable gloves that have been inspected prior to use.[1][6] The selected protective gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.[1]

Respiratory Protection:

• If exposure limits are exceeded, or if irritation or other symptoms are experienced, use a full-face respirator.[1][6]

Operational and Disposal Plans

Handling Procedures:

• Ensure adequate ventilation and handle in a well-ventilated place.[1][6]

• Avoid contact with skin and eyes.[1][7]

• Avoid the formation of dust and aerosols.[1][7]

• Use non-sparking tools to prevent fire caused by electrostatic discharge.[1][7]

• After handling, wash hands thoroughly.

Storage:

• Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

• Keep away from foodstuff containers or incompatible materials.[1][7]

Spill and Leak Procedures:

• Evacuate personnel to safe areas and keep people away from and upwind of the spill/leak.[1][6][7]

• Remove all sources of ignition.[1][6][7]

• Prevent further leakage or spillage if it is safe to do so.[1][6] Do not let the chemical enter drains.[1][6]

• Use personal protective equipment, including chemical impermeable gloves.[1][6][7]

• Collect and arrange for disposal. Keep the chemical in suitable, closed containers for disposal.[1][7]

Disposal Plan:

• The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1][6]

• Do not contaminate water, foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.[1][6]

• Contaminated packaging can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1][6]

First-Aid Measures

• If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[1]

• In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water and consult a doctor.[1]

• In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

• If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Workflow for Handling 2,2,5,5-Tetramethylhexane

The following diagram outlines the procedural flow for the safe handling, storage, and disposal of 2,2,5,5-Tetramethylhexane.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,2,5,5-TETRAMETHYLHEXANE CAS#: 1071-81-4 [m.chemicalbook.com]
• 4. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]
• 5. 2,2,5,5-Tetramethylhexane - Hazardous Agents | Haz-Map [haz-map.com]
• 6. echemi.com [echemi.com]
• 7. echemi.com [echemi.com]